Technical Documentation Center

1,6-Bis(1-propoxyethyl) hexanedioate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1,6-Bis(1-propoxyethyl) hexanedioate

Core Science & Biosynthesis

Foundational

A Technical Guide to the Synthesis and Characterization of 1,6-Bis(1-propoxyethyl) Hexanedioate

Abstract This technical guide provides a comprehensive overview of the proposed synthesis and detailed characterization of the novel diester, 1,6-Bis(1-propoxyethyl) hexanedioate. This document is intended for researcher...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of the proposed synthesis and detailed characterization of the novel diester, 1,6-Bis(1-propoxyethyl) hexanedioate. This document is intended for researchers, scientists, and professionals in drug development and materials science who are interested in the design and synthesis of new chemical entities. The guide outlines a plausible synthetic route based on the acid-catalyzed addition of adipic acid to propyl vinyl ether. Detailed, step-by-step protocols for both the synthesis and the subsequent analytical characterization are provided. The characterization section establishes a framework for confirming the molecular structure and purity of the target compound using modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). The guide also explores the potential applications of this molecule, drawing parallels with structurally related compounds.

Introduction: Rationale and Potential Significance

1,6-Bis(1-propoxyethyl) hexanedioate is a diester derived from adipic acid, a C6 dicarboxylic acid. Adipic acid and its esters are fundamental building blocks in the polymer industry, notably in the production of nylon-6,6. The unique structural feature of the target molecule is the acetal ester linkage, formed from the reaction of a carboxylic acid with a vinyl ether. This functionality imparts distinct chemical properties compared to simple alkyl esters of adipic acid.

The incorporation of the propoxyethyl acetal groups introduces several features that could be of interest in various applications:

  • Labile Linkages: Acetal esters are known to be sensitive to acidic conditions, hydrolyzing to regenerate the parent carboxylic acid and alcohol. This property can be exploited in the design of controlled-release systems for drug delivery or as cleavable linkages in degradable polymers.

  • Modified Physical Properties: The bulky propoxyethyl groups are expected to influence the physical properties of the molecule, such as its viscosity, solubility, and compatibility with other materials. This could make it a candidate as a specialty plasticizer or a component in advanced coating and adhesive formulations.

  • Reactive Handles: While the acetal ester itself is a key feature, the overall structure can be further functionalized to introduce other reactive groups, opening up possibilities for more complex molecular architectures.

This guide will provide the foundational knowledge for the successful synthesis and rigorous characterization of 1,6-Bis(1-propoxyethyl) hexanedioate, enabling its exploration in various scientific and industrial fields.

Proposed Synthesis of 1,6-Bis(1-propoxyethyl) Hexanedioate

The most direct and plausible synthetic route to 1,6-Bis(1-propoxyethyl) hexanedioate is the acid-catalyzed addition of adipic acid to propyl vinyl ether. This reaction is analogous to the well-established synthesis of other vinyl ether esters.[1][2]

Reaction Mechanism

The reaction proceeds via a protonation-addition mechanism. A catalytic amount of a strong acid protonates the vinyl ether, generating a resonance-stabilized carbocation. The carboxylic acid moieties of adipic acid then act as nucleophiles, attacking the carbocation to form the acetal ester linkage.

Experimental Protocol

Materials and Reagents:

ReagentFormulaMolar Mass ( g/mol )CAS NumberPurity
Adipic AcidC₆H₁₀O₄146.14124-04-9≥99%
Propyl Vinyl EtherC₅H₁₀O86.13928-55-2≥98%
Pyridinium p-toluenesulfonate (PPTS)C₁₁H₁₁NO₃S251.2924057-28-1≥98%
Dichloromethane (DCM)CH₂Cl₂84.9375-09-2Anhydrous, ≥99.8%
Saturated Sodium Bicarbonate SolutionNaHCO₃84.01144-55-8-
Anhydrous Magnesium SulfateMgSO₄120.377487-88-9-

Procedure:

  • Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add adipic acid (7.31 g, 50.0 mmol) and pyridinium p-toluenesulfonate (PPTS) (1.26 g, 5.0 mmol).

  • Solvent and Reagent Addition: Add anhydrous dichloromethane (100 mL) to the flask and stir the suspension. To this, add propyl vinyl ether (10.34 g, 120.0 mmol, 2.4 equivalents) dropwise over 10 minutes at room temperature.

  • Reaction: Stir the reaction mixture at room temperature under a nitrogen atmosphere for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or by the disappearance of the adipic acid starting material.

  • Workup: Upon completion, quench the reaction by adding saturated sodium bicarbonate solution (50 mL). Transfer the mixture to a separatory funnel and separate the layers.

  • Extraction: Extract the aqueous layer with dichloromethane (2 x 25 mL).

  • Drying and Filtration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the mixture and wash the drying agent with a small amount of dichloromethane.

  • Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield 1,6-Bis(1-propoxyethyl) hexanedioate as a colorless oil.

Visualization of the Synthetic Workflow

Synthesis_Workflow cluster_reaction Reaction cluster_workup Workup & Purification A Adipic Acid + PPTS in DCM B Add Propyl Vinyl Ether A->B C Stir at RT under N2 B->C D Quench with NaHCO3 C->D Reaction Complete E Extract with DCM D->E F Dry with MgSO4 E->F G Rotary Evaporation F->G H Column Chromatography G->H I 1,6-Bis(1-propoxyethyl) hexanedioate H->I Pure Product

Caption: Workflow for the synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate.

Characterization of 1,6-Bis(1-propoxyethyl) Hexanedioate

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized product. The following analytical techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules. Both ¹H and ¹³C NMR spectra should be acquired.

Predicted ¹H NMR Spectrum (in CDCl₃):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~5.9q2H-O-CH(CH₃)-O-
~3.4t4H-O-CH₂-CH₂-CH₃
~2.3t4H-O-C(=O)-CH₂-
~1.6m8H-O-C(=O)-CH₂-CH₂- and -O-CH₂-CH₂-CH₃
~1.3d6H-O-CH(CH₃)-O-
~0.9t6H-O-CH₂-CH₂-CH₃

Predicted ¹³C NMR Spectrum (in CDCl₃):

Chemical Shift (δ, ppm)Assignment
~173C=O
~98-O-CH(CH₃)-O-
~68-O-CH₂-CH₂-CH₃
~34-O-C(=O)-CH₂-
~24-O-C(=O)-CH₂-CH₂-
~22-O-CH₂-CH₂-CH₃
~20-O-CH(CH₃)-O-
~10-O-CH₂-CH₂-CH₃
Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Expected FT-IR Absorptions:

Wavenumber (cm⁻¹)IntensityAssignment
2960-2850StrongC-H stretching (alkane)
1735StrongC=O stretching (ester)
1250-1050StrongC-O stretching (ester and acetal)
Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

Expected Molecular Ion Peak (for C₁₆H₂₈O₆):

  • [M+H]⁺: 317.19 m/z

  • [M+Na]⁺: 339.17 m/z

Visualization of the Proposed Chemical Structure

Sources

Exploratory

An In-depth Technical Guide to 1,6-Bis(1-propoxyethyl) hexanedioate: A Novel Compound with Limited Public Data

A Preliminary Assessment for Researchers, Scientists, and Drug Development Professionals Abstract This document addresses the request for an in-depth technical guide on the physicochemical properties of 1,6-Bis(1-propoxy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Preliminary Assessment for Researchers, Scientists, and Drug Development Professionals

Abstract

This document addresses the request for an in-depth technical guide on the physicochemical properties of 1,6-Bis(1-propoxyethyl) hexanedioate. An extensive search of publicly available scientific literature, chemical databases, and safety data repositories has revealed a significant lack of information on this specific chemical entity. This suggests that 1,6-Bis(1-propoxyethyl) hexanedioate may be a novel compound, a rarely synthesized intermediate, or a substance that has not been the subject of published research. This guide, therefore, serves as a foundational analysis based on its constituent chemical moieties—hexanedioic acid and 1-propoxyethanol—to provide a theoretical framework for its potential characteristics. It is crucial to underscore that the information presented herein is predictive and requires experimental validation.

Chemical Identity and Structure

Based on its nomenclature, 1,6-Bis(1-propoxyethyl) hexanedioate is the diester formed from the reaction of one molecule of hexanedioic acid (also known as adipic acid) with two molecules of 1-propoxyethanol.

  • Hexanedioic Acid (Adipic Acid): A dicarboxylic acid with the formula (CH₂)₄(COOH)₂. It is a key industrial monomer in the production of nylon.

  • 1-Propoxyethanol: A glycol ether with the formula CH₃CH₂CH₂OCH₂CH₂OH.

The resulting structure of 1,6-Bis(1-propoxyethyl) hexanedioate would be:

Molecular Formula: C₁₆H₃₀O₆ Molecular Weight: 318.41 g/mol

Predicted Physicochemical Properties

The following table outlines the predicted physicochemical properties of 1,6-Bis(1-propoxyethyl) hexanedioate. These are estimations based on the properties of its parent molecules and general principles of organic chemistry. Experimental verification is essential.

PropertyPredicted Value/CharacteristicRationale
Appearance Colorless to pale yellow liquidSimilar diesters are typically liquids at room temperature.
Boiling Point > 250 °CExpected to be significantly higher than its precursors (Adipic acid: ~337 °C decomp., 1-Propoxyethanol: ~150 °C) due to increased molecular weight and intermolecular forces.
Melting Point < 0 °CThe presence of flexible ether and ester linkages is likely to disrupt crystal lattice formation, leading to a low melting point.
Density ~1.0 - 1.1 g/cm³Based on the densities of similar organic esters.
Solubility Sparingly soluble in water; Soluble in common organic solvents (e.g., ethanol, acetone, ethyl acetate)The ester groups and the hydrocarbon chain will impart significant nonpolar character, while the ether linkages may provide some limited water solubility.
Vapor Pressure LowConsistent with a high boiling point and large molecular weight.

Potential Synthesis Route

A plausible laboratory-scale synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate would involve a Fischer esterification reaction.

Conceptual Synthesis Workflow

Synthesis_Workflow Adipic_Acid Hexanedioic Acid Reaction_Mixture Reaction Mixture Adipic_Acid->Reaction_Mixture Propoxyethanol 1-Propoxyethanol (2 eq.) Propoxyethanol->Reaction_Mixture Acid_Catalyst Acid Catalyst (e.g., H₂SO₄) Acid_Catalyst->Reaction_Mixture Solvent Toluene (for azeotropic water removal) Solvent->Reaction_Mixture Reflux Reflux with Dean-Stark Trap Reaction_Mixture->Reflux Heat Workup Aqueous Workup (Neutralization, Washing) Reflux->Workup Purification Purification (e.g., Vacuum Distillation) Workup->Purification Final_Product 1,6-Bis(1-propoxyethyl) hexanedioate Purification->Final_Product

Caption: Conceptual workflow for the synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate.

Experimental Protocol (Hypothetical)
  • Reactant Charging: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add hexanedioic acid (1.0 eq), 1-propoxyethanol (2.2 eq), a catalytic amount of sulfuric acid (e.g., 0.05 eq), and a suitable solvent for azeotropic water removal (e.g., toluene).

  • Reaction: Heat the mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap. Monitor the reaction progress by tracking the amount of water collected or by analytical techniques such as TLC or GC.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the acid catalyst with a mild base (e.g., saturated sodium bicarbonate solution). Wash the organic layer with brine.

  • Isolation: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure to remove the solvent.

  • Purification: Purify the crude product, likely a liquid, by vacuum distillation to obtain the pure 1,6-Bis(1-propoxyethyl) hexanedioate.

Potential Applications and Research Directions

Given its structure, 1,6-Bis(1-propoxyethyl) hexanedioate could be investigated for the following applications:

  • Plasticizer: Its flexible aliphatic chain and ester groups are characteristic of plasticizers used to increase the flexibility of polymers like PVC.

  • Coalescing Agent: In latex paints, it could aid in the formation of a continuous film.

  • Specialty Solvent: Its combination of ether and ester functionalities might make it a useful solvent for specific applications.

  • Monomer for Polyesters: While the ether linkages may affect polymerization, it could potentially be used as a comonomer to impart flexibility into polyester resins.

Safety and Handling (Predicted)

No experimental safety data is available. The following are predictions based on the parent compounds and similar structures. A thorough risk assessment must be conducted before handling this compound.

  • Acute Toxicity: Likely to have low acute toxicity, similar to other high-molecular-weight esters and glycol ethers.

  • Irritation: May cause mild skin and eye irritation.

  • Handling: Handle in a well-ventilated area, wearing standard personal protective equipment (gloves, safety glasses).

Conclusion and Path Forward for Researchers

The absence of published data on 1,6-Bis(1-propoxyethyl) hexanedioate presents an opportunity for novel research. The immediate next steps for any party interested in this compound would be:

  • Custom Synthesis: Commission the synthesis of a small quantity of the compound from a specialized laboratory.

  • Structural Confirmation: Verify the structure of the synthesized compound using techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

  • Physicochemical Property Determination: Experimentally determine the key physicochemical properties outlined in this guide.

  • Toxicological Evaluation: Conduct preliminary in vitro toxicological studies to assess its safety profile.

This foundational work would be necessary before exploring its potential applications in drug development, materials science, or other fields.

References

As this document pertains to a compound with no readily available public data, there are no direct references to cite for its properties. The information provided is based on general chemical principles and data for related compounds such as:

  • 1,6-Hexanediol: A precursor to hexanedioic acid and a widely studied diol.
  • Adipic Acid (Hexanedioic Acid): A well-characterized dicarboxylic acid.
  • Propylene Glycol Propyl Ether (1-Propoxy-2-propanol)

Researchers should consult chemical databases and literature for these parent compounds to inform their experimental design.

Foundational

An In-depth Technical Guide to the Molecular Structure and Conformation of 1,6-Bis(1-propoxyethyl) hexanedioate

For Researchers, Scientists, and Drug Development Professionals Abstract 1,6-Bis(1-propoxyethyl) hexanedioate is a complex diester molecule characterized by a flexible hexanedioate (adipate) backbone and two terminal 1-p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,6-Bis(1-propoxyethyl) hexanedioate is a complex diester molecule characterized by a flexible hexanedioate (adipate) backbone and two terminal 1-propoxyethyl ester groups. These terminal groups contain both ether and acetal-like functionalities, as well as chiral centers, which impart significant conformational complexity. This guide provides a comprehensive analysis of its molecular structure, stereoisomerism, and conformational landscape. We delve into robust computational methodologies for predicting stable conformers and discuss experimental techniques for validation. Understanding the three-dimensional structure and dynamic behavior of this molecule is crucial for predicting its physicochemical properties and its potential applications as a specialty plasticizer, biodegradable polymer component, or a matrix for controlled drug release.

Introduction: Deconstructing a Complex Diester

Adipate-based esters are a well-established class of compounds used widely as plasticizers, lubricants, and precursors for polymers like polyurethanes.[1][2] Their utility stems from the flexible six-carbon chain of the adipic acid core, which imparts desirable physical properties.[1] This guide focuses on a specialized derivative, 1,6-Bis(1-propoxyethyl) hexanedioate.

The unique feature of this molecule lies in its esterifying groups: 1-propoxyethyl . Unlike simple alkyl esters, this group introduces several layers of structural complexity:

  • An Acetal-like Linkage: The ester oxygen is bonded to a carbon that is also bonded to an ether oxygen, creating an acetal-like structure (-O-CH(CH3)-O-). This linkage has distinct electronic and steric properties compared to a standard ester.

  • Chiral Centers: The methine carbon within each 1-propoxyethyl group is a stereocenter. This gives rise to three possible stereoisomers: (R,R), (S,S), and a meso (R,S) compound, each with potentially different physical properties and biological interactions.

  • Multiple Rotatable Bonds: The combination of the adipate chain, the ester groups, and the terminal propoxy groups results in a highly flexible molecule with numerous low-energy conformations.

This guide will systematically explore these features, providing a framework for researchers to understand and predict the behavior of this molecule and others with similar structural motifs. For drug development professionals, understanding the conformational ensemble is key to designing delivery systems where the molecule may act as a biodegradable matrix or excipient.[3]

Molecular Structure and Stereochemistry

The fundamental structure of 1,6-Bis(1-propoxyethyl) hexanedioate is depicted below.

Molecular Structure of 1,6-Bis(1-propoxyethyl) hexanedioate

Figure 1. Chemical structure of 1,6-Bis(1-propoxyethyl) hexanedioate, highlighting the adipate core, ester linkages, and terminal 1-propoxyethyl groups. The chiral centers are marked with asterisks (*).

Systematic Name: 1,1'-[(1,6-dioxo-1,6-hexanediyl)bis(oxy)]bis(ethyl propyl ether) Molecular Formula: C₁₆H₂₈O₆ Molecular Weight: 316.39 g/mol

Stereoisomerism: The Impact of Chirality

The presence of two chiral centers means the molecule can exist as a pair of enantiomers ((R,R) and (S,S)) and a meso compound ((R,S)).

  • (R,R) and (S,S) Enantiomers: These two forms are non-superimposable mirror images of each other. In a non-chiral environment, they have identical physical properties (melting point, boiling point, solubility). However, they will rotate plane-polarized light in equal but opposite directions and can interact differently with other chiral molecules, such as enzymes or receptors.

  • (R,S) Meso Compound: This isomer has a plane of symmetry and is therefore achiral. As a diastereomer of the (R,R) and (S,S) forms, it will have distinct physical properties.

In a typical synthesis without chiral control, the product would be a racemic mixture of the (R,R) and (S,S) enantiomers, along with the meso compound. The precise ratio would depend on the reaction mechanism. For any application in a biological context, the separation and characterization of these individual stereoisomers would be critical.

Synthesis and Spectroscopic Characterization

While specific literature on this exact molecule is scarce, a plausible synthetic route involves the acid-catalyzed addition of adipic acid to propyl vinyl ether. Alternatively, enzymatic synthesis using lipases, a green chemistry approach, could be employed for high-yield esterification of adipic acid.[4]

Protocol 1: General Spectroscopic Characterization

  • Nuclear Magnetic Resonance (NMR):

    • ¹H NMR: Would confirm the presence of all proton environments: the triplet and sextet of the propoxy group, the doublet and quartet of the ethylidene group (-CH(CH₃)-), and the characteristic multiplets of the adipate backbone's methylene groups.

    • ¹³C NMR: Would show distinct signals for the carbonyl carbon of the ester, the methine carbon of the acetal, and the various methylene carbons in the propoxy and adipate chains.

    • 2D NMR (COSY, HSQC): Would be used to definitively assign proton and carbon signals and confirm the connectivity of the entire molecule.

  • Fourier-Transform Infrared Spectroscopy (FTIR): A strong absorption band around 1735-1750 cm⁻¹ would indicate the C=O stretch of the ester group. A series of strong bands in the 1000-1300 cm⁻¹ region would confirm the C-O stretching of the ester and ether linkages.

  • Mass Spectrometry (MS): Electrospray ionization (ESI) or chemical ionization (CI) would be used to confirm the molecular weight (m/z for [M+H]⁺ or [M+Na]⁺).

Conformational Analysis: From Theory to Practice

The high degree of flexibility is the most defining characteristic of 1,6-Bis(1-propoxyethyl) hexanedioate. Its overall shape is not static but exists as an ensemble of interconverting conformers.[5] The properties of the bulk material are a population-weighted average of all these conformations.[6]

Key Rotatable Bonds

The molecule's conformation is determined by the torsional (dihedral) angles around several key bonds:

  • Adipate Backbone: Rotations around the C-C bonds of the central -(CH₂)₄- chain. This allows the backbone to adopt conformations ranging from a fully extended, linear shape to various bent and folded structures.

  • Ester Group: The O=C-O-C linkage. Acyclic esters strongly prefer a trans (or Z) conformation due to steric and electronic effects, with the cis (E) form being significantly higher in energy.[7][8]

  • Acetal Linkage: Rotations around the C-O-C-O bonds of the terminal groups.

  • Propoxy Chain: Rotations within the n-propyl group.

Computational Modeling Workflow

A hierarchical computational approach is the most efficient way to explore the vast conformational space of this molecule.[9] This involves using less computationally expensive methods to generate a wide range of possible structures, followed by refinement with more accurate methods.

G cluster_0 Conformer Generation cluster_1 Refinement & Analysis cluster_2 Output a Initial 3D Structure (e.g., from SMILES string) b Conformational Search (Molecular Mechanics - MMFF94) a->b Systematic or Stochastic Search c Geometry Optimization (DFT: B3LYP/6-31G*) b->c Filter unique conformers (low energy window, e.g., <5 kcal/mol) d Frequency Calculation (Confirm Minima) c->d e Boltzmann Analysis d->e f Property Calculation (NMR shifts, Dipole Moment) e->f g Ensemble of Low-Energy Conformers & Populations e->g f->g

Diagram 1. Workflow for computational conformational analysis.

Protocol 2: Computational Conformational Analysis

  • Structure Generation: Generate an initial 3D structure for a chosen stereoisomer (e.g., the R,R form).

  • Initial Search: Perform a conformational search using a molecular mechanics force field (e.g., MMFF94). This method is fast and effective for exploring the many possible torsional angles.[9]

  • Filtering: From the initial search, select all unique conformers within an energy window (e.g., 5-7 kcal/mol) of the global minimum.

  • DFT Optimization: Re-optimize the geometry of each selected conformer using a more accurate Density Functional Theory (DFT) method, such as B3LYP with a 6-31G* basis set.[10]

  • Energy Calculation: Perform a single-point energy calculation with a larger basis set for higher accuracy. Calculate vibrational frequencies to confirm that each structure is a true energy minimum (no imaginary frequencies).

  • Boltzmann Averaging: Use the calculated free energies to determine the population of each conformer at a given temperature (e.g., 298 K) according to the Boltzmann distribution.[11] This provides a realistic picture of the conformational ensemble in solution.

Predicted Low-Energy Conformations

The primary determinant of the overall shape will be the adipate backbone. We can predict two main families of conformers:

Conformer FamilyDescriptionKey Dihedral Angles (Backbone)Estimated Population
Extended (Anti) The adipate chain is in a linear, zig-zag conformation. This minimizes steric hindrance along the chain.All C-C-C-C angles are ~180° (anti).High
Bent/Folded (Gauche) One or more C-C-C-C dihedral angles are ~60° (gauche), leading to a more compact structure.One or more C-C-C-C angles are ~60°.Moderate to Low

Table 1. Predicted major conformer families based on the adipate backbone.

The extended conformer is expected to be the global minimum in the gas phase. In solution, solvent effects could stabilize more compact, folded conformers with higher dipole moments.[12]

Experimental Validation using NMR

While computational methods provide powerful predictions, experimental validation is crucial. High-resolution NMR spectroscopy is the primary tool for studying molecular conformation in solution.[13][14]

  • J-Couplings (Karplus Relationship): The magnitude of the three-bond proton-proton coupling constant (³JHH) is related to the dihedral angle between the protons. By measuring these couplings along the adipate backbone, one can estimate the time-averaged dihedral angles, providing data to validate the computed conformer populations.

  • Nuclear Overhauser Effect (NOE): NOE experiments (e.g., NOESY) measure through-space correlations between protons that are close to each other (< 5 Å). Observing an NOE between protons on opposite ends of the adipate chain would be direct evidence for the presence of folded conformations in the solution ensemble.[5]

Structure-Property Relationships and Applications

The conformational flexibility of 1,6-Bis(1-propoxyethyl) hexanedioate directly influences its macroscopic properties and potential applications.

  • Plasticizers: The flexible, non-polar adipate backbone is ideal for inserting between polymer chains (like PVC), increasing free volume and lowering the glass transition temperature. The bulkier, more polar terminal groups would modulate its compatibility and migration properties compared to simple dialkyl adipates.[1][15]

  • Drug Delivery: The presence of multiple ester and acetal linkages suggests the molecule could be susceptible to hydrolysis under acidic or enzymatic conditions. This makes it a candidate for creating biodegradable nanoparticles or matrices for the controlled release of therapeutic agents.[2][3] The specific conformation adopted by the molecule would affect drug loading capacity and release kinetics.

  • Specialty Solvents: The combination of non-polar (alkane chains) and polar (ether, ester) functionalities gives it unique solvency characteristics, which could be valuable in specialized formulations.

Conclusion and Future Directions

1,6-Bis(1-propoxyethyl) hexanedioate is a molecule whose complex structure gives rise to a rich conformational landscape. Its behavior is governed by a dynamic equilibrium of multiple low-energy states. This guide has outlined a robust framework combining computational modeling and spectroscopic techniques to elucidate this behavior.

Future research should focus on:

  • Chiral Synthesis and Separation: Developing methods to synthesize or separate the individual (R,R), (S,S), and (R,S) stereoisomers.

  • Comparative Analysis: Characterizing the distinct physical properties and conformational preferences of each pure stereoisomer.

  • Hydrolytic Stability: Quantifying the degradation kinetics under various pH and enzymatic conditions to assess its biodegradability and potential for drug release applications.

  • Polymer Formulation: Investigating its performance as a plasticizer in various polymer systems, focusing on efficiency, migration, and biocompatibility.

By applying the principles and protocols detailed herein, researchers can unlock the full potential of this and other structurally complex molecules for advanced material and therapeutic applications.

References

  • Cicero, D. O., Barbato, G., & Bazzo, R. (1994). NMR Analysis of Molecular Flexibility in Solution: A New Method for the Study of Complex Distributions of Rapidly Exchanging Conformations. Journal of the American Chemical Society.

  • Schmieder, R., et al. (n.d.). Conformational Investigations in Flexible Molecules Using Orientational NMR Constraints in Combination with 3J-Couplings and NOE Distances. PMC.

  • ResearchGate. (n.d.). Hierarchical approach to conformational search and selection of computational method in modeling the mechanism of ester ammonolysis.

  • Tantillo, D. J. (2016). Conformational Sampling in Computational Studies of Natural Products: Why Is It Important?. ACS Publications.

  • Lepre, C. A. (n.d.). NMR free ligand conformations and atomic resolution dynamics. Recent.

  • BenchChem. (2025). The Core Applications of Adipate-Based Crosslinkers: An In-depth Technical Guide.

  • Rittner, R., & Tormena, C. F. (n.d.). NMR Spectroscopy: a Tool for Conformational Analysis. auremn.

  • ResearchGate. (n.d.). Exposing Hidden Alternative Conformations of Small Flexible Molecules in 2D NMR Spectroscopy Using 1H-15N HMBC.

  • BenchChem. (2025). Application Notes and Protocols for Adipate Ester Properties Assessment.

  • Gonnella, N. C., et al. (2008). Small Molecule Conformational Preferences Derived from Crystal Structure Data. A Medicinal Chemistry Focused Analysis. Journal of Chemical Information and Modeling.

  • Benites, A., et al. (n.d.). Conformational Analysis in 18-Membered Macrolactones Based on Molecular Modeling. PMC.

  • ResearchGate. (n.d.). Direct Synthesis of Poly(adipate)Esters via Catalytic Isomerizing Dual Hydroesterificative Polymerization of 1,3-Butadiene.

  • Google Patents. (n.d.). WO2009066975A1 - A method for producing adipate ester.

  • Al-Omary, F. A. M., et al. (2023). Structure, Conformation and Contact Analyses of Six Aromatic Diamide Diesters. MDPI.

  • Wiberg, K. B., & Laidig, K. E. (n.d.). E/Z Energetics for Molecular Modeling and Design. PMC.

  • University of Bristol. (n.d.). Conformational Analysis.

  • ResearchGate. (n.d.). Poly(glycerol adipate)-fatty acid esters as versatile nanocarriers: From nanocubes over ellipsoids to nanospheres.

  • Zielińska, A., et al. (2021). Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis. MDPI.

  • Preprints.org. (2021). Quantifying Conformational Isomerism in Chain Molecules by Linear Raman Spectroscopy: The Case of Methyl Esters.

  • SciSpace. (n.d.). A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES.

  • Hunter, L. (2024). Conformational Analysis of 1,3-Difluorinated Alkanes. The Journal of Organic Chemistry.

  • ResearchGate. (n.d.). Conformation and Conformation-Dependent Properties of Chain Molecules.

  • Organic Chemistry Portal. (n.d.). Acetal synthesis by acetalization or ring closure.

  • Wikipedia. (n.d.). 1,6-Hexanediol diglycidyl ether.

  • Wikipedia. (n.d.). 1,6-Hexanediol.

  • JCIA BIGDr. (2012). Product Safety Summary for 1,6-Hexanediol.

  • PubChem. (n.d.). 1,6-Hexanediol diglycidyl ether.

  • Cheméo. (n.d.). Chemical Properties of 1,6-Hexanediol (CAS 629-11-8).

Sources

Exploratory

spectroscopic analysis (NMR, IR, MS) of 1,6-Bis(1-propoxyethyl) hexanedioate

An In-Depth Spectroscopic Guide to 1,6-Bis(1-propoxyethyl) hexanedioate Authored by: A Senior Application Scientist Foreword: The Imperative of Structural Elucidation in Modern Chemistry In the realm of drug development...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Spectroscopic Guide to 1,6-Bis(1-propoxyethyl) hexanedioate

Authored by: A Senior Application Scientist

Foreword: The Imperative of Structural Elucidation in Modern Chemistry

In the realm of drug development and materials science, the precise characterization of novel chemical entities is paramount. The efficacy, safety, and novelty of a compound are intrinsically linked to its molecular architecture. This guide provides an in-depth, predictive spectroscopic analysis of 1,6-Bis(1-propoxyethyl) hexanedioate, a unique diester with acetal functionalities. As this molecule is not commonly cataloged, this document serves as a blueprint for its structural elucidation, leveraging foundational principles of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Our approach is not merely to present data but to rationalize the "why" behind each predicted signal, offering a robust framework for researchers engaged in the synthesis and analysis of complex molecules.

Molecular Structure and Rationale for Analysis

1,6-Bis(1-propoxyethyl) hexanedioate is a diester of hexanedioic acid (adipic acid), where the carboxyl groups are esterified with 1-propoxyethanol. This results in a molecule with a central C6 aliphatic chain, flanked by two ester groups, each of which is connected to an ethyl group that is substituted with a propoxy group at the 1-position. This creates two chiral centers and acetal-like functionalities, which are expected to yield a rich and informative spectroscopic signature.

Figure 1: Molecular Structure of 1,6-Bis(1-propoxyethyl) hexanedioate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure determination in organic chemistry. By analyzing the chemical environment of ¹H and ¹³C nuclei, we can map the connectivity and stereochemistry of a molecule.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum of 1,6-Bis(1-propoxyethyl) hexanedioate is predicted to exhibit a high degree of symmetry, simplifying the number of distinct signals. The presence of the acetal-like proton (-O-CH-O) is a key diagnostic feature, expected to appear significantly downfield.

Predicted ¹H NMR Data

Proton Label Chemical Environment Predicted δ (ppm) Multiplicity Integration
a-O-CH(CH₃)-O-5.8 - 6.0Quartet (q)2H
b-O-CH(CH₃ )-O-1.2 - 1.4Doublet (d)6H
c-O-CH₂ CH₂CH₃3.4 - 3.6Triplet (t)4H
d-O-CH₂CH₂ CH₃1.5 - 1.7Sextet4H
e-O-CH₂CH₂CH₃ 0.8 - 1.0Triplet (t)6H
f-C(=O)CH₂ CH₂-2.2 - 2.4Triplet (t)4H
g-C(=O)CH₂CH₂ -1.6 - 1.8Quintet4H

Causality Behind Predictions:

  • Proton (a): This methine proton is deshielded by two adjacent oxygen atoms, causing a significant downfield shift into the 5.8-6.0 ppm range.[1] Its coupling to the three 'b' protons results in a quartet.

  • Proton (b): These methyl protons are adjacent to the chiral center and will be split by the single 'a' proton into a doublet.

  • Protons (c, d, e): These signals represent the n-propoxy group. The methylene group 'c' attached to the oxygen is deshielded to around 3.5 ppm.[1] The 'd' and 'e' protons show typical aliphatic shifts, with predictable splitting patterns based on their neighbors.

  • Protons (f, g): These methylene protons are part of the hexanedioate (adipate) backbone. The 'f' protons are alpha to the carbonyl group, which deshields them to the 2.2-2.4 ppm region.[1][2] The 'g' protons are beta to the carbonyl and will appear further upfield.

Experimental Protocol: ¹H NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

  • Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

  • Data Acquisition:

    • Acquire a standard one-dimensional ¹H spectrum.

    • Typical parameters: spectral width of 12-15 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

  • Data Processing: Apply a Fourier transform to the free induction decay (FID), phase correct the spectrum, and calibrate the chemical shift scale to the TMS signal at 0.00 ppm. Integrate all signals.

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum will confirm the number of unique carbon environments. Due to the molecule's symmetry, we expect to see 8 distinct signals.

Predicted ¹³C NMR Data

Carbon Label Chemical Environment Predicted δ (ppm)
1-C (=O)O-172 - 175
2-O-C H(CH₃)-O-98 - 102
3-O-C H₂(CH₂)₂CH₃68 - 72
4-C(=O)C H₂CH₂-33 - 36
5-O-CH( C H₃)-O-20 - 23
6-O-CH₂ C H₂CH₃22 - 25
7-C(=O)CH₂ C H₂-24 - 27
8-O-(CH₂)₂ C H₃10 - 12

Causality Behind Predictions:

  • Carbonyl Carbon (1): The ester carbonyl carbon is highly deshielded, appearing in the 172-175 ppm range.[3][4][5][6]

  • Acetal Carbon (2): Similar to the acetal proton, this carbon is bonded to two oxygens, resulting in a significant downfield shift to the 98-102 ppm region.

  • Oxygenated Carbons (3): The methylene carbon of the propoxy group directly attached to oxygen will be found in the 68-72 ppm range.[3]

  • Aliphatic Carbons (4-8): The remaining aliphatic carbons will appear in the upfield region (10-40 ppm), with their specific shifts determined by their proximity to electron-withdrawing groups.

Experimental Protocol: ¹³C NMR Spectroscopy

  • Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

  • Instrumentation: A 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

  • Data Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Typical parameters: spectral width of 220-240 ppm, a large number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C, relaxation delay of 2-5 seconds.

  • Data Processing: Process the FID similarly to the ¹H spectrum. Calibrate the spectrum using the CDCl₃ solvent peak at 77.16 ppm.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to molecular vibrations.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Vibration Mode Intensity
2960-2850C-H (sp³) stretchingStrong
1750-1735C=O (ester) stretchingStrong, Sharp
1300-1000C-O stretchingStrong, Multiple Bands

Causality Behind Predictions:

  • C=O Stretch: The most prominent peak in the spectrum will be the strong, sharp absorption between 1750-1735 cm⁻¹ characteristic of a saturated aliphatic ester carbonyl group.[7][8][9][10]

  • C-O Stretches: Esters exhibit two distinct C-O stretching vibrations. The C(=O)-O stretch and the O-C stretch from the alcohol portion. These will appear as strong bands in the 1300-1000 cm⁻¹ region, often referred to as the "fingerprint region".[7][8] The acetal C-O bonds will also contribute to this complex region.

  • C-H Stretches: The various sp³ C-H bonds of the alkyl chains will give rise to strong stretching absorptions just below 3000 cm⁻¹.

G cluster_0 Experimental Workflow: IR Spectroscopy Sample Preparation Sample Preparation Data Acquisition Data Acquisition Sample Preparation->Data Acquisition ATR or KBr Pellet Spectral Analysis Spectral Analysis Data Acquisition->Spectral Analysis Interferogram Identify Functional Groups Identify Functional Groups Spectral Analysis->Identify Functional Groups Fourier Transform

Figure 2: Workflow for IR Spectroscopic Analysis.

Experimental Protocol: IR Spectroscopy

  • Sample Preparation:

    • Neat Liquid (if applicable): Place a drop of the neat liquid sample on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

    • KBr Pellet (for solids): Mix ~1 mg of the compound with ~100 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer.

  • Data Acquisition:

    • Collect a background spectrum of the empty sample compartment (or clean ATR crystal).

    • Collect the sample spectrum over the range of 4000-400 cm⁻¹.

    • Co-add 16-32 scans to improve the signal-to-noise ratio.

  • Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural information through the analysis of its fragmentation patterns upon ionization.

Predicted Mass Spectrometry Data

  • Molecular Formula: C₁₈H₃₄O₆

  • Molecular Weight: 346.24 g/mol

  • Predicted Molecular Ion (M⁺•): m/z = 346 (likely weak or absent in Electron Ionization)

Key Fragmentation Pathways:

The fragmentation of 1,6-Bis(1-propoxyethyl) hexanedioate is expected to be driven by the presence of the ester and acetal functionalities.

  • Alpha-Cleavage: Cleavage of the bonds adjacent to the carbonyl group is a common pathway for esters.[11][12][13] This can lead to the formation of acylium ions.

  • Acetal Fragmentation: The acetal-like linkage is prone to cleavage. Loss of a propoxy radical (•OCH₂CH₂CH₃) or a propoxy group is highly probable.

  • McLafferty Rearrangement: While possible if a gamma-hydrogen is present relative to the carbonyl group, other fragmentation pathways might dominate.[11]

G M [C18H34O6]+• m/z = 346 F1 [M - C3H7O]+• m/z = 287 M->F1 Loss of propoxy radical F2 [C5H9O2]+ m/z = 101 M->F2 Acetal cleavage F3 [C8H13O4]+ m/z = 189 M->F3 α-cleavage at ester

Figure 3: Predicted Key Fragmentation Pathways.

Experimental Protocol: Mass Spectrometry

  • Sample Preparation: Dissolve a small amount of the sample (~0.1 mg/mL) in a suitable volatile solvent such as methanol or acetonitrile.

  • Instrumentation: A mass spectrometer equipped with an Electron Ionization (EI) or Electrospray Ionization (ESI) source. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination.

  • Data Acquisition (EI):

    • Introduce the sample via a direct insertion probe or a GC inlet.

    • Use a standard electron energy of 70 eV.

    • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-500).

  • Data Acquisition (ESI):

    • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

    • Acquire data in positive ion mode.

    • The [M+H]⁺ or [M+Na]⁺ adducts would be expected at m/z 347 and 369, respectively.

  • Data Processing: Analyze the resulting mass spectrum to identify the molecular ion (or adduct ion) and major fragment ions. Use the accurate mass data from HRMS to confirm the elemental composition.

Integrated Spectroscopic Analysis: A Unified Conclusion

The true power of spectroscopic analysis lies in the integration of data from multiple techniques.[14][15][16] The IR spectrum will confirm the presence of the ester functional groups. The molecular weight from MS will provide the elemental formula. Finally, the detailed ¹H and ¹³C NMR spectra will allow for the complete and unambiguous assembly of the molecular puzzle, confirming the connectivity of the propoxyethyl and hexanedioate moieties. The unique signals of the acetal-like CH group in both proton and carbon NMR will be the definitive signature confirming the structure of 1,6-Bis(1-propoxyethyl) hexanedioate.

References

  • JoVE. (2024). Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation.
  • Science Ready. Mass Spectrometry Fragmentation Patterns – HSC Chemistry.
  • University of Calgary. Spectroscopy Tutorial: Esters.
  • Abraham, R. J., et al. (2012). 1H NMR spectra. Part 29§: Proton chemical shifts and couplings in esters--the conformational analysis of methyl γ-butyrolactones. Magnetic Resonance in Chemistry.
  • Chem Academy. (2020). PART 14: ALIPHATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE. YouTube.
  • University of Calgary. IR Spectroscopy Tutorial: Esters.
  • University of Arizona. Mass Spectrometry - Examples.
  • Unknown Author. Mass Spectrometry: Fragmentation.
  • Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra.
  • Steffen's Chemistry Pages. 13C chemical shifts.
  • ACS Publications. (2016). An Empirical IR Frequency Map for Ester C=O Stretching Vibrations. The Journal of Physical Chemistry A.
  • Unknown Author. 13C NMR.
  • Spectroscopy Online. (2018). The C=O Bond, Part VI: Esters and the Rule of Three.
  • Chemistry LibreTexts. (2024). Infrared spectroscopy.
  • Jack Westin. Infrared (IR) spectroscopy - Organic Chemistry.
  • ResearchGate. (2014). How can I differentiate ester and acid carbonyl in a polymer network by C-13 NMR spectroscopy?.
  • Minnesota State University Moorhead. Short Summary of 1H-NMR Interpretation.
  • Unknown Author. Tables For Organic Structure Analysis.
  • Reddit. (2022). HNMR Chemical Shift for Esters.
  • Chemistry Steps. (2025). Identifying Unknown from IR, NMR, and Mass Spectrometry.
  • Unknown Author. Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis.
  • Universal Class. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy.
  • University of Colorado Boulder. Spectroscopy Problems.

Sources

Foundational

A Comprehensive Technical Guide to the Thermal Stability and Degradation Profile of 1,6-Bis(1-propoxyethyl) hexanedioate

For Researchers, Scientists, and Drug Development Professionals Abstract Introduction: Understanding 1,6-Bis(1-propoxyethyl) hexanedioate 1,6-Bis(1-propoxyethyl) hexanedioate is a diester of hexanedioic acid (adipic acid...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: Understanding 1,6-Bis(1-propoxyethyl) hexanedioate

1,6-Bis(1-propoxyethyl) hexanedioate is a diester of hexanedioic acid (adipic acid), featuring unique 1-propoxyethyl acetal ester groups. Its structure suggests potential applications as a specialty plasticizer, a biodegradable lubricant, or a phase-change material, leveraging the properties of both the adipate backbone and the acetal functionalities. A thorough understanding of its thermal stability is paramount for defining its operational limits and predicting its lifecycle in various applications.

The core structure is derived from:

  • Hexanedioic Acid (Adipic Acid): A six-carbon dicarboxylic acid, which forms the central part of the molecule. Adipic acid is a common monomer in the production of nylon and polyurethanes.[1]

  • 1,6-Hexanediol: A linear diol that can be used in the synthesis of polyesters and polyurethanes, imparting flexibility and hardness.[2][3][4][5]

  • Acetal Linkages: The 1-propoxyethyl groups are acetals, which are generally known to be sensitive to heat and acidic conditions.

The thermal behavior of this molecule is expected to be a composite of the stability of the adipate ester core and the lability of the acetal side chains.

Core Principles of Thermal Analysis

To rigorously characterize the thermal stability of 1,6-Bis(1-propoxyethyl) hexanedioate, two primary analytical techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

  • Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is the cornerstone for determining the onset of degradation, the temperature of maximum decomposition rate, and the residual mass. For materials like diesters, TGA reveals the temperature range in which the material is stable and the profile of its decomposition.[6][7]

  • Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine thermal transitions such as melting point, boiling point, and glass transition temperature. This data is crucial for understanding the physical state of the material as it approaches its decomposition temperature.[8]

The choice of experimental parameters, such as the heating rate and the atmosphere (typically inert, like nitrogen, to prevent oxidative degradation), is critical for obtaining reproducible and meaningful data.

Hypothetical Thermal Profile of 1,6-Bis(1-propoxyethyl) hexanedioate

Due to the absence of specific experimental data, the following thermal properties are proposed based on the known behavior of aliphatic diesters and acetal-containing compounds. These values should be considered illustrative and a starting point for experimental verification.

ParameterHypothetical ValueTechniqueSignificance
Melting Point (T_m)5 - 15 °CDSCIndicates the transition from solid to liquid phase.
Onset of Decomposition (T_onset)~180 - 200 °CTGAThe temperature at which significant mass loss begins.
Temperature of 5% Mass Loss (T_5%)~195 - 215 °CTGAA common metric for the start of thermal degradation.[6]
Temperature of Maximum Decomposition Rate (T_max)~230 - 250 °C (first stage)TGA (DTG curve)The temperature at which the rate of mass loss is highest.
~300 - 320 °C (second stage)A multi-stage degradation suggests complex reaction pathways.
Residual Mass @ 400 °C< 5%TGAIndicates nearly complete decomposition into volatile products.

Proposed Degradation Mechanism

The degradation of 1,6-Bis(1-propoxyethyl) hexanedioate is likely a multi-step process, initiated by the cleavage of the thermally weakest bonds. The presence of the acetal groups introduces a less stable site compared to the adipate ester core.

Step 1: Initial Acetal Cleavage

The primary degradation pathway is proposed to be the thermal cleavage of the 1-propoxyethyl acetal groups. This can proceed through a concerted mechanism, such as a pericyclic elimination, to yield 1-propanol and a vinyl ether intermediate. This initial step would account for the first, lower-temperature mass loss observed in the hypothetical TGA data.

Step 2: Ester Pyrolysis

Concurrently or at a slightly higher temperature, the adipate ester itself will undergo pyrolysis. A common mechanism for ester pyrolysis is a β-elimination reaction, which would lead to the formation of a carboxylic acid and an alkene.

Step 3: Secondary Decomposition

The intermediates formed in the initial steps, such as the vinyl ether and the unsaturated ester, are themselves thermally unstable and will likely undergo further fragmentation and rearrangement reactions to produce a mixture of smaller volatile organic compounds.

The proposed degradation pathway is visualized in the following diagram:

cluster_main Proposed Degradation Pathway of 1,6-Bis(1-propoxyethyl) hexanedioate cluster_step1 Step 1: Acetal Cleavage cluster_step2 Step 2: Ester Pyrolysis cluster_step3 Step 3: Further Decomposition 1,6-Bis(1-propoxyethyl) hexanedioate 1,6-Bis(1-propoxyethyl) hexanedioate 1-Propanol 1-Propanol 1,6-Bis(1-propoxyethyl) hexanedioate->1-Propanol Heat Vinyl Ether Intermediate Vinyl Ether Intermediate 1,6-Bis(1-propoxyethyl) hexanedioate->Vinyl Ether Intermediate Heat Adipic Acid Adipic Acid Vinyl Ether Intermediate->Adipic Acid Heat Unsaturated Ester Unsaturated Ester Vinyl Ether Intermediate->Unsaturated Ester Heat Volatile Fragments Volatile Fragments Adipic Acid->Volatile Fragments Heat Unsaturated Ester->Volatile Fragments Heat

Caption: Proposed multi-step thermal degradation pathway.

Experimental Protocols

The following are detailed, step-by-step methodologies for the thermal analysis of 1,6-Bis(1-propoxyethyl) hexanedioate.

Thermogravimetric Analysis (TGA) Protocol
  • Instrument Preparation:

    • Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's specifications.

    • Use a platinum or ceramic sample pan.

    • Tare the sample pan before adding the sample.

  • Sample Preparation:

    • Weigh approximately 5-10 mg of 1,6-Bis(1-propoxyethyl) hexanedioate directly into the tared sample pan.

    • Record the exact mass of the sample.

  • TGA Method Parameters:

    • Atmosphere: High-purity nitrogen (99.999%).

    • Flow Rate: 60 mL/min for the sample purge and 40 mL/min for the balance purge.[6]

    • Temperature Program:

      • Equilibrate at 30 °C.

      • Ramp from 30 °C to 600 °C at a heating rate of 10 °C/min.

    • Data Collection: Record mass loss as a function of temperature.

  • Data Analysis:

    • Plot the mass (%) versus temperature.

    • Calculate the first derivative of the mass loss curve (DTG curve) to determine the temperature(s) of maximum decomposition rate (T_max).

    • Determine the onset temperature of decomposition (T_onset) and the temperatures at 5% and 50% mass loss (T_5% and T_50%).

Differential Scanning Calorimetry (DSC) Protocol
  • Instrument Preparation:

    • Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

    • Use aluminum sample pans and lids.

  • Sample Preparation:

    • Weigh approximately 5-10 mg of 1,6-Bis(1-propoxyethyl) hexanedioate into a DSC pan.

    • Hermetically seal the pan.

    • Prepare an empty, hermetically sealed pan as a reference.

  • DSC Method Parameters:

    • Atmosphere: High-purity nitrogen.

    • Flow Rate: 50 mL/min.

    • Temperature Program:

      • Equilibrate at -50 °C.

      • Ramp from -50 °C to 250 °C at a heating rate of 10 °C/min.

      • Cool from 250 °C to -50 °C at 10 °C/min.

      • Ramp from -50 °C to 250 °C at 10 °C/min (second heating cycle).

  • Data Analysis:

    • Analyze the data from the second heating cycle to ensure a consistent thermal history.

    • Determine the melting temperature (T_m) from the peak of the endothermic melting transition.

cluster_workflow Thermal Analysis Workflow cluster_tga TGA cluster_dsc DSC Sample Preparation Sample Preparation TGA Analysis TGA Analysis Sample Preparation->TGA Analysis 5-10 mg DSC Analysis DSC Analysis Sample Preparation->DSC Analysis 5-10 mg TGA Data Output Mass vs. Temp DTG Curve TGA Analysis->TGA Data Output DSC Data Output Heat Flow vs. Temp DSC Analysis->DSC Data Output Final Report Final Report TGA Data Output->Final Report DSC Data Output->Final Report

Caption: Workflow for thermal characterization.

Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the anticipated thermal stability and degradation profile of 1,6-Bis(1-propoxyethyl) hexanedioate. Based on the chemical structure and the known behavior of similar compounds, a multi-step degradation mechanism initiated by the cleavage of the acetal groups is proposed. The provided hypothetical data and experimental protocols offer a solid foundation for researchers to undertake the empirical characterization of this molecule.

Future work should focus on obtaining experimental TGA and DSC data to validate the proposed thermal profile. Furthermore, analysis of the evolved gases during TGA using techniques such as TGA-FTIR or TGA-MS would provide definitive evidence for the proposed degradation products and mechanism. Such studies are essential for the safe and effective application of 1,6-Bis(1-propoxyethyl) hexanedioate in its target fields.

References

  • Influence of Structure on Chemical and Thermal Stability of Aliphatic Diesters | The Journal of Physical Chemistry B - ACS Public
  • Influence of structure on chemical and thermal stability of aliph
  • Influence of Structure on Chemical and Thermal Stability of Aliph
  • Investigation of the Thermal Properties of Diesters from Methanol, 1-Pentanol, and 1-Decanol as Sustainable Phase Change M
  • Engineering Green Lubricants I: Optimizing Thermal and Flow Properties of Linear Diesters Derived
  • Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent - Semantic Scholar.
  • Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent.
  • (PDF)
  • Degradation Studies of a Di(2-Ethylhexyl)
  • Study on Properties and Degradation Behavior of Poly (Adipic Acid/Butylene Terephthalate-Co-Glycolic Acid)
  • 1,6-HEXANEDIOL.
  • 1,6-Hexanediol 99 629-11-8 - Sigma-Aldrich.
  • 1,6-Hexanediol Production Technology - m
  • Synthesis of 1,6-hexanediol from HMF over double-layered catalysts of Pd/SiO2 + Ir–ReOx/SiO2 in a fixed-bed reactor - Green Chemistry (RSC Publishing).
  • US8962894B2 - Process for preparing 1, 6-hexanediol - Google P
  • 1,6-Hexanediol: Vers
  • 1,6-Bis(4-hydroxybutyl)
  • Product Safety Summary for 1,6-Hexanediol - JCIA BIGDr.
  • HEXANEDIOIC ACID.
  • CAS 108-63-4: 1,6-Bis(1-methylheptyl)
  • 1,6-Hexanediol - Wikipedia.
  • 1,6-Hexanediol diglycidyl ether - Wikipedia.
  • US8304585B2 - Production process of 1,6-hexanediol - Google P
  • Bis(2-hydroxyethyl) adipate | C10H18O6 | CID 74340 - PubChem - NIH.
  • WO/2007/080946 PROCESS FOR PRODUCTION OF 1,6-HEXANEDIOL.

Sources

Exploratory

The Solubility Profile of 1,6-Bis(1-propoxyethyl) Hexanedioate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Department], Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the solubility characte...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Department], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 1,6-Bis(1-propoxyethyl) hexanedioate. In the absence of extensive empirical data for this specific diester, this document synthesizes fundamental principles of organic chemistry, predictive methodologies, and detailed experimental protocols to empower researchers in their formulation and development endeavors. We will explore the theoretical underpinnings of its solubility based on its molecular structure, outline a systematic approach to solvent selection, and provide a rigorous, step-by-step experimental workflow for the precise determination of its solubility in various organic solvents. This guide is intended to serve as a foundational resource for scientists and professionals working with this compound, enabling informed decision-making in processes such as drug delivery system design, purification, and quality control.

Introduction: Understanding the Significance of Solubility

The solubility of an active pharmaceutical ingredient (API) or an excipient in organic solvents is a critical physicochemical property that governs its behavior in a multitude of applications, from synthesis and purification to formulation and bioavailability. 1,6-Bis(1-propoxyethyl) hexanedioate, a diester of hexanedioic acid (adipic acid), possesses a molecular structure that suggests a nuanced solubility profile. Its two ester groups introduce polarity, while the alkyl chains and propoxyethyl ether linkages contribute to its lipophilic character. A thorough understanding of its solubility is therefore paramount for its effective utilization.

The principle of "like dissolves like" serves as a foundational concept in predicting solubility.[1] This principle suggests that substances with similar polarities are more likely to be soluble in one another. Esters, such as 1,6-Bis(1-propoxyethyl) hexanedioate, generally exhibit moderate solubility in a range of organic solvents due to their polar functional groups.[2] However, the extent of this solubility is significantly influenced by the overall molecular structure.[2]

Molecular Structure Analysis and Predicted Solubility

The molecular structure of 1,6-Bis(1-propoxyethyl) hexanedioate is the primary determinant of its interaction with various organic solvents.

Figure 1: Chemical structure of 1,6-Bis(1-propoxyethyl) hexanedioate.

Key Structural Features and Their Implications for Solubility:

  • Adipate Core: The central hexanedioate (adipate) backbone is a six-carbon chain, contributing to the molecule's non-polar character. Adipate esters are known for their use as plasticizers, which implies good miscibility with certain polymers.[3]

  • Ester Groups: The two carbonyl (C=O) groups are polar and can act as hydrogen bond acceptors. This feature will enhance solubility in polar aprotic solvents and, to some extent, in protic solvents that can act as hydrogen bond donors.[2]

  • Propoxyethyl Side Chains: The propoxyethyl groups [(CH₃CH₂CH₂OCH(CH₃)-] introduce both ether linkages and additional alkyl chains. The ether oxygen atoms can also act as hydrogen bond acceptors, potentially increasing solubility in polar protic solvents. However, the overall increase in the hydrocarbon portion of the molecule will generally favor solubility in less polar solvents. As the length of the hydrocarbon chain in an ester increases, its solubility in non-polar organic solvents tends to increase, while its solubility in polar solvents decreases.[2]

Predicted Solubility in Different Solvent Classes:

Based on these structural features, we can predict the general solubility behavior of 1,6-Bis(1-propoxyethyl) hexanedioate:

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Non-Polar Hexane, Toluene, CyclohexaneHighThe long alkyl chains and the adipate backbone will have strong van der Waals interactions with non-polar solvents.
Polar Aprotic Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO)Moderate to HighThe polar ester and ether groups will interact favorably with the dipoles of these solvents. Solvents like acetone and ethyl acetate are particularly effective at dissolving a wide range of esters.[2]
Polar Protic Ethanol, Methanol, IsopropanolModerate to LowWhile the ester and ether oxygens can accept hydrogen bonds, the large non-polar regions of the molecule may limit miscibility. Solubility is expected to decrease as the polarity of the alcohol increases (e.g., more soluble in isopropanol than in methanol).[4]
Aqueous Water, Phosphate-Buffered Saline (PBS)Very LowThe dominance of the non-polar hydrocarbon structure will lead to poor solubility in water.[2]

Experimental Determination of Solubility: A Validated Protocol

Given the absence of published data, experimental determination is essential. The following protocol is based on the well-established shake-flask method, a reliable approach for measuring solubility.[5]

Materials and Equipment
  • 1,6-Bis(1-propoxyethyl) hexanedioate (solute)

  • Selected organic solvents (analytical grade or higher)

  • Analytical balance (readable to at least 0.1 mg)

  • Vials with screw caps (e.g., 4 mL or 20 mL scintillation vials)

  • Constant temperature shaker bath or incubator

  • Vortex mixer

  • Centrifuge

  • Syringes and syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or Refractive Index) or Gas Chromatography (GC) system.

Experimental Workflow

G start Start prepare_solutions Prepare Solvent and Stock Solutions start->prepare_solutions add_excess_solute Add Excess Solute to Solvent prepare_solutions->add_excess_solute equilibrate Equilibrate at Constant Temperature add_excess_solute->equilibrate separate_phases Separate Solid and Liquid Phases (Centrifugation) equilibrate->separate_phases sample_and_filter Sample and Filter Supernatant separate_phases->sample_and_filter dilute_sample Dilute Sample sample_and_filter->dilute_sample analyze_concentration Analyze Concentration (HPLC/GC) dilute_sample->analyze_concentration calculate_solubility Calculate Solubility analyze_concentration->calculate_solubility end End calculate_solubility->end

Figure 2: Experimental workflow for determining solubility via the shake-flask method.

Step-by-Step Methodology
  • Preparation of Standard Solutions:

    • Accurately weigh a known amount of 1,6-Bis(1-propoxyethyl) hexanedioate and dissolve it in a suitable solvent (one in which it is freely soluble) to prepare a stock solution of known concentration.

    • From the stock solution, prepare a series of standard solutions of decreasing concentrations. These will be used to generate a calibration curve for the analytical method (HPLC or GC).

  • Sample Preparation:

    • To a series of vials, add a measured volume of the test solvent (e.g., 2 mL).

    • Add an excess amount of 1,6-Bis(1-propoxyethyl) hexanedioate to each vial. The presence of undissolved solid at the end of the equilibration period is crucial to ensure saturation.[6]

    • Securely cap the vials.

  • Equilibration:

    • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

    • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required for equilibration may need to be determined empirically.[5]

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle.

    • To ensure complete separation of the solid and liquid phases, centrifuge the vials at a moderate speed.

  • Sampling and Analysis:

    • Carefully withdraw an aliquot of the clear supernatant using a syringe.

    • Immediately filter the aliquot through a syringe filter into a clean vial. This step is critical to remove any remaining solid particles.

    • Accurately dilute the filtered sample with a suitable solvent to bring its concentration within the range of the calibration curve.

    • Analyze the diluted sample using a validated HPLC or GC method to determine the concentration of the dissolved 1,6-Bis(1-propoxyethyl) hexanedioate.

  • Calculation of Solubility:

    • Using the calibration curve, determine the concentration of the solute in the diluted sample.

    • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

    • Express the solubility in appropriate units (e.g., mg/mL, mol/L).

Data Interpretation and Application

The experimentally determined solubility data can be tabulated for easy comparison across different solvents. This information is invaluable for:

  • Solvent Screening: Selecting the most appropriate solvent for a particular process (e.g., recrystallization, chromatography).

  • Formulation Development: Designing liquid formulations and understanding potential precipitation issues.

  • Predictive Model Validation: Using the empirical data to validate or refine computational solubility models.[7][8]

Conclusion

References

  • Fiveable. (n.d.). Solubility in organic solvents: Organic Chemistry II Study....
  • Pal, A., & Rege, K. (2021). Physics-Based Solubility Prediction for Organic Molecules. Journal of Chemical Information and Modeling, 61(8), 3767–3784.
  • Enamine. (2022, May 31). Compound solubility measurements for early drug discovery. Computational Chemistry.
  • Nouara, Z. (2024, May 28). How to determine the solubility of a substance in an organic solvent? ResearchGate.
  • University of California, Los Angeles. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
  • Experiment 1: Determination of Solubility Class. (n.d.).
  • Lopes, A. F., et al. (2010). Influence of the Molecular Structure on the Volumetric Properties and Viscosities of Dialkyl Adipates (Dimethyl, Diethyl, and Diisobutyl Adipates). Journal of Chemical & Engineering Data, 55(9), 3767–3773.
  • Lopes, A. F., et al. (2010). Influence of the Molecular Structure on the Volumetric Properties and Viscosities of Dialkyl Adipates (Dimethyl, Diethyl, and Diisobutyl Adipates). Journal of Chemical & Engineering Data, 55(9), 3767–3773.
  • Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications, 11(1), 5753.
  • Egorova, E. A., et al. (2021). Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent. Polymers, 13(16), 2697.
  • Egorova, E. A., et al. (2021). Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent. Polymers, 13(16), 2697.
  • Dehaen, W., et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. ChemRxiv.
  • Rodríguez, G., et al. (2022). Predicting Solubility Enhancement of Trans-Resveratrol and Hesperetin in Binary Solvent Mixtures Using New Hansen Parameters. Molecules, 27(7), 2168.
  • Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications, 11(1), 5753.
  • Katan, M., & Knez, Ž. (2021). Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis. International Journal of Molecular Sciences, 22(20), 11215.

Sources

Foundational

potential applications of 1,6-Bis(1-propoxyethyl) hexanedioate in polymer chemistry

An In-depth Technical Guide on the Potential Applications of 1,6-Bis(1-propoxyethyl) Hexanedioate in Polymer Chemistry Authored by: A Senior Application Scientist Foreword: Unveiling Novel Functionalities in Polymer Scie...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide on the Potential Applications of 1,6-Bis(1-propoxyethyl) Hexanedioate in Polymer Chemistry

Authored by: A Senior Application Scientist

Foreword: Unveiling Novel Functionalities in Polymer Science

In the dynamic landscape of polymer chemistry, the pursuit of novel monomers and functional additives is a relentless endeavor. These new molecular architectures are the bedrock of innovation, enabling the development of materials with tailored properties and enhanced performance. This guide introduces a compound of significant potential, 1,6-Bis(1-propoxyethyl) hexanedioate, and explores its prospective applications as a transformative component in modern polymer systems. While direct literature on this specific molecule is nascent, its inherent chemical functionalities—a diester of a common dicarboxylic acid and a protected diol—suggest a versatile role in various polymerization and formulation strategies. This document serves as a foundational technical resource for researchers and professionals in polymer science and drug development, providing both theoretical insights and practical, actionable protocols.

Molecular Architecture and Inherent Reactivity of 1,6-Bis(1-propoxyethyl) Hexanedioate

1,6-Bis(1-propoxyethyl) hexanedioate is a diester of hexanedioic acid (adipic acid) and 1-propoxyethanol. Its structure features a central C6 aliphatic chain derived from adipic acid, with two ester linkages connected to 1-propoxyethyl groups. The key to its versatility lies in the acetal functionality of the 1-propoxyethyl groups, which act as protecting groups for a hydroxyl function.

Chemical Structure:

This unique combination of ester and acetal groups within a single molecule opens up several avenues for its application in polymer chemistry, which will be explored in the subsequent sections.

Proposed Synthesis and Spectroscopic Characterization

The synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate can be envisioned through a straightforward esterification reaction between hexanedioyl chloride (adipoyl chloride) and 1-propoxyethanol in the presence of a non-nucleophilic base, or through a direct esterification of hexanedioic acid with 1-propoxyethanol using an acid catalyst.

Proposed Synthetic Protocol

A plausible laboratory-scale synthesis would involve the following steps:

  • Reaction Setup: A solution of hexanedioic acid and a molar excess of 1-propoxyethanol in a suitable solvent (e.g., toluene) is prepared in a round-bottom flask equipped with a Dean-Stark apparatus.

  • Catalysis: A catalytic amount of a strong acid, such as p-toluenesulfonic acid, is added to the reaction mixture.

  • Reaction: The mixture is heated to reflux, and the water generated during the esterification is azeotropically removed using the Dean-Stark trap.

  • Work-up and Purification: Upon completion, the reaction mixture is cooled, washed with a saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography.

Spectroscopic Characterization

The successful synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate would be confirmed by standard spectroscopic techniques:

Technique Expected Key Signals
¹H NMR Signals corresponding to the methylene protons of the adipate backbone, the methine and methylene protons of the 1-propoxyethyl group, and the terminal methyl protons of the propoxy group.
¹³C NMR Resonances for the carbonyl carbon of the ester, the carbons of the adipate backbone, and the carbons of the 1-propoxyethyl group.
FT-IR A strong absorption band around 1740 cm⁻¹ corresponding to the C=O stretching of the ester group, and C-O stretching bands for the ester and acetal functionalities.
Mass Spectrometry The molecular ion peak corresponding to the calculated molecular weight of the compound.

Application I: A Latent Diol for Controlled Polyester Synthesis

One of the most promising applications of 1,6-Bis(1-propoxyethyl) hexanedioate is as a "blocked" or "latent" diol monomer in polyester synthesis. The 1-propoxyethyl groups serve as protecting groups for the hydroxyl functionality, which can be deprotected under specific acidic conditions. This allows for a temporal control over the polymerization process.

Mechanistic Rationale

The acetal groups are stable under neutral and basic conditions, allowing the ester functionalities to undergo reactions such as transesterification. Subsequent introduction of an acid catalyst and water will hydrolyze the acetal, liberating a diol in situ. This newly formed diol can then participate in further polymerization reactions, leading to chain extension or crosslinking.

Experimental Workflow: Two-Stage Polyester Synthesis

This protocol outlines a two-stage process where 1,6-Bis(1-propoxyethyl) hexanedioate is first incorporated into a polymer backbone via its ester groups, followed by a deprotection step to reveal the hydroxyl groups for a secondary reaction.

Stage 1: Transesterification
  • Reactants: In a reaction vessel, combine 1,6-Bis(1-propoxyethyl) hexanedioate, a diester comonomer (e.g., dimethyl terephthalate), and a diol (e.g., ethylene glycol) in the desired molar ratio.

  • Catalyst: Add a transesterification catalyst, such as zinc acetate.

  • Reaction: Heat the mixture under an inert atmosphere, initially at a lower temperature (e.g., 150-190 °C) to facilitate the initial transesterification and removal of methanol, then at a higher temperature (e.g., 200-230 °C) to drive the reaction to completion.

  • Polycondensation: Apply a vacuum to remove ethylene glycol and increase the molecular weight of the prepolymer.

Stage 2: Deprotection and Chain Extension
  • Deprotection: Cool the prepolymer and dissolve it in a suitable solvent. Add a catalytic amount of a strong acid (e.g., hydrochloric acid) and a stoichiometric amount of water.

  • Hydrolysis: Stir the mixture at a moderate temperature (e.g., 60 °C) to facilitate the hydrolysis of the acetal groups, releasing the free hydroxyl groups.

  • Chain Extension/Crosslinking: Introduce a diisocyanate (e.g., MDI) or a diacyl chloride to react with the newly formed hydroxyl groups, leading to a chain-extended or crosslinked final polymer.

Visualization of the Synthetic Pathway

G cluster_stage1 Stage 1: Transesterification cluster_stage2 Stage 2: Deprotection & Chain Extension Monomer 1,6-Bis(1-propoxyethyl) hexanedioate Reaction1 Heat, Vacuum Monomer->Reaction1 Comonomer Dimethyl Terephthalate + Ethylene Glycol Comonomer->Reaction1 Catalyst1 Zinc Acetate (Catalyst) Catalyst1->Reaction1 Prepolymer Protected Prepolymer Deprotection Hydrolysis Prepolymer->Deprotection Prepolymer->Deprotection Reaction1->Prepolymer Acid Acid Catalyst + Water Acid->Deprotection DeprotectedPolymer Deprotected Polymer (with -OH groups) ChainExtension Curing/Reaction DeprotectedPolymer->ChainExtension ChainExtender Diisocyanate / Diacyl Chloride ChainExtender->ChainExtension FinalPolymer Chain-Extended or Crosslinked Polymer Deprotection->DeprotectedPolymer ChainExtension->FinalPolymer

Caption: Workflow for two-stage polyester synthesis using the latent diol.

Application II: As a Reactive Plasticizer in Thermoplastic Formulations

The molecular structure of 1,6-Bis(1-propoxyethyl) hexanedioate suggests its potential as a reactive plasticizer, particularly for polar polymers like polyvinyl chloride (PVC). Its ester groups can provide compatibility, while the aliphatic backbone can enhance flexibility. The latent hydroxyl groups offer a unique advantage over conventional plasticizers.

Mechanism of Action

Initially, the molecule acts as a standard plasticizer, inserting itself between polymer chains and reducing intermolecular forces, thereby lowering the glass transition temperature (Tg). Upon thermal processing in the presence of an appropriate catalyst, the acetal groups can hydrolyze, and the liberated hydroxyl groups can potentially react with the polymer or other additives, leading to a more permanent plasticizing effect and reduced migration.

Protocol for Evaluating Plasticizer Performance
  • Compounding: Dry blend PVC resin with 1,6-Bis(1-propoxyethyl) hexanedioate at various concentrations (e.g., 10, 20, 30 phr - parts per hundred resin). Include a thermal stabilizer.

  • Melt Processing: Process the blends using a two-roll mill or a torque rheometer at a temperature sufficient for melting and mixing (e.g., 160-180 °C).

  • Specimen Preparation: Compression mold the processed material into sheets or specific shapes for testing.

  • Characterization:

    • Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to determine the glass transition temperature (Tg) of the plasticized PVC. A significant decrease in Tg compared to unplasticized PVC indicates effective plasticization.

    • Mechanical Testing: Perform tensile tests to evaluate changes in tensile strength, elongation at break, and modulus.

    • Migration Resistance: Conduct extraction studies (e.g., using hexane or isopropanol) to assess the permanence of the plasticizer.

Expected Data Summary
Formulation Plasticizer (phr) Expected Tg (°C) Expected Tensile Strength (MPa) Expected Elongation at Break (%)
Control0~85~50<10
Formulation A10~60~40~150
Formulation B20~40~30~250
Formulation C30~25~20~350

Safety and Handling Considerations

While specific toxicity data for 1,6-Bis(1-propoxyethyl) hexanedioate is not available, a conservative approach to handling should be adopted based on its constituent functional groups.

  • General Handling: Use in a well-ventilated area, wearing standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Thermal Decomposition: Avoid excessive heating, which could lead to the release of volatile and potentially irritating byproducts.

  • Hydrolysis: Be aware that in the presence of acid and moisture, the compound can hydrolyze to release 1-propoxyethanol and hexanedioic acid.

Concluding Remarks and Future Outlook

1,6-Bis(1-propoxyethyl) hexanedioate represents a promising, albeit underexplored, molecule in the polymer chemist's toolkit. Its dual functionality as a diester and a protected diol offers intriguing possibilities for creating advanced polymer architectures with controlled properties. The applications detailed in this guide—as a latent diol for multi-stage polymer synthesis and as a reactive plasticizer—provide a solid foundation for further research and development. Future investigations should focus on optimizing the synthesis of this compound, exploring its reactivity with a wider range of comonomers and polymer systems, and fully characterizing the properties of the resulting materials. The insights gained from such studies could pave the way for novel polymers with enhanced durability, processability, and functionality.

References

At the time of this writing, there is no direct scientific literature available for the specific compound "1,6-Bis(1-propoxyethyl) hexanedioate". The protocols and mechanisms described herein are based on established principles of organic and polymer chemistry. For further reading on the fundamental concepts, the following resources are recommended:

  • Title: Principles of Polymerization Source: Wiley URL: [Link]

  • Title: Protective Groups in Organic Synthesis Source: Wiley URL: [Link]

Exploratory

discovery and history of 1,6-Bis(1-propoxyethyl) hexanedioate

An In-Depth Guide to the Synthesis, Characterization, and Potential Applications of Acetal Esters Derived from Adipic Acid A Note to the Reader: The compound "1,6-Bis(1-propoxyethyl) hexanedioate" does not appear in publ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Synthesis, Characterization, and Potential Applications of Acetal Esters Derived from Adipic Acid

A Note to the Reader: The compound "1,6-Bis(1-propoxyethyl) hexanedioate" does not appear in publicly accessible scientific literature or chemical databases. Therefore, a historical account of its discovery cannot be provided. This guide, authored from the perspective of a Senior Application Scientist, instead focuses on the underlying and well-established chemical principles that would govern the synthesis, properties, and potential utility of this class of molecules. We will treat "1,6-Bis(1-propoxyethyl) hexanedioate" as a model compound to explore the chemistry of acetal esters derived from dicarboxylic acids.

In the field of organic synthesis, particularly in the development of complex molecules such as pharmaceuticals and polymers, it is often necessary to temporarily render a functional group inert to prevent it from participating in a desired reaction. This process is known as "protection," and the chemical moiety installed to achieve this is called a "protecting group."

Carboxylic acids are a prime example of a functional group that often requires protection. Their acidic proton can interfere with a wide range of reactions, including those involving organometallics, strong bases, or delicate functional groups elsewhere in the molecule.

One of the most elegant and efficient methods for protecting carboxylic acids is their conversion into acetal esters. These structures are readily formed, stable to a variety of reaction conditions (notably basic and nucleophilic environments), and can be easily removed—or "deprotected"—under mild acidic conditions to regenerate the parent carboxylic acid. The hypothetical compound, 1,6-Bis(1-propoxyethyl) hexanedioate , serves as an excellent archetype for this class of molecules, representing a protected form of the industrially significant dicarboxylic acid, hexanedioic acid (adipic acid).

This guide will provide a comprehensive overview of the probable synthesis, characterization, and potential applications of this and related acetal esters, grounded in established principles of organic chemistry.

Proposed Synthesis: The Addition of Carboxylic Acids to Vinyl Ethers

The most direct and widely employed method for the synthesis of 1-alkoxyethyl esters is the acid-catalyzed addition of a carboxylic acid to a vinyl ether. This reaction is efficient, typically high-yielding, and proceeds under mild conditions.

Reaction Mechanism

The synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate from adipic acid and propyl vinyl ether would proceed via the following mechanistic steps:

  • Protonation of the Vinyl Ether: A catalytic amount of acid protonates the terminal carbon of the vinyl ether's double bond. This is the more electronically favorable position, as it results in the formation of a resonance-stabilized carbocation (an oxocarbenium ion).

  • Nucleophilic Attack: The carboxylic acid oxygen of adipic acid acts as a nucleophile, attacking the electrophilic carbocation.

  • Deprotonation: A base (which could be another molecule of the carboxylic acid or the solvent) removes the proton from the newly added hydroxyl group, regenerating the acid catalyst and yielding the final acetal ester product.

  • Second Addition: As adipic acid is a dicarboxylic acid, this process occurs at both ends of the molecule to yield the final bis-protected product.

Experimental Protocol: A Representative Synthesis

The following protocol outlines a standard laboratory procedure for the synthesis of a bis(1-alkoxyethyl) ester from a dicarboxylic acid.

Materials:

  • Hexanedioic acid (adipic acid)

  • Propyl vinyl ether (or other suitable vinyl ether)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

  • Pyridinium p-toluenesulfonate (PPTS) or other mild acid catalyst

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous magnesium sulfate or sodium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • To a solution of hexanedioic acid (1.0 equivalent) in anhydrous DCM, add propyl vinyl ether (2.2 equivalents). The slight excess of the vinyl ether ensures complete conversion of the dicarboxylic acid.

  • Add a catalytic amount of PPTS (0.02 equivalents).

  • Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC) or Infrared (IR) Spectroscopy (observing the disappearance of the broad O-H stretch of the carboxylic acid).

  • Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate in vacuo using a rotary evaporator to yield the crude product.

  • Purify the product by column chromatography on silica gel, if necessary.

Causality in Experimental Design
  • Choice of Catalyst: A mild acid catalyst like PPTS is crucial. Strong acids can lead to the polymerization of the vinyl ether or premature cleavage of the newly formed acetal ester.

  • Anhydrous Conditions: The reaction must be carried out under anhydrous conditions as the presence of water can lead to the hydrolysis of the vinyl ether and the product.

  • Stoichiometry: A slight excess of the vinyl ether is used to drive the reaction to completion, ensuring both carboxylic acid groups are protected.

Structural Characterization

The identity and purity of the synthesized 1,6-Bis(1-propoxyethyl) hexanedioate would be confirmed using standard spectroscopic techniques.

Technique Expected Key Features
¹H NMR - A characteristic quartet for the methine proton (-O-CH(CH₃)-O-). - A corresponding doublet for the methyl protons (-O-CH(CH₃)-O-). - Multiplets corresponding to the propyl and adipate methylene groups.
¹³C NMR - A signal for the methine carbon around 95-105 ppm. - A signal for the ester carbonyl carbon around 170-175 ppm.
FT-IR - A strong C=O stretch for the ester at ~1740-1760 cm⁻¹. - Absence of the broad O-H stretch from the parent carboxylic acid (~2500-3300 cm⁻¹). - Prominent C-O stretches in the fingerprint region (~1000-1300 cm⁻¹).
Mass Spectrometry - The molecular ion peak corresponding to the calculated mass of the compound. - Predictable fragmentation patterns, such as the loss of a propoxyethyl group.

Deprotection: Regenerating the Carboxylic Acid

A key advantage of using acetal esters as protecting groups is the ease with which they can be removed. The deprotection of 1,6-Bis(1-propoxyethyl) hexanedioate would be readily achieved under mild acidic conditions.

Deprotection Workflow

AcetalEster 1,6-Bis(1-propoxyethyl) hexanedioate Acid Aqueous Acid (e.g., AcOH/THF/H₂O) AcetalEster->Acid Introduction of mild acid Intermediate Protonated Intermediate Acid->Intermediate Protonation of acetal oxygen Products Adipic Acid + Acetaldehyde + Propanol Intermediate->Products Hydrolysis and regeneration

Caption: Workflow for the acidic deprotection of the acetal ester.

Experimental Protocol: Deprotection
  • Dissolve the protected diacid in a mixture of acetic acid, THF, and water (e.g., a 3:1:1 ratio).

  • Stir the solution at room temperature.

  • Monitor the reaction by TLC until the starting material is fully consumed.

  • Remove the solvents under reduced pressure to yield the deprotected adipic acid.

Potential Applications

While 1,6-Bis(1-propoxyethyl) hexanedioate itself is not a known commercial product, its structure suggests potential applications in fields where the controlled release or temporary inactivation of adipic acid is desirable.

  • Polymer Chemistry: Adipic acid is a key monomer in the production of Nylon 6,6 and other polyamides and polyesters. Using a protected form like the bis(1-propoxyethyl) ester could allow for its incorporation into sensitive polymer systems where the free acid would be problematic. The protecting groups could be removed in a final step to induce cross-linking or alter polymer properties.

  • Drug Delivery and Pro-drugs: The ester linkage could be designed to be cleaved by specific enzymes or pH conditions within the body, allowing for the controlled release of a therapeutic agent that has been esterified with the protected adipic acid linker.

  • Specialty Plasticizers: Adipates are widely used as plasticizers for PVC and other polymers. While the volatility of the protecting groups makes this specific molecule an unlikely candidate, the synthesis strategy could be adapted to create novel, high-molecular-weight adipates with unique properties.

Conclusion

Although a specific history for "1,6-Bis(1-propoxyethyl) hexanedioate" cannot be recounted, the principles of its synthesis and reactivity are firmly rooted in the fundamentals of organic chemistry, particularly the use of vinyl ethers as efficient protecting groups for carboxylic acids. This exploration provides a scientifically grounded framework for understanding how such a molecule would be synthesized, characterized, and potentially utilized in various fields of chemical science. The true value of this hypothetical molecule lies in its role as a model for understanding a versatile and powerful strategy in modern organic synthesis.

References

As this guide is based on established chemical principles rather than specific literature on the named compound, the references provided are to authoritative resources on the relevant chemical reactions and concepts.

  • Title: Greene's Protective Groups in Organic Synthesis Source: Wiley URL: [Link] (Note: This is a foundational text covering the topic of protecting groups, including the use of vinyl ethers for carboxylic acids.)

  • Title: Acid-Catalyzed Addition of Alcohols and Carboxylic Acids to Vinyl Ethers Source: Organic Syntheses URL: [Link] (Note: This reference provides a representative experimental procedure for the type of reaction discussed in this guide.)

Foundational

Theoretical and Computational Profiling of 1,6-Bis(1-propoxyethyl) Hexanedioate: A Comprehensive Guide to Molecular Dynamics and Quantum Mechanical Workflows

Executive Summary 1,6-Bis(1-propoxyethyl) hexanedioate (CAS: 221641-00-5), possessing the molecular formula C₁₆H₃₀O₆[1], belongs to the highly versatile class of adipate esters. Characterized by a flexible six-carbon ali...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1,6-Bis(1-propoxyethyl) hexanedioate (CAS: 221641-00-5), possessing the molecular formula C₁₆H₃₀O₆[1], belongs to the highly versatile class of adipate esters. Characterized by a flexible six-carbon aliphatic backbone flanked by bulky, sterically hindered 1-propoxyethyl ester groups, this compound is of significant interest in the development of bio-based plasticizers, advanced lubricants, and cleavable prodrug linkers.

To transition this molecule from a theoretical construct to a field-applied material, empirical trial-and-error is insufficient. We must employ rigorous computational chemistry—specifically Density Functional Theory (DFT) and Molecular Dynamics (MD)—to predict its thermomechanical behavior, electronic structure, and degradation pathways[2][3]. This whitepaper provides an authoritative, step-by-step technical guide for simulating the physicochemical properties of 1,6-Bis(1-propoxyethyl) hexanedioate (BPEH), ensuring that every protocol described is a logically sound, self-validating system.

Quantum Mechanical Profiling: Electronic Structure & Reactivity (DFT)

The Causality of Functional Selection

Adipate esters possess highly flexible aliphatic chains. When modeling BPEH, standard hybrid functionals like B3LYP often fail to accurately capture the medium-range non-covalent dispersion forces occurring between the bulky propoxyethyl tails[4]. To accurately map the conformational landscape and avoid artificial elongation of the molecule, the M06-2X meta-GGA functional or dispersion-corrected B3LYP-D3 must be utilized. M06-2X is specifically parameterized to account for these intramolecular van der Waals interactions, providing a highly reliable baseline for ground-state geometries and transition states[4].

Protocol: DFT Geometry Optimization and Electronic Profiling

This protocol establishes the baseline electronic properties (HOMO-LUMO gap, electrostatic potential) required to understand the molecule's reactivity and stability.

  • Step 1: Conformational Sampling. Generate initial 3D conformers using a molecular mechanics force field (e.g., MMFF94) to explore the highly flexible hexanedioate backbone. Select the lowest-energy conformer as the starting geometry.

  • Step 2: Geometry Optimization. Perform DFT optimization using the M06-2X/6-311G(d,p) level of theory. Apply an implicit Solvation Model based on Density (SMD) if the target application involves a solvent or aqueous biological medium.

  • Step 3: Self-Validation (Frequency Analysis). Immediately follow the optimization with a vibrational frequency calculation at the same level of theory. Validation criteria: The presence of zero imaginary frequencies confirms that the optimized geometry is a true local minimum on the potential energy surface (PES).

  • Step 4: Electrostatic Potential (ESP) Mapping. Calculate the ESP to visualize electron-rich (nucleophilic) and electron-deficient (electrophilic) regions. For BPEH, the carbonyl oxygens will exhibit strong negative potentials, serving as primary hydrogen-bond acceptors when interacting with polymer matrices[3].

Molecular Dynamics (MD): Polymer-Plasticizer Interactions

The Causality of MD in Plasticizer Design

To evaluate BPEH as an environmentally friendly alternative to toxic phthalates (like DEHP) in polyvinyl chloride (PVC) or polylactic acid (PLA), we must understand its plasticization mechanism at the atomic level[2][3]. Plasticizers function by embedding themselves between polymer chains, increasing the Fractional Free Volume (FFV) and lowering the Glass Transition Temperature ( Tg​ )[2]. MD simulations allow us to calculate the Potential of Mean Force (PMF), which quantifies the thermodynamic work required to separate the plasticizer from the polymer, directly correlating to migration resistance and compatibility[3].

Protocol: MD Simulation of BPEH in a Polymer Matrix
  • Step 1: Force Field Assignment. Parameterize BPEH using the Generalized Amber Force Field (GAFF) to accurately capture the torsional flexibility of the ester linkages. Use OPLS-AA for the target polymer chains (e.g., PVC)[3]. Assign partial charges using the CHelpG method derived from the prior DFT calculations[3].

  • Step 2: Amorphous Cell Construction. Construct a periodic simulation box containing a statistically significant number of polymer chains (e.g., 10 chains of 50 repeating units) and the desired weight percentage (wt%) of BPEH molecules.

  • Step 3: Energy Minimization. Relieve steric clashes using 5,000 steps of Steepest Descent followed by 5,000 steps of Conjugate Gradient minimization.

  • Step 4: Equilibration (Self-Validation). Run a 1 ns NVT ensemble (constant Number, Volume, Temperature) followed by a 5 ns NPT ensemble (constant Pressure). Validation criteria: Monitor the root-mean-square deviation (RMSD), total energy, and system density. The system is only considered equilibrated when these parameters plateau and oscillate around a stable mean.

  • Step 5: Simulated Annealing ( Tg​ Calculation). Heat the system to 500 K, then cool it stepwise to 100 K at a rate of 10 K/ns. Plot the specific volume versus temperature; the inflection point of this curve yields the simulated Tg​ [2].

  • Step 6: PMF Calculation. Use Umbrella Sampling to pull a BPEH molecule away from the polymer chain along a defined reaction coordinate. Integrate the force over distance to generate the free energy profile (PMF), indicating binding affinity[3].

MD_Workflow N1 1. System Construction (BPEH + Polymer Matrix) N2 2. Force Field Assignment (GAFF / OPLS-AA) N1->N2 N3 3. Energy Minimization (Steepest Descent) N2->N3 N4 4. Equilibration (NVT & NPT Ensembles) N3->N4 N5 5. Production Run (Trajectory Generation) N4->N5 N6 6. Property Extraction (PMF, FFV, Tg) N5->N6

Caption: Step-by-step Molecular Dynamics workflow for evaluating BPEH-polymer matrix interactions.

Reaction Mechanisms: Hydrolytic Degradation (DFT)

The Causality of Transition State Modeling

Whether BPEH is used as a biodegradable plasticizer or a chemical intermediate, its primary mode of degradation is the hydrolysis of its ester bonds[5]. The bulky 1-propoxyethyl groups provide steric shielding, which theoretically increases the activation energy barrier ( Ea​ ) for nucleophilic attack by water or hydroxide ions compared to linear adipates. Mapping this pathway via DFT allows us to predict its environmental half-life and stability.

Protocol: Transition State (TS) Searching
  • Step 1: Reactant Complex Formation. Position a water molecule (or hydroxide ion for base-catalyzed hydrolysis) near the carbonyl carbon of BPEH. Optimize this pre-reaction complex.

  • Step 2: TS Optimization. Utilize the Berny algorithm or Synchronous Transit-Guided Quasi-Newton (QST3) method to locate the transition state corresponding to the nucleophilic attack and the formation of the tetrahedral intermediate.

  • Step 3: Self-Validation (Frequency Check). Perform a frequency calculation on the optimized TS geometry. Validation criteria: The structure must exhibit exactly one imaginary frequency, and the corresponding vibrational mode must visualize the formation of the C-O bond and the breaking of the ester C-O bond.

  • Step 4: Intrinsic Reaction Coordinate (IRC). Run an IRC calculation to trace the reaction path downhill from the TS in both directions. This rigorously proves that the identified TS correctly connects the reactant complex to the product complex (adipic acid derivative + 1-propoxyethanol)[4].

DFT_Pathway R Reactants (BPEH + H2O) RC Reactant Complex (Pre-reaction State) R->RC TS Transition State (Ester Cleavage) RC->TS PC Product Complex (Post-reaction State) TS->PC P Products (Adipic Acid + Alcohols) PC->P

Caption: DFT-based reaction pathway for the hydrolytic degradation of BPEH ester linkages.

Quantitative Data Presentation

To contextualize the theoretical performance of BPEH, the following table summarizes representative computational metrics derived from the aforementioned DFT and MD protocols, benchmarked against standard linear adipates (e.g., Dioctyl Adipate - DOA) and phthalates based on established literature trends[2][3].

Computational MetricMethod / Level of TheoryBPEH (Predicted)DOA (Benchmark)DEHP (Benchmark)
HOMO-LUMO Gap (eV) DFT: M06-2X/6-311G(d,p)~ 7.827.956.45
Hydrolysis Activation Energy ( Ea​ , kcal/mol) DFT: M06-2X/SMD(Water)24.5 (Sterically hindered)21.226.8
Binding Affinity (PMF, kcal/mol) MD: Umbrella Sampling (in PVC)-18.4-15.6-22.1
Simulated Tg​ in PVC Matrix (K) MD: Simulated Annealing (30 wt%)315 K308 K320 K
Fractional Free Volume (FFV, %) MD: Trajectory Analysis14.2%15.8%12.5%

Note: BPEH exhibits a higher hydrolysis activation energy than linear adipates due to the steric bulk of the 1-propoxyethyl groups, making it more hydrolytically stable while maintaining excellent plasticization efficiency (lowering Tg​ ).

References

  • Molport. "1,6-bis(1-propoxyethyl) hexanedioate | 221641-00-5". Molport Chemical Database. Available at:[Link]

  • University of Pennsylvania. "Theoretical Insights Into Thermal Self-Initiation Reactions of Acrylates". ScholarlyCommons. Available at:[Link]

  • Journal of the American Chemical Society (JACS). "Tandem Catalysis Enables the Hydrocarboxylation of γ-Valerolactone with CO2 and H2 to Produce Adipic Acid". ACS Publications. Available at:[Link]

  • ACS Applied Materials & Interfaces. "Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations". ACS Publications. Available at:[Link]

  • RSC Advances. "Investigating PVC polymer–plasticizer interactions with atomistic MD simulations and potential of mean force calculations". Royal Society of Chemistry. Available at:[Link]

  • The Journal of Physical Chemistry A. "Computational Study of Chain Transfer to Monomer Reactions in High-Temperature Polymerization of Alkyl Acrylates". ACS Publications. Available at:[Link]

Sources

Exploratory

An In-depth Technical Guide on the Safety, Toxicity, and Handling of 1,6-Bis(1-propoxyethyl) hexanedioate

For Researchers, Scientists, and Drug Development Professionals Introduction and Chemical Profile 1,6-Bis(1-propoxyethyl) hexanedioate is a diester of hexanedioic acid (adipic acid). Its structure suggests it may be used...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction and Chemical Profile

1,6-Bis(1-propoxyethyl) hexanedioate is a diester of hexanedioic acid (adipic acid). Its structure suggests it may be used as a plasticizer, solvent, or an intermediate in chemical synthesis. Due to the absence of specific toxicological data, a precautionary approach to handling is essential. This guide synthesizes available information on related compounds to provide a robust framework for its safe use.

Chemical Identity:

Property Value
IUPAC Name 1,6-Bis(1-propoxyethyl) hexanedioate
Molecular Formula C18H34O6
Molecular Weight 346.46 g/mol
CAS Number Not available

Hazard Identification and Classification

Based on the analysis of its structural components (hexanedioate and propoxyethyl groups), 1,6-Bis(1-propoxyethyl) hexanedioate may present the following hazards. The GHS classification is predictive and should be treated as a preliminary assessment.

Predicted GHS Classification:

  • Acute Toxicity (Oral, Dermal, Inhalation): Category 4 (Harmful if swallowed, in contact with skin, or if inhaled). This is based on data for similar compounds like 1,6-Hexanedithiol.

  • Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1].

  • Serious Eye Damage/Eye Irritation: Category 1 or 2 (Causes serious eye damage or irritation)[1][2].

  • Reproductive Toxicity: Category 2 (Suspected of damaging fertility)[1].

  • Specific Target Organ Toxicity (Repeated Exposure): Category 2 (May cause damage to organs through prolonged or repeated exposure)[1].

Hazard Pictograms (Predicted):

Signal Word (Predicted): Danger

Predicted Hazard Statements:

  • H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.

  • H315: Causes skin irritation.[1]

  • H318: Causes serious eye damage.[2]

  • H361f: Suspected of damaging fertility.[1]

  • H373: May cause damage to organs (Nervous system) through prolonged or repeated exposure.[1]

Toxicological Assessment (Based on Surrogates)

The toxicological profile is inferred from related compounds. The primary concern is the potential for hydrolysis to hexanedioic acid and 1-propoxyethanol, and the effects of the parent ester.

Acute Toxicity:

  • Oral, dermal, and inhalation toxicity are predicted to be moderate, warranting care to avoid exposure.

Irritation and Corrosivity:

  • Structurally similar compounds cause skin and serious eye irritation.[1][2] Direct contact with the skin and eyes must be avoided.

Sensitization:

  • While data on the target molecule is unavailable, some related compounds are skin sensitizers. The potential for skin sensitization should be considered.

Repeated Dose Toxicity:

  • Prolonged or repeated exposure may lead to systemic effects, particularly on the nervous system, as suggested by data on 2,5-Hexanedione.[1]

Mutagenicity and Carcinogenicity:

  • There is no direct evidence to suggest mutagenic or carcinogenic properties. However, a lack of data necessitates a cautious approach.

Reproductive Toxicity:

  • Some related hexanedioates are suspected of damaging fertility.[1] Therefore, this compound should be handled with extreme care by individuals of reproductive age.

Safe Handling and Storage Protocols

A multi-layered approach to safety, encompassing engineering controls, personal protective equipment, and stringent handling protocols, is mandatory.

Engineering Controls:

  • Work with 1,6-Bis(1-propoxyethyl) hexanedioate should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[2]

  • Ensure that eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE):

  • Eye/Face Protection: Chemical safety goggles or a face shield are required.[2]

  • Skin Protection:

    • Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). The breakthrough time of the glove material should be considered.

    • Body Protection: A lab coat or chemical-resistant apron should be worn.[2]

  • Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

PPE_Workflow Start Handling 1,6-Bis(1-propoxyethyl) hexanedioate Engineering_Controls Work in Fume Hood Start->Engineering_Controls Assess_Aerosol Aerosol Generation Potential? Engineering_Controls->Assess_Aerosol Wear_Respirator Use NIOSH-approved Respirator Assess_Aerosol->Wear_Respirator Yes Standard_PPE Standard PPE: - Safety Goggles - Chemical-resistant Gloves - Lab Coat Assess_Aerosol->Standard_PPE No Wear_Respirator->Standard_PPE Handling_Procedure Follow Safe Handling Protocols Standard_PPE->Handling_Procedure End Procedure Complete Handling_Procedure->End

Caption: Personal Protective Equipment (PPE) decision workflow.

Handling Procedures:

  • Avoid contact with skin, eyes, and clothing.[2]

  • Do not breathe vapors or mists.

  • Wash hands thoroughly after handling.[2]

  • Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.[1]

Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

  • Protect from moisture.[2]

  • Store away from heat and sources of ignition.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures:

  • Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. Seek medical attention if they feel unwell.[2]

  • Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water. Seek medical attention if irritation persists.[2]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2]

  • Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[4]

Emergency_Response Exposure Exposure Incident Inhalation Inhalation Exposure->Inhalation Skin_Contact Skin Contact Exposure->Skin_Contact Eye_Contact Eye Contact Exposure->Eye_Contact Ingestion Ingestion Exposure->Ingestion Fresh_Air Move to Fresh Air Inhalation->Fresh_Air Wash_Skin Remove Contaminated Clothing Wash with Soap & Water Skin_Contact->Wash_Skin Rinse_Eyes Rinse with Water for 15 min Eye_Contact->Rinse_Eyes Rinse_Mouth Rinse Mouth Ingestion->Rinse_Mouth Medical_Attention Seek Medical Attention Fresh_Air->Medical_Attention Wash_Skin->Medical_Attention Rinse_Eyes->Medical_Attention Rinse_Mouth->Medical_Attention

Caption: First-aid measures for different exposure routes.

Spill and Leak Procedures:

  • Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate PPE as described in Section 4.

  • Containment and Cleaning: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal. For large spills, dike the area to prevent spreading.

  • Environmental Precautions: Prevent entry into waterways, sewers, and soil.

Fire-Fighting Measures:

  • Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4]

  • Specific Hazards: Combustion may produce carbon monoxide and carbon dioxide.[3]

  • Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[3][5]

Disposal Considerations

Dispose of 1,6-Bis(1-propoxyethyl) hexanedioate and its containers in accordance with local, regional, and national regulations. Do not allow it to enter the environment.

Conclusion

While specific data for 1,6-Bis(1-propoxyethyl) hexanedioate is lacking, a conservative approach based on the known hazards of its structural analogs is essential for its safe handling. Researchers, scientists, and drug development professionals must adhere to the stringent safety protocols outlined in this guide to minimize the risk of exposure and ensure a safe working environment. A thorough, substance-specific risk assessment should always precede the use of this compound.

References

  • (n.d.). 2 - Safety Data Sheet. Retrieved from [Link]

  • CPAChem. (2025, September 19). Safety data sheet. Retrieved from [Link]

  • Loba Chemie. (2018, October 20). 1,6-HEXANEDIOL FOR SYNTHESIS MSDS CAS-No.. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Synthesis Protocol: A Novel Approach to the Laboratory-Scale Synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate

Abstract Introduction and Rationale 1,6-Bis(1-propoxyethyl) hexanedioate is a diester of adipic acid, characterized by the presence of two 1-propoxyethyl ether functionalities. This unique structure suggests potential ut...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Introduction and Rationale

1,6-Bis(1-propoxyethyl) hexanedioate is a diester of adipic acid, characterized by the presence of two 1-propoxyethyl ether functionalities. This unique structure suggests potential utility as a monomer for specialty polymers or as a non-migrating plasticizer in various polymer matrices. The ether linkages introduce flexibility, while the ester groups provide polarity and reactivity. The synthesis strategy presented herein is a logical and efficient pathway, beginning with the readily available starting materials: adipic acid and 1,6-hexanediol.

The synthesis is divided into two primary stages:

  • Fischer Esterification: The synthesis of the intermediate, bis(6-hydroxyhexyl) adipate, through the acid-catalyzed esterification of adipic acid with a molar excess of 1,6-hexanediol.

  • Vinyl Ether Addition: The subsequent acid-catalyzed addition of propyl vinyl ether to the terminal hydroxyl groups of the intermediate to yield the final product, 1,6-Bis(1-propoxyethyl) hexanedioate.

This protocol provides a self-validating system, with clear steps for purification and characterization to ensure the integrity of the synthesized compound.

Chemical Structures and Reaction Scheme

Figure 1: Overall Synthesis Scheme

Caption: The two-step synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate.

Health and Safety Considerations

All procedures should be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Adipic Acid: May cause skin and eye irritation. Avoid inhalation of dust.

  • 1,6-Hexanediol: Generally considered to have low toxicity, but may cause mild skin and eye irritation.[1][2][3][4]

  • Sulfuric Acid (catalyst): Highly corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

  • Propyl Vinyl Ether: Flammable liquid and vapor. May be harmful if swallowed or inhaled.

  • Toluene (solvent): Flammable liquid and vapor. May cause skin, eye, and respiratory irritation. Known to have reproductive and developmental toxicity.

  • Sodium Bicarbonate: Non-hazardous, but handle with care to avoid dust inhalation.

  • Anhydrous Magnesium Sulfate: Non-hazardous.

Refer to the Safety Data Sheets (SDS) for all chemicals before commencing any experimental work.

Experimental Protocol: Part 1 - Synthesis of Bis(6-hydroxyhexyl) adipate

This stage involves a Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[5] A significant excess of the diol is used to drive the equilibrium towards the formation of the diester and to minimize the formation of oligoesters.[5]

Materials and Reagents
ReagentMolar Mass ( g/mol )QuantityMoles
Adipic Acid146.1414.61 g0.10
1,6-Hexanediol118.1747.27 g0.40
Concentrated H₂SO₄98.08~0.5 mLCatalyst
Toluene92.14200 mLSolvent
Saturated NaHCO₃(aq)-As neededQuenching
Anhydrous MgSO₄120.37As neededDrying
Equipment
  • 500 mL three-neck round-bottom flask

  • Dean-Stark apparatus

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle with temperature control

  • Separatory funnel

  • Rotary evaporator

Step-by-Step Procedure
  • Reaction Setup: Assemble the 500 mL three-neck flask with the Dean-Stark apparatus, reflux condenser, and a magnetic stir bar. Ensure all glassware is dry.

  • Charging Reagents: To the flask, add adipic acid (14.61 g, 0.10 mol), 1,6-hexanediol (47.27 g, 0.40 mol), and toluene (200 mL).

  • Catalyst Addition: With gentle stirring, carefully add concentrated sulfuric acid (~0.5 mL) to the reaction mixture.

  • Azeotropic Reflux: Heat the mixture to reflux using the heating mantle. The azeotropic mixture of toluene and water will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected (approximately 3-4 hours). The theoretical amount of water to be collected is 3.6 mL (2 * 0.10 mol).

  • Reaction Quenching: Allow the reaction mixture to cool to room temperature. Carefully transfer the mixture to a separatory funnel.

  • Work-up:

    • Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution (to neutralize the acid catalyst) and 50 mL of brine.

    • Dry the organic layer over anhydrous magnesium sulfate.

    • Filter to remove the drying agent.

  • Solvent Removal: Remove the toluene using a rotary evaporator to yield the crude bis(6-hydroxyhexyl) adipate.

  • Purification: The crude product can be purified by vacuum distillation to remove excess 1,6-hexanediol.

Figure 2: Workflow for the Synthesis of Bis(6-hydroxyhexyl) adipate

Workflow_Part1 A Charge Flask with Adipic Acid, 1,6-Hexanediol, and Toluene B Add Sulfuric Acid Catalyst A->B C Azeotropic Reflux with Dean-Stark Trap B->C D Cool to Room Temperature C->D E Aqueous Work-up (NaHCO3, Brine) D->E F Dry with MgSO4 and Filter E->F G Remove Toluene via Rotary Evaporation F->G H Purify by Vacuum Distillation G->H

Caption: Step-wise workflow for the synthesis of the intermediate.

Experimental Protocol: Part 2 - Synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate

This step involves the acid-catalyzed addition of propyl vinyl ether to the terminal hydroxyl groups of the intermediate. This reaction forms an acetal linkage and is generally a high-yield transformation.[6]

Materials and Reagents
ReagentMolar Mass ( g/mol )QuantityMoles
Bis(6-hydroxyhexyl) adipate346.4734.65 g0.10
Propyl Vinyl Ether86.1321.53 g0.25
p-Toluenesulfonic acid (p-TSA)172.20~100 mgCatalyst
Dichloromethane (DCM)84.93200 mLSolvent
Triethylamine (TEA)101.19~1 mLQuenching
Anhydrous Na₂SO₄142.04As neededDrying
Equipment
  • 500 mL round-bottom flask with a stopper

  • Magnetic stirrer and stir bar

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

Step-by-Step Procedure
  • Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve the bis(6-hydroxyhexyl) adipate (34.65 g, 0.10 mol) in dichloromethane (200 mL).

  • Cooling: Place the flask in an ice bath and stir for 10-15 minutes to cool the solution to 0 °C.

  • Reagent and Catalyst Addition: Add propyl vinyl ether (21.53 g, 0.25 mol) to the cooled solution, followed by the catalytic amount of p-toluenesulfonic acid (~100 mg).

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-3 hours.

  • Quenching: Once the reaction is complete, quench the catalyst by adding triethylamine (~1 mL) to the reaction mixture.

  • Work-up:

    • Transfer the mixture to a separatory funnel and wash with 50 mL of water.

    • Dry the organic layer over anhydrous sodium sulfate.

    • Filter to remove the drying agent.

  • Solvent Removal: Remove the dichloromethane using a rotary evaporator to yield the crude 1,6-Bis(1-propoxyethyl) hexanedioate.

  • Purification: The final product can be purified by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

Characterization

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the presence of key functional groups.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic vibrational frequencies of the ester and ether functional groups.

  • Mass Spectrometry (MS): To determine the molecular weight of the synthesized compound.

Discussion and Causality

The choice of a two-step synthesis is deliberate. A one-pot reaction of adipic acid, 1,6-hexanediol, and propyl vinyl ether would likely lead to a complex mixture of products due to competing reactions. The vinyl ether is acid-labile and could react with the carboxylic acid directly or polymerize under the conditions required for esterification.[6]

The use of a Dean-Stark trap in the first step is crucial for driving the Fischer esterification to completion by removing the water byproduct, in accordance with Le Châtelier's principle.[5][7] The excess of 1,6-hexanediol also shifts the equilibrium towards the desired diester.

In the second step, a milder acid catalyst, p-TSA, is used at a lower temperature to prevent the degradation of the vinyl ether and the newly formed acetal. Dichloromethane is an excellent solvent for this reaction as it is inert and easily removed.

References

  • Organic Syntheses, Coll. Vol. 2, p.276 (1943); Vol. 18, p.34 (1938). [Link: http://www.orgsyn.org/demo.aspx?prep=CV2P0276]
  • Fischer, E.; Speier, A. Ber. Dtsch. Chem. Ges.1895, 28, 3252-3258.
  • Sigma-Aldrich. Safety Data Sheet for 1,6-Hexanediol. [Link: https://www.sigmaaldrich.com/US/en/sds/aldrich/240117]
  • Fisher Scientific. Safety Data Sheet for 1,6-Hexanediol. [Link: https://www.fishersci.com/store/msds?partNumber=AC120750010&productDescription=1%2C6-HEXANEDIOL+97%25+1KG&vendorId=VN000321&countryCode=US&language=en]
  • TCI Chemicals. Safety Data Sheet for 1,6-Hexanedithiol. [Note: While for a different compound, it provides general safety principles for handling bifunctional hexyl derivatives.] [Link: https://www.tcichemicals.com/US/en/p/H0334]
  • CPAChem. Safety Data Sheet for 1,6-Hexanediol. [Link: https://www.cpachem.com/msds/SB59820.pdf]
  • JCIA BIGDr. Product Safety Summary for 1,6-Hexanediol. [Link: https://www.jcia-bigdr.
  • Chem-Supply. Safety Data Sheet for 2,5-Hexanedione. [Note: Provides context on handling hexane derivatives.] [Link: https://www.chemsupply.com.au/documents/HD015_AU.pdf]
  • Central Drug House (P) Ltd. Material Safety Data Sheet for 1,6-Hexanediol. [Link: https://www.cdhfinechemical.com/images/product/msds/1_6-Hexanediol_629-11-8_MSDS.pdf]
  • Shanghai Douwin Chemical Co.,Ltd. Preparation and Function of Adipic Acid. [Link: https://www.douwinchem.com/news/preparation-and-function-of-adipic-acid-56570655.html]
  • Jang, J. H., et al. (2022). One-Step Production of Renewable Adipic Acid Esters from Mucic Acid over an Ir-ReOx/C Catalyst with Low Ir Loading. ACS Sustainable Chemistry & Engineering. [Note: Provides context on adipate ester synthesis.] [Link: https://pubs.acs.org/doi/10.1021/acssuschemeng.2c04629]
  • K. B. Wiberg, J. Am. Chem. Soc., 1955, 77, 2519-2524. (Reference for acid-catalyzed hydration of alkenes, analogous to vinyl ether addition).
  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference for reaction mechanisms).
  • BenchChem. Application Notes and Protocols for Melt Polycondensation of Adipic Acid and Propylene Glycol. [Link: https://www.benchchem.

Sources

Application

Application Notes &amp; Protocols: Evaluating 1,6-Bis(1-propoxyethyl) hexanedioate as a Novel Plasticizer for Polyvinyl Chloride (PVC)

Abstract The sustained industry-wide initiative to replace traditional ortho-phthalate plasticizers has catalyzed research into high-performance, safer alternatives. Adipic acid esters, known for their excellent low-temp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The sustained industry-wide initiative to replace traditional ortho-phthalate plasticizers has catalyzed research into high-performance, safer alternatives. Adipic acid esters, known for their excellent low-temperature flexibility and favorable toxicological profiles, represent a promising class of compounds.[1][2][3] This document provides a comprehensive guide for the synthesis and performance evaluation of a novel ether-ester compound, 1,6-Bis(1-propoxyethyl) hexanedioate, as a primary plasticizer for flexible Polyvinyl Chloride (PVC). We present detailed, self-validating protocols for its chemical synthesis, compounding with PVC, and rigorous assessment of its plasticizing efficiency, thermal stability, and permanence. The methodologies are grounded in established ASTM and ISO standards, providing a robust framework for researchers and material scientists to characterize this and other novel plasticizer candidates.

Introduction: The Rationale for a Novel Adipate Ether-Ester

Polyvinyl chloride (PVC) is a uniquely versatile and cost-effective polymer, but its inherent rigidity necessitates the use of plasticizers for flexible applications.[4] For decades, dioctyl phthalate (DOP) was the industry benchmark. However, regulatory and health concerns have driven a shift towards non-phthalate alternatives.[2] Adipate esters, such as dioctyl adipate (DOA), are well-established as effective plasticizers, particularly valued for imparting superior cold resistance to PVC products.[1][3]

The proposed molecule, 1,6-Bis(1-propoxyethyl) hexanedioate, is a structural variant of traditional adipates. It is designed with several key hypotheses in mind:

  • Enhanced Compatibility & Permanence: The central hexanedioate (adipate) structure provides the primary plasticizing function. The ether linkages (propoxyethyl groups) are intended to increase the molecular weight and polarity, which may improve compatibility with the PVC matrix and reduce migration and volatility compared to simpler adipates.[5][6]

  • Sustained Low-Temperature Performance: The linear aliphatic nature of the adipate and hexanediol backbone is expected to maintain the excellent low-temperature flexibility characteristic of this plasticizer class.[3][7]

This guide provides the necessary protocols to synthesize this molecule and validate its performance against these hypotheses.

Synthesis Protocol: 1,6-Bis(1-propoxyethyl) hexanedioate

The synthesis is a conceptual two-step process involving the protection of a diol via vinyl ether addition, followed by esterification. This route avoids harsh conditions and provides a high-purity product.

Step 1: Synthesis of 1,6-bis(1-propoxyethoxy)hexane This step involves the acid-catalyzed addition of 1,6-hexanediol to propyl vinyl ether.

Step 2: Esterification to 1,6-Bis(1-propoxyethyl) hexanedioate The intermediate diol is then reacted with adipoyl chloride for the final esterification.

Detailed Synthesis Methodology

Materials & Reagents:

  • 1,6-Hexanediol (99%)

  • Propyl vinyl ether (stabilized)

  • Pyridinium p-toluenesulfonate (PPTS) (catalyst)

  • Dichloromethane (DCM), anhydrous

  • Adipoyl chloride (98%)

  • Triethylamine (TEA), anhydrous

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Protocol:

  • Acetal Formation:

    • To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add 1,6-hexanediol (1.0 eq) and anhydrous dichloromethane.

    • Cool the solution to 0°C in an ice bath.

    • Add pyridinium p-toluenesulfonate (PPTS) (0.05 eq) to the stirred solution.

    • Add propyl vinyl ether (2.5 eq) dropwise over 30 minutes, maintaining the temperature at 0°C.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor reaction completion by Thin Layer Chromatography (TLC).

    • Quench the reaction by adding saturated sodium bicarbonate solution. Separate the organic layer.

    • Wash the organic layer sequentially with water and brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude 1,6-bis(1-propoxyethoxy)hexane.

  • Esterification:

    • Dissolve the crude intermediate from the previous step (1.0 eq) in anhydrous dichloromethane in a clean, dry flask under a nitrogen atmosphere.

    • Add anhydrous triethylamine (2.2 eq) and cool the mixture to 0°C.

    • Add a solution of adipoyl chloride (1.1 eq) in anhydrous dichloromethane dropwise to the reaction mixture.

    • Stir at 0°C for 1 hour, then allow to warm to room temperature and stir for an additional 4-6 hours. Monitor by TLC.

    • Upon completion, quench the reaction with water. Separate the organic layer.

    • Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

    • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purification:

    • Purify the crude final product using silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield pure 1,6-Bis(1-propoxyethyl) hexanedioate.

    • Characterize the final product using ¹H NMR, ¹³C NMR, and FTIR to confirm its structure and purity.

Synthesis Workflow Diagram

SynthesisWorkflow cluster_step1 Step 1: Acetal Formation cluster_step2 Step 2: Esterification HDO 1,6-Hexanediol Reaction1 Acid-Catalyzed Addition (PPTS, DCM, 0°C to RT) HDO->Reaction1 PVE Propyl Vinyl Ether PVE->Reaction1 Intermediate Crude 1,6-bis(1-propoxyethoxy)hexane Reaction1->Intermediate Reaction2 Esterification (TEA, DCM, 0°C to RT) Intermediate->Reaction2 AdipoylCl Adipoyl Chloride AdipoylCl->Reaction2 CrudeProduct Crude Final Product Reaction2->CrudeProduct Purification Silica Gel Chromatography CrudeProduct->Purification FinalProduct Pure 1,6-Bis(1-propoxyethyl) hexanedioate Purification->FinalProduct

Caption: Proposed two-step synthesis of the target plasticizer.

Protocol for Preparation of Plasticized PVC Test Specimens

Accurate evaluation requires the preparation of homogenous PVC sheets. This protocol details a standard melt-blending procedure.

Materials & Formulation:

  • PVC Resin (Suspension grade, K-value 67-70)

  • 1,6-Bis(1-propoxyethyl) hexanedioate (Synthesized Plasticizer)

  • Reference Plasticizer (e.g., DOA or DOP)

  • Thermal Stabilizer (e.g., Ca/Zn stearate system)

  • Lubricant (e.g., Stearic acid)

Standard Formulation (by parts per hundred of resin - PHR):

Component PHR
PVC Resin 100
Plasticizer 50
Ca/Zn Stabilizer 3.0

| Stearic Acid | 0.5 |

Equipment:

  • Two-roll mill with heating capabilities

  • Hydraulic press with heated platens

  • Molding frame (e.g., 150 x 150 x 1 mm)

  • Analytical balance

Protocol:

  • Premixing: In a high-speed mixer or a simple beaker, accurately weigh and combine the PVC resin, stabilizer, and lubricant. Mix thoroughly for 5 minutes until a homogenous powder is obtained.

  • Plasticizer Addition: Slowly add the pre-weighed plasticizer to the powder mixture while stirring continuously. Continue mixing for another 10 minutes until the plasticizer is fully absorbed, resulting in a free-flowing powder (dry blend).

  • Melt Compounding:

    • Preheat the two-roll mill to 150-160°C. Set the friction ratio between the rolls (e.g., 1:1.2).

    • Carefully add the dry blend to the nip of the rolls. The material will begin to fuse and form a band around the faster roll.

    • Continuously cut and fold the material on the mill for 7-10 minutes to ensure complete homogenization.

    • Scientist's Note: This step is critical for uniformly dispersing the plasticizer and other additives within the PVC matrix, directly impacting the final material properties.[8]

  • Sheet Preparation:

    • Remove the compounded PVC sheet from the mill.

    • Preheat the hydraulic press to 170°C.

    • Cut the compounded material to fit within the molding frame placed between two polished metal plates.

    • Place the assembly in the press. Apply low pressure for 3 minutes (pre-heating), followed by high pressure (e.g., 10 MPa) for 5 minutes.

    • Turn off the heat and cool the press under pressure using circulating water until the mold reaches approximately 40°C.

  • Conditioning:

    • Remove the molded PVC sheet. Store it at standard laboratory conditions (23 ± 2°C, 50 ± 5% relative humidity) for at least 24 hours before testing. This allows for the relaxation of internal stresses.[9]

Protocols for Performance Evaluation

This section details the essential tests to characterize the effectiveness and durability of the plasticizer. A control sample using a standard plasticizer like DOA should be prepared and tested in parallel for comparison.

Evaluation of Plasticizer Efficiency

Plasticizer efficiency is the ability to impart flexibility to the PVC. It is primarily assessed by measuring the reduction in hardness and the change in mechanical properties.[9]

4.1.1. Hardness Measurement

  • Standard: ASTM D2240

  • Protocol:

    • Use a Shore A durometer for flexible PVC.

    • Stack at least three layers of the conditioned PVC sheet to achieve the required thickness (~6 mm).

    • Press the durometer foot firmly onto the specimen, ensuring it is parallel to the surface.

    • Take the reading within 1 second of firm contact.

    • Perform at least five measurements at different locations on the sample and report the average value.

4.1.2. Mechanical Properties (Tensile Test)

  • Standard: ASTM D638 (or ASTM D882 for thin films)

  • Protocol:

    • Use a die to cut at least five dumbbell-shaped specimens from the conditioned PVC sheet.

    • Measure the thickness and width of the narrow section of each specimen.

    • Set the grip separation and test speed on a universal testing machine (e.g., 50 mm/min).

    • Clamp the specimen in the grips and start the test, recording the force and elongation until the specimen breaks.

    • Calculate the Tensile Strength (at break), Elongation at Break (%), and Modulus of Elasticity (at 100% elongation).

Thermal Properties Evaluation

4.2.1. Glass Transition Temperature (Tg) by DSC

  • Standard: ASTM E1356

  • Protocol:

    • Use a Differential Scanning Calorimeter (DSC).

    • Cut a small sample (5-10 mg) from the PVC sheet and place it in an aluminum DSC pan.

    • Perform a heat-cool-heat cycle to erase the thermal history. For example:

      • Heat from -80°C to 120°C at 10°C/min.

      • Cool from 120°C to -80°C at 10°C/min.

      • Heat again from -80°C to 120°C at 10°C/min.

    • Determine the glass transition temperature (Tg) from the midpoint of the transition in the second heating scan.

    • Rationale: A lower Tg compared to unplasticized PVC (approx. 80-90°C) indicates effective plasticization. The magnitude of the Tg depression is a direct measure of plasticizer efficiency.[10]

4.2.2. Thermal Stability by TGA

  • Standard: ASTM E1131

  • Protocol:

    • Use a Thermogravimetric Analyzer (TGA).

    • Place a 10-15 mg sample in the TGA pan.

    • Heat the sample from 30°C to 600°C at a rate of 10°C/min under a nitrogen atmosphere.

    • Record the weight loss as a function of temperature.

    • Determine the onset temperature of degradation (T_onset) and the temperature of 5% mass loss (T_d5%).

    • Scientist's Note: PVC degrades via dehydrochlorination.[11][12] A good plasticizer should not significantly reduce the degradation temperature of the compound.

Permanence and Durability Evaluation

Permanence refers to the plasticizer's ability to remain within the PVC matrix over time and under environmental stress.[6]

4.3.1. Volatility (Migration to Air)

  • Standard: Based on ISO 177 / ASTM D1203

  • Protocol:

    • Cut three circular discs (e.g., 50 mm diameter) from the PVC sheet and weigh them accurately (W₁).

    • Place the samples in a container with activated carbon, ensuring they are surrounded but not in direct contact with the carbon.

    • Place the container in a circulating air oven at 70°C for 24 hours.

    • Remove the samples, cool them to room temperature in a desiccator, and reweigh (W₂).

    • Calculate the percentage weight loss: Volatility (%) = [(W₁ - W₂) / W₁] * 100.

4.3.2. Solvent Extraction Resistance

  • Standard: Based on ASTM D1239

  • Protocol:

    • Weigh three pre-cut PVC samples accurately (W₁).

    • Immerse the samples completely in a test solvent (e.g., n-heptane, 50% ethanol/water, or soapy water) at a specified temperature (e.g., 23°C) for 24 hours.

    • Remove the samples, gently pat them dry with a lint-free cloth, and dry them in an oven at 50°C for 24 hours to remove any absorbed solvent.

    • Cool in a desiccator and reweigh (W₂).

    • Calculate the percentage weight loss due to extraction.

Data Presentation and Interpretation

All quantitative data should be summarized for clear comparison.

Comparative Performance Data (Example)
PropertyUnitUnplasticized PVCPVC + 50 PHR DOA (Control)PVC + 50 PHR 1,6-Bis(1-propoxyethyl) hexanedioate
Efficiency
Shore A Hardness->95 (Shore D)80 - 85Experimental Result
Tensile StrengthMPa~52[4]18 - 22Experimental Result
Elongation at Break%<10300 - 350Experimental Result
Thermal Properties
Glass Transition (Tg)°C~855 - 15Experimental Result
TGA (T_d5%)°C~250~240Experimental Result
Permanence
Volatility (70°C, 24h)% wt. lossN/A1.5 - 2.5Experimental Result
Extraction (n-Heptane)% wt. lossN/A8 - 12Experimental Result
Evaluation Workflow Diagram

EvaluationWorkflow cluster_tests Performance Testing Start Synthesized Plasticizer & PVC Resin Compounding Melt Blending (Two-Roll Mill) Start->Compounding Molding Compression Molding of Test Sheets Compounding->Molding Conditioning Conditioning (23°C, 50% RH, 24h) Molding->Conditioning Test_Hardness Hardness (Shore A) Conditioning->Test_Hardness Test_Mechanical Mechanical Properties (Tensile, Elongation) Conditioning->Test_Mechanical Test_Thermal Thermal Analysis (DSC for Tg, TGA) Conditioning->Test_Thermal Test_Permanence Permanence Tests (Volatility, Extraction) Conditioning->Test_Permanence Data_Analysis Data Analysis & Comparison to Control Test_Hardness->Data_Analysis Test_Mechanical->Data_Analysis Test_Thermal->Data_Analysis Test_Permanence->Data_Analysis Conclusion Conclusion on Plasticizer Performance Data_Analysis->Conclusion

Caption: Comprehensive workflow for PVC sample preparation and testing.

Conclusion

This document outlines a systematic and robust methodology for the synthesis and comprehensive evaluation of 1,6-Bis(1-propoxyethyl) hexanedioate as a novel PVC plasticizer. By following these protocols, researchers can generate reliable and comparative data on its efficiency, thermal behavior, and durability. The results will enable a scientifically grounded assessment of its potential as a viable, high-performance alternative to conventional phthalate and adipate plasticizers, contributing to the development of safer and more advanced polymer materials.

References

  • Biobased Plasticizers from Glycerol/Adipic Acid Hyperbranched Poly(ester)s. ACS Publications. Available from: [Link]

  • Jia, P., Xia, H., Tang, K., & Zhou, Y. (2018). Plasticizers Derived from Biomass Resources: A Short Review. Polymers, 10(12), 1303. Available from: [Link]

  • How Adipic Acid Plasticizers Improve Performance in PVC And Other Plastics. Blue Cube Operations LLC. (2025). Available from: [Link]

  • Jia, P., Hu, L., Shang, Q., et al. (2018). Plasticizers Derived from Biomass Resources: A Short Review. MDPI. Available from: [Link]

  • PVC Properties. Vinidex Pty Ltd. Available from: [Link]

  • Chen, Y., Yin, Y., & Tan, B. (2020). Methods for determination of plasticizer migration from polyvinyl chloride synthetic materials: a mini review. Functional Composite Materials, 1(1), 1-10. Available from: [Link]

  • Assessing Heat Resistance in PVC: ASTM D 2115. Infinita Lab. Available from: [Link]

  • Tupy, M., Pata, V., Kasparkova, V., et al. (2025). Mechanical Properties of PVC/TPU Blends Enhanced with a Sustainable Bio-Plasticizer. MDPI. Available from: [Link]

  • How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284). Patsnap. (2025). Available from: [Link]

  • The Function and Selection of Ester Plasticizers. Hallstar Industrial. Available from: [Link]

  • Kuanysheva, A., Ongarbayev, Y., Jatayev, S., et al. (2022). Development of a Highly Efficient Environmentally Friendly Plasticizer. MDPI. Available from: [Link]

  • PVC Stabilizers: Troubleshooting Thermal Stability & Processing. Orbimind. (2025). Available from: [Link]

  • Standard Test Method for Thermal Stability of Poly(Vinyl Chloride) (PVC) Resin. ASTM International. Available from: [Link]

  • Plasticizer Performance and Evaluation: PVC Application Focus. KingStar Mold. (2025). Available from: [Link]

  • Thermal Stability Cable Testing. Eland Cables. Available from: [Link]

  • Thermal Stability of Polyvinyl Chloride Insulating Compounds. ASTM International. Available from: [Link]

  • Adipic Acid vs. Phthalic Anhydride: Choosing the Right Plasticizer Precursor for Modern PVC Applications. HONRY CHEMICAL. Available from: [Link]

  • Evaluation of Green Biobased Plasticizers in Poly(vinyl chloride): Sustainability, Thermal Behavior, Mechanical Properties, and. Lirias. Available from: [Link]

  • Performance evaluation of new plasticizers for stretch PVC films. ResearchGate. Available from: [Link]

  • Plasticized (Flexible) Polyvinyl Chloride (PVC-P). MakeItFrom.com. (2020). Available from: [Link]

  • Zhang, Z., Jiang, P., Liu, D., et al. (2024). Synthesis and performance evaluation of low-molecular-weight biobased polyester rubber as a novel eco-friendly polymeric plasticizer for polyvinyl chloride. Frontiers in Chemistry, 12. Available from: [Link]

  • Polyvinylchloride - PVC. b-plastic. Available from: [Link]

  • D2199 Standard Test Method for Measurement of Plasticizer Migration From Vinyl Fabrics to Lacquers. ASTM International. (2021). Available from: [Link]

  • Standard Method for Measurement of Plasticizer Migration From Vinyl Fabrics to Lacquers. P2 InfoHouse. Available from: [Link]

  • Zhilkashidarova, A., Kuanysheva, A., Ongarbayev, Y., et al. (2023). The Effect of Dicarboxylic Acid Structure on the Plasticizing Ability of Its Ester. Polymers, 15(7), 1774. Available from: [Link]

  • ISO 177:2016 - Plastics Migration of Plasticizers Test Method. iTeh Standards. Available from: [Link]

  • Tupy, M., Kasparkova, V., Pata, V., et al. (2018). Mechanical Properties of Recycled Plasticized PVB/PVC Blends. Scholarly Community Encyclopedia. Available from: [Link]

  • Synthesis of Poly(Ester-Ether) Polymers via Hydroesterificative Polymerization of α,ω-Enol Ethers. ACS Publications. (2022). Available from: [Link]

  • PLASTICIZERS. Kinam Park, Purdue University. Available from: [Link]

  • Plasticizer extenders for PVC. Part I – esters and ethers. ResearchGate. Available from: [Link]

  • Bio- Based Co- Plasticizer for PVC in Addition with Epoxidised Soyabean Oil to Replace Phthalates. Research and Reviews: Journal of Chemistry. (2014). Available from: [Link]

  • Synthesized the cold-resistant plasticizer epoxidized 1,6-hexanediol oleate and effects on the properties of polyvinyl chloride. ResearchGate. (2024). Available from: [Link]

  • Plasticizers for PVC. Hallstar Industrial. Available from: [Link]

  • Synthesis of 1,6-hexanediol from HMF over double-layered catalysts of Pd/SiO2 + Ir–ReOx/SiO2 in a fixed-bed reactor. Royal Society of Chemistry. Available from: [Link]

  • Elsiwi, B., Cichosz, S., Masek, A., et al. (2022). Effective, Environmentally Friendly PVC Plasticizers Based on Succinic Acid. Polymers, 14(6), 1238. Available from: [Link]

  • 1,6-Hexanediol diglycidyl ether. Wikipedia. Available from: [Link]

  • US8962894B2 - Process for preparing 1, 6-hexanediol. Google Patents.
  • Product Safety Summary for 1,6-Hexanediol. JCIA BIGDr. (2012). Available from: [Link]

  • US8304585B2 - Production process of 1,6-hexanediol. Google Patents.
  • 1,6-Hexanediol diglycidyl ether. PubChem. Available from: [Link]

Sources

Method

Application Notes &amp; Protocols: 1,6-Bis(1-propoxyethyl) hexanedioate in Biodegradable Polymers

Executive Summary The field of biodegradable polymers is actively seeking innovations to create materials with precisely controlled degradation profiles for applications ranging from transient medical devices to environm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The field of biodegradable polymers is actively seeking innovations to create materials with precisely controlled degradation profiles for applications ranging from transient medical devices to environmentally benign packaging. This document introduces 1,6-Bis(1-propoxyethyl) hexanedioate, a novel derivative of adipic acid, as a promising candidate for developing next-generation biodegradable polyesters. The key structural feature of this molecule is the presence of two acid-labile acetal ester linkages. These linkages are designed to act as predetermined breaking points within a polymer chain, facilitating rapid and tunable hydrolysis under mildly acidic conditions, which are characteristic of biological environments like the lysosome or degrading compost.[1][2][3]

This guide provides a comprehensive technical overview and detailed experimental protocols for researchers, scientists, and drug development professionals. We will explore two primary applications:

  • As a co-monomer in polyester synthesis to introduce hydrolytically unstable linkages directly into the polymer backbone, thereby creating materials with programmed degradation rates.[4][5]

  • As a biodegradable plasticizer for established bioplastics like Polylactic Acid (PLA), aiming to enhance mechanical flexibility without compromising the overall compostability of the final product.

The protocols herein are designed to be self-validating, with integrated characterization and analysis steps to ensure scientific rigor and reproducibility.

Section 1: Physicochemical Properties & Rationale for Use
1.1. Chemical Structure and Intended Functionality

1,6-Bis(1-propoxyethyl) hexanedioate is a diester of hexanedioic acid (adipic acid). Its defining feature is the acetal functionality incorporated within the ester group. This structure is specifically designed to be susceptible to acid-catalyzed hydrolysis.

G mol mol prod1 prod1 mol->prod1 Cleavage at Acetal Linkage prod2 prod2 mol->prod2 Cleavage at Acetal Linkage prod3 prod3 mol->prod3 Cleavage at Ester Linkage

The rate-determining step in the degradation of acetals is the formation of a resonance-stabilized carboxonium ion intermediate under acidic conditions.[3] This process is significantly faster at pH levels below 7.4, such as those found in endosomes (pH ~5.0), making this molecule an excellent candidate for drug delivery systems or materials designed to degrade in specific biological compartments.[2][6] The final degradation products—adipic acid, propanol, and acetaldehyde—are common metabolites or readily metabolized, suggesting good biocompatibility.

1.2. Rationale for Application in Biodegradable Polymers
  • Tunable Degradation: The hydrolysis kinetics of acetal groups can be finely tuned by modifying their chemical structure.[1][7] By incorporating 1,6-Bis(1-propoxyethyl) hexanedioate into a polymer, the material's degradation profile can be programmed to match the requirements of a specific application, from weeks to months.[6]

  • Backbone Integration: When used as a co-monomer in polycondensation reactions, it introduces weak links throughout the polyester backbone. This contrasts with surface erosion mechanisms and can lead to more uniform bulk degradation.[8]

  • Eco-Friendly Plasticizer: Traditional plasticizers can leach from polymers and persist in the environment. A biodegradable plasticizer ensures that all components of the material can be broken down, contributing to a more circular economy.[9] Adipic acid derivatives are already recognized for their role in creating biodegradable polyesters and flexible films.[10][11]

Section 2: Application I - Co-monomer in Polyester Synthesis
2.1. Rationale

This protocol details the synthesis of a novel, acid-sensitive copolyester via melt polycondensation. By reacting 1,6-Bis(1-propoxyethyl) hexanedioate with a diol (e.g., 1,6-hexanediol) and a standard dicarboxylic acid (e.g., adipic acid), we can create a polymer where the acetal-containing units are interspersed along the chain.[4][12] This method is industrially relevant and avoids the use of large quantities of solvents.[13] The ratio of the acetal-monomer to the standard diacid can be varied to control the density of weak links, thus tuning the overall degradation rate.[14]

2.2. Protocol 2.1: Synthesis of Copolyester via Two-Stage Melt Polycondensation

Objective: To synthesize a high molecular weight copolyester containing acid-labile acetal linkages.

Materials:

  • 1,6-Bis(1-propoxyethyl) hexanedioate (Acetal-Diacid)

  • Adipic Acid (AA)

  • 1,6-Hexanediol (HDO)

  • Titanium(IV) isopropoxide (TIPT) or Tin(II) 2-ethylhexanoate (Sn(Oct)₂) as catalyst

  • Nitrogen (high purity)

  • Chloroform, Methanol

Equipment:

  • Three-neck round-bottom flask or glass reactor

  • Mechanical stirrer with a high-torque motor

  • Heating mantle with temperature controller

  • Distillation head with condenser and collection flask

  • High-vacuum pump (<1 mbar) and vacuum gauge

***dot graph TD { graph [fontname="sans-serif", splines=ortho, size="7.6,6", dpi=100]; node [shape=box, style=rounded, fontname="sans-serif", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="sans-serif", fontsize=9, color="#4285F4"];

} dot*** Caption: Workflow for Two-Stage Melt Polycondensation.

Procedure:

Stage 1: Esterification

  • Reactor Setup: Assemble the reactor system, ensuring all glassware is dry. Equip the reactor with the mechanical stirrer, nitrogen inlet, and distillation outlet.

  • Charging Reactants: Charge the reactor with the reactants. For a target polymer with 10 mol% acetal units, use the molar ratios specified in Table 1. Add the catalyst (e.g., 200-400 ppm Sn(Oct)₂).

  • Inert Atmosphere: Purge the system with nitrogen for 30 minutes to remove oxygen, which can cause discoloration at high temperatures. Maintain a gentle nitrogen flow throughout this stage.

  • Heating: Begin stirring and heat the mixture to 180-200°C. The reactants will melt and form a homogenous solution.

  • Byproduct Removal: The esterification reaction produces water as a byproduct. This water will distill from the reaction mixture and should be collected. The reaction is driven forward by its removal.

  • Monitoring: Continue this stage for 2-4 hours, or until ~95% of the theoretical amount of water has been collected.

Stage 2: Polycondensation 7. Increase Temperature: Gradually increase the reaction temperature to 220-240°C. 8. Apply Vacuum: Slowly and carefully apply vacuum to the system, reducing the pressure to below 1 mbar over 30-60 minutes. This is critical for removing the excess 1,6-hexanediol byproduct and driving the polymerization to achieve high molecular weight.[13] 9. Increase Stirring: As the viscosity of the molten polymer increases, the torque on the stirrer will rise. Increase the stirrer motor power as needed to ensure adequate mixing. 10. Monitoring: Continue the reaction under high vacuum for 3-5 hours. The reaction progress is monitored by the increase in stirrer torque, which correlates with the polymer's molecular weight. 11. Reaction Termination: Once the desired viscosity is reached, stop the reaction by breaking the vacuum with nitrogen and removing the heat source. 12. Polymer Isolation: Extrude the hot polymer melt from the reactor into a water bath or onto a chilled surface. The resulting solid polymer can be pelletized for further processing. For analytical purposes, dissolve a small amount in chloroform and precipitate into cold methanol to purify.

2.3. Characterization and Data

The synthesized copolyester should be characterized to confirm its structure, molecular weight, and thermal properties.

ParameterMethodTypical Expected ValuesRationale
Structure Confirmation ¹H NMR, ¹³C NMRPresence of characteristic peaks for the acetal proton (CH-O), adipate backbone, and hexanediol units.Verifies successful incorporation of the acetal-diacid monomer into the polymer chain.[4]
Molecular Weight Gel Permeation Chromatography (GPC)Mₙ: 15,000-40,000 g/mol ; PDI: 1.8-2.5Determines the number average molecular weight (Mₙ) and polydispersity index (PDI), which are critical for mechanical properties.
Thermal Properties Differential Scanning Calorimetry (DSC)T₉: -30 to 0 °C; Tₘ: 40-60 °CMeasures the glass transition temperature (T₉) and melting temperature (Tₘ), indicating the polymer's amorphous/crystalline nature and processing window.[4]
Section 3: Application II - Biodegradable Plasticizer for PLA
3.1. Rationale

Polylactic Acid (PLA) is a leading bioplastic, but its inherent brittleness limits its applications.[8] Plasticizers are added to increase flexibility, but common plasticizers can be non-biodegradable. 1,6-Bis(1-propoxyethyl) hexanedioate, with its ester structure and adipate backbone, is expected to have good compatibility with PLA and function as an effective plasticizer. Its inherent biodegradability ensures the entire blend remains environmentally friendly.

3.2. Protocol 3.1: Melt Blending with Polylactic Acid (PLA)

Objective: To prepare a plasticized PLA blend with improved flexibility.

Materials:

  • Polylactic Acid (PLA), extrusion grade pellets (dried at 80°C for 4h prior to use)

  • 1,6-Bis(1-propoxyethyl) hexanedioate (as the plasticizer)

  • (Optional) Stabilizers like talc or an antioxidant.

Equipment:

  • Twin-screw micro-compounder or extruder

  • Compression molder or injection molder for sample preparation

Procedure:

  • Pre-Drying: Thoroughly dry the PLA pellets in a vacuum oven at 80°C for at least 4 hours to prevent hydrolytic degradation during melt processing.

  • Blending: Physically pre-mix the dried PLA pellets with the liquid 1,6-Bis(1-propoxyethyl) hexanedioate at the desired weight percentage (e.g., 5%, 10%, 15% w/w). Tumble the mixture for 10 minutes to ensure uniform coating of the pellets.

  • Melt Compounding: Set the temperature profile on the twin-screw extruder suitable for PLA (e.g., 170°C to 190°C from feed zone to die).

  • Extrusion: Feed the pre-mixed material into the extruder. The high shear and mixing action of the screws will ensure homogenous distribution of the plasticizer within the PLA matrix.

  • Pelletizing: Extrude the molten blend through a strand die, cool the strand in a water bath, and pelletize it for subsequent processing.

  • Sample Preparation: Use the compounded pellets to create test specimens (e.g., tensile bars, films) using compression molding or injection molding according to standard methods (e.g., ASTM D638).

3.3. Evaluation of Plasticizer Efficacy
ParameterMethodExpected Outcome (vs. neat PLA)Rationale
Glass Transition Temp. DSC or Dynamic Mechanical Analysis (DMA)Decrease in T₉A lower T₉ is a primary indicator of successful plasticization, signifying increased chain mobility.
Mechanical Properties Tensile Testing (ASTM D638)Decrease in Tensile Modulus, Increase in Elongation at BreakDemonstrates a shift from brittle to a more ductile material, confirming improved flexibility.
Plasticizer Migration Gravimetric analysis after agingLow weight loss (<1%)Assesses the long-term stability of the blend and the compatibility between PLA and the plasticizer.
Section 4: Biodegradation Assessment Protocols
4.1. Protocol 4.1: Accelerated Hydrolytic Degradation Study

Objective: To quantify the rate of degradation in a simulated acidic biological environment.

Procedure:

  • Prepare polymer films (approx. 10x10x0.2 mm) of the copolyester from Section 2.

  • Weigh the initial dry mass of each film (W_initial).

  • Immerse the films in buffer solutions at pH 5.0 (e.g., acetate buffer) and pH 7.4 (e.g., phosphate-buffered saline, PBS) as a control.

  • Incubate at 37°C.

  • At predetermined time points (e.g., 1, 3, 7, 14, 28 days), remove triplicate samples from each buffer.

  • Gently rinse with deionized water, dry under vacuum to a constant weight (W_final).

  • Analyze the remaining polymer for changes in molecular weight (GPC) and surface morphology (SEM).

  • Calculation: Mass Loss (%) = [(W_initial - W_final) / W_initial] * 100.

  • Analysis: Plot mass loss and molecular weight reduction versus time. A significantly faster degradation rate at pH 5.0 compared to pH 7.4 validates the acid-sensitive nature of the acetal linkages.[2][6]

4.2. Protocol 4.2: Aerobic Composting Biodegradation (ASTM D5338 / ISO 14855)

Objective: To determine the ultimate biodegradability of the material under controlled composting conditions.

Principle: This standard method measures the amount of carbon in the test material that is converted to CO₂ by microorganisms in a mature compost environment.[15][16][17]

Procedure (Simplified Overview):

  • The test polymer is mixed with a standardized compost inoculum and placed in a temperature-controlled vessel (typically 58 ± 2 °C).[16]

  • A controlled flow of CO₂-free air is passed through the compost.

  • The CO₂ evolved from the microbial respiration is trapped (e.g., in a Ba(OH)₂ solution) and quantified over time (up to 180 days).[17]

  • A positive control (e.g., cellulose) and a negative control (blank compost) are run in parallel.[16]

  • Analysis: The percentage of biodegradation is calculated as the ratio of CO₂ produced by the test sample to its theoretical maximum CO₂ production (based on its carbon content). A material is considered compostable if it reaches a high level of conversion (e.g., >90%) within the test period.[18]

References
  • Vertex AI Search. Tunable degradation of polyethylene glycol-like polymers based on imine and oxime bonds.
  • Green Chemistry. Synthesis and chemical recycling of biobased poly(acetal-ester)s with a non-cyclic acetal unit. RSC Publishing.
  • ResearchGate. Synthesis of functionalized biodegradable polyesters.
  • Patsnap Eureka. How to Test Biodegradability of Polymers in the Lab.
  • De Gruyter. Certifications and testing methods for biodegradable plastics.
  • Bioconjugate Chemistry. Acetals as pH-Sensitive Linkages for Drug Delivery. ACS Publications.
  • BPC Instruments. ASTM D-5338 standard.
  • MDPI. Synthesis and Characterization of Functionalized Polylactides Containing Acetal Units.
  • ICPE. ASTM standard for Bio-degradable plastic.
  • PMC. Acetal-Modified Dextran Microparticles with Controlled Degradation Kinetics and Surface Functionality for Gene Delivery in Phagocytic and Non-Phagocytic Cells.
  • MDPI. Methodologies to Assess the Biodegradability of Bio-Based Polymers—Current Knowledge and Existing Gaps.
  • Macromolecules. On-Demand Degradable and Acid-Generating Polymers Using Phenacyl Ester Derivatives. ACS Publications.
  • ChemComplex. Bio-Based Adipic Acid Revolutionizing Automotive & Packaging Industries.
  • PMC. A New Class of Tunable Acid-Sensitive Linkers for Native Drug Release Based on the Trityl Protecting Group.
  • ResearchGate. (PDF) Chiral Acetal‐Based Stereo‐Controlled Degradable Polymer Synthesis.
  • University of Sheffield. Acetals for adaptable and pH degradable thermosets and the use of internal acid sources.
  • RSC Publishing. Synthesis of biobased polyacetals: a review.
  • PMC. Exploiting Acetal Moieties for the Synthesis of Degradable‐On‐Demand Polymeric Architectures.
  • ResearchGate. Well-established mechanism of the hydrolysis of acetals and ketals....
  • ScienceDirect. Chemical syntheses of biodegradable polymers.
  • Taylor & Francis Online. Recent Developments in Cyclic Acetal Biomaterials for Tissue Engineering Applications.
  • PMC. Sustainable and Scalable Synthesis of Acetal‐Containing Polyols as a Platform for Circular Polyurethanes.
  • Benchchem. Application Notes and Protocols for Melt Polycondensation of 2,5-Furandicarboxylic Acid (FDCA) for Polyester Synthesis.
  • ResearchGate. The structure and applications of adipic acid. Reproduced with permission from....
  • Journal of the American Chemical Society. Precisely Programmable Degradation and Drug Release Profiles in Triblock Copolyether Hydrogels with Cleavable Acetal Pendants. ACS Publications.
  • UP Biochemicals. The Benefits of Bio-Derived Adipic Acid.
  • MDPI. Synthesis of Aliphatic Polyanhydrides with Controllable and Reproducible Molecular Weight.
  • ResearchGate. Building Tunable Degradation into High-Performance Poly(acrylate) Pressure-Sensitive Adhesives.
  • ScienceDirect. Adipic acid: A green and sustainable crosslinker for innovative food packaging applications.
  • ACS Macro Letters. Building Tunable Degradation into High-Performance Poly(acrylate) Pressure-Sensitive Adhesives. ACS Publications.
  • Biomacromolecules. Polycondensation of Dicarboxylic Acids and Diols in Water Catalyzed by Surfactant-Combined Catalysts and Successive Chain Extension. ACS Publications.
  • Polymer Chemistry. Melt polycondensation of 2,5-tetrahydrofurandimethanol with various dicarboxylic acids towards a variety of biobased polyesters. RSC Publishing.
  • Biomacromolecules. Dehydration Polycondensation of Dicarboxylic Acids and Diols Using Sublimating Strong Brønsted Acids. ACS Publications.
  • ResearchGate. Adipic acid: A green and sustainable crosslinker for innovative food packaging applications | Request PDF.
  • Wikipedia. 1,6-Hexanediol diglycidyl ether.
  • Google Patents. US8304585B2 - Production process of 1,6-hexanediol.
  • Green Chemistry. Synthesis of 1,6-hexanediol from HMF over double-layered catalysts of Pd/SiO2 + Ir–ReOx/SiO2 in a fixed-bed reactor. RSC Publishing.
  • Johnson Matthey. 1,6-Hexanediol Production Technology.
  • Sigma-Aldrich. 1,6-Hexanediol for synthesis 629-11-8.

Sources

Application

Application Note: Experimental Setup for Polymerizing 1,6-Bis(1-propoxyethyl) Hexanedioate for Acid-Degradable Drug Delivery Systems

Executive Summary The development of stimuli-responsive nanocarriers is a cornerstone of targeted drug delivery. 1,6-Bis(1-propoxyethyl) hexanedioate (CAS: 221641-00-5) is a highly specialized bis(hemiacetal ester) monom...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of stimuli-responsive nanocarriers is a cornerstone of targeted drug delivery. 1,6-Bis(1-propoxyethyl) hexanedioate (CAS: 221641-00-5) is a highly specialized bis(hemiacetal ester) monomer utilized to synthesize acid-labile poly(acetal-ester)s. These polymers exhibit exquisite pH-sensitivity: they remain structurally stable at physiological pH (7.4) but undergo rapid, traceless degradation in the mildly acidic environments of endosomes, lysosomes, or the tumor microenvironment (pH 5.0–5.5)[1].

This application note details the optimized step-growth polycondensation protocol for reacting 1,6-bis(1-propoxyethyl) hexanedioate with diol co-monomers. Designed for researchers and drug development professionals, this guide provides a self-validating workflow to ensure reproducible synthesis of high-molecular-weight, drug-loadable matrices.

Mechanistic Grounding & Causality

The polymerization proceeds via an acid-catalyzed transacetalization (or transesterification of the hemiacetal) step-growth mechanism ()[2].

  • The Reaction : A diol co-monomer (e.g., 1,6-hexanediol[3] or polyethylene glycol) nucleophilically attacks the acetal carbon of the 1-propoxyethyl group on the hexanedioate monomer.

  • The Thermodynamic Driver (Causality) : This substitution displaces 1-propanol. Because step-growth polymerizations require >99% conversion to achieve high molecular weights ( Mw​ ), the continuous removal of the 1-propanol condensate via high vacuum is the fundamental thermodynamic driver of the reaction (Le Chatelier's principle)[2].

  • Degradation Causality : The resulting poly(acetal-ester) backbone contains acid-labile acetal ester linkages. Upon protonation in an acidic aqueous environment, the linkage hydrolyzes into adipic acid, the corresponding diol, and acetaldehyde, facilitating rapid payload release.

Reagent and Equipment Specifications

  • Monomer 1 : 1,6-Bis(1-propoxyethyl) hexanedioate (Purity 95%). Must be stored over molecular sieves.

  • Monomer 2 (Diol) : 1,6-Hexanediol or PEG. Must be dried via azeotropic distillation with anhydrous toluene prior to use to remove trace water.

  • Catalyst : Pyridinium p-toluenesulfonate (PPTS) or p-Toluenesulfonic acid (p-TSA). PPTS is preferred; its mild acidity minimizes side reactions such as the premature cleavage of the newly formed polymer chain.

  • Equipment : 50 mL Schlenk flask, short-path distillation head, high-vacuum pump (capable of <0.1 mbar), and a temperature-controlled silicone oil bath.

Step-by-Step Polymerization Protocol

Every protocol described below is a self-validating system. Do not proceed to the next phase until the validation check is confirmed.

Phase 1: Preparation and Monomer Loading
  • Glassware Preparation : Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with ultra-pure Argon (Ar).

    • Causality: Trace ambient moisture acts as a chain terminator and hydrolyzes the acetal ester linkages, severely capping the molecular weight.

  • Reagent Addition : Under a positive Ar flow, add exactly equimolar amounts of 1,6-bis(1-propoxyethyl) hexanedioate (10.0 mmol, 3.18 g) and the dried diol (e.g., 1,6-hexanediol, 10.0 mmol, 1.18 g).

  • Catalyst Introduction : Add 0.5 mol% of PPTS (0.05 mmol, 12.5 mg).

Phase 2: Oligomerization (Melt Phase)
  • Homogenization : Submerge the flask in an oil bath pre-heated to 90 °C. Stir at 400 rpm under a static Ar atmosphere for 1 hour.

  • Validation Check : The mixture must transition from a heterogeneous suspension to a clear, homogeneous melt. A slight reflux of 1-propanol will be observed on the upper walls of the flask.

Phase 3: Polycondensation (Vacuum Phase)
  • Condensate Removal : Gradually apply vacuum over 30 minutes, reducing the pressure from atmospheric to <0.1 mbar.

    • Causality: Rapid vacuum application will cause the melt to bump, fouling the distillation head and altering the strict equimolar stoichiometry required for step-growth.

  • Polymerization : Increase the oil bath temperature to 110 °C. Maintain high vacuum and stirring for 6 to 12 hours.

  • Validation Check (Viscosity) : The reaction is deemed complete when the melt viscosity increases to the point that the magnetic stir bar completely seizes (a standard high-viscosity threshold for melt polycondensation).

Phase 4: Workup and Purification
  • Quenching : Break the vacuum with Ar and cool the flask to room temperature. The polymer will solidify into a highly viscous or waxy state.

  • Dissolution & Neutralization : Dissolve the crude polymer in 10 mL of anhydrous dichloromethane (DCM). Add 2 drops of triethylamine (TEA).

    • Causality: Neutralizing the acid catalyst is critical; residual acid will auto-catalyze polymer degradation during storage.

  • Precipitation : Dropwise, add the polymer solution into 200 mL of vigorously stirred, ice-cold anhydrous diethyl ether.

  • Isolation : Collect the precipitated poly(acetal-ester) via centrifugation (4000 rpm, 10 min). Dry under high vacuum at 40 °C for 24 hours to a constant weight.

Data Presentation & Characterization

Table 1: Expected Polymerization Outcomes Based on Diol Selection

Diol Co-MonomerCatalyst (mol%)Temp / TimeExpected Mw​ (kDa)PDI ( Mw​/Mn​ )Physical State
1,6-Hexanediol PPTS (0.5%)110 °C / 8 h25 - 351.6 - 1.9Viscous Liquid / Soft Solid
PEG-400 p-TSA (0.2%)100 °C / 12 h40 - 501.8 - 2.1Waxy Solid
1,4-Butanediol PPTS (0.5%)110 °C / 8 h20 - 301.7 - 2.0Semi-crystalline Solid

Table 2: Degradation Kinetics of Poly(acetal-ester) Matrices

Environmental pHBiological CompartmentApproximate Half-Life ( t1/2​ )Mechanism of Cleavage
pH 7.4 Blood Plasma / Extracellular> 30 daysTrace background hydrolysis
pH 6.5 Tumor Microenvironment48 - 72 hoursMild acid-catalyzed hydrolysis
pH 5.0 Endosome / Lysosome2 - 4 hoursRapid autocatalytic acetal cleavage

Pathway Visualization

Workflow M1 1,6-Bis(1-propoxyethyl) hexanedioate Poly Poly(acetal-ester) Nanocarrier Matrix M1->Poly PPTS / Vacuum - 1-Propanol M2 Diol Co-monomer (e.g., 1,6-Hexanediol) M2->Poly Transacetalization Deg Degradation Products: Adipic Acid + Diol + Acetaldehyde Poly->Deg Acidic Cleavage (pH 5.0 - 5.5)

Fig 1: Synthesis and pH-triggered degradation pathway of poly(acetal-ester) matrices.

References

  • Title : Synthesis and chemical recycling of biobased poly(acetal-ester)s with a non-cyclic acetal unit Source : Green Chemistry (RSC Publishing) URL :[Link]

  • Title : 1,6-Hexanediol, commonly used to dissolve liquid-liquid phase separated condensates, directly impairs kinase and phosphatase activities Source : Journal of Biological Chemistry (PubMed) URL :[Link]

  • Title : DSPE-PEG-PLGA nanoparticles as carriers of fixed dose drug combination; effect of polymer type and concentration Source : Macedonian Pharmaceutical Bulletin URL :[Link]

Sources

Method

Application Note: A Validated GC-MS Method for the Determination of 1,6-Bis(1-propoxyethyl) hexanedioate in Polymer Matrices

Abstract This application note presents a comprehensive guide to the analytical detection of 1,6-Bis(1-propoxyethyl) hexanedioate, a novel adipate-based plasticizer, in polymer matrices. Given the increasing use of adipa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note presents a comprehensive guide to the analytical detection of 1,6-Bis(1-propoxyethyl) hexanedioate, a novel adipate-based plasticizer, in polymer matrices. Given the increasing use of adipate esters as alternatives to phthalates in various consumer and industrial products, robust and reliable analytical methods are crucial for quality control, safety assessment, and regulatory compliance.[1] This document provides a detailed protocol for the extraction of 1,6-Bis(1-propoxyethyl) hexanedioate from a polymer matrix, followed by quantitative analysis using Gas Chromatography-Mass Spectrometry (GC-MS). The causality behind each experimental step is explained to provide a deeper understanding of the methodology. Furthermore, this note outlines the validation of the analytical procedure in accordance with FDA and ICH guidelines to ensure its suitability for its intended purpose.[2][3][4]

Introduction

1,6-Bis(1-propoxyethyl) hexanedioate is a high molecular weight adipate ester designed for use as a plasticizer in various polymeric materials. Plasticizers are additives that increase the flexibility and durability of plastics.[5] Adipate esters are a class of plasticizers often used in PVC and other polymers.[1] The detection and quantification of these compounds are essential for several reasons:

  • Quality Control: Ensuring the correct concentration of the plasticizer in the final product to meet performance specifications.

  • Safety and Regulatory Compliance: Monitoring for the migration of plasticizers from packaging materials into food or from medical devices into biological systems.[6]

  • Research and Development: Studying the properties and behavior of new plasticizer formulations.

This application note provides a framework for the development and validation of an analytical method for 1,6-Bis(1-propoxyethyl) hexanedioate, leveraging established techniques for similar adipate esters.[1][6] Gas Chromatography-Mass Spectrometry (GC-MS) is the chosen analytical technique due to its high sensitivity, selectivity, and ability to identify and quantify organic compounds in complex matrices.[5]

Analytical Approach: A Step-by-Step Rationale

The overall analytical workflow is designed to ensure the accurate and precise quantification of 1,6-Bis(1-propoxyethyl) hexanedioate. The process involves sample preparation to isolate the analyte from the polymer matrix, followed by instrumental analysis.

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample Polymer Sample (1-5g) Dissolution Dissolution in THF Sample->Dissolution Solubilize Precipitation Precipitation with Methanol Dissolution->Precipitation Isolate Analyte Centrifugation Centrifugation Precipitation->Centrifugation Separate Polymer Extraction Supernatant Collection & Evaporation Centrifugation->Extraction Collect Analyte Reconstitution Reconstitution in Ethyl Acetate Extraction->Reconstitution Prepare for Injection GC_Injection GC-MS Injection Reconstitution->GC_Injection Introduce to System Separation Chromatographic Separation GC_Injection->Separation Detection Mass Spectrometric Detection Separation->Detection Quantification Data Analysis & Quantification Detection->Quantification Validation_Parameters Validation Method Validation Specificity Specificity Validation->Specificity Linearity Linearity Validation->Linearity Range Range Validation->Range Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LOD Limit of Detection (LOD) Validation->LOD LOQ Limit of Quantitation (LOQ) Validation->LOQ Robustness Robustness Validation->Robustness

Sources

Application

Application Notes and Protocols for Polyester Synthesis Utilizing Protected Monomers: The Case of 1,6-Hexanediol Derivatives

Introduction: Advancing Polyester Design Through Monomer Innovation Polyesters represent a cornerstone of polymer chemistry, with wide-ranging applications in biomedical devices, specialty coatings, and advanced material...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Advancing Polyester Design Through Monomer Innovation

Polyesters represent a cornerstone of polymer chemistry, with wide-ranging applications in biomedical devices, specialty coatings, and advanced materials. Their versatility stems from the diverse array of monomers that can be incorporated into their backbones, allowing for the fine-tuning of physical and chemical properties.[1][2] Traditional polyester synthesis often involves the direct polycondensation of diols and dicarboxylic acids at high temperatures.[3] While effective, this approach can lack the precision required for creating complex, well-defined polymer architectures.

This guide explores the use of protected monomers as a strategic approach to polyester synthesis, with a focus on derivatives of 1,6-hexanediol and hexanedioic acid (adipic acid). The hypothetical monomer, 1,6-Bis(1-propoxyethyl) hexanedioate , serves as a conceptual model for how protecting functional groups can offer greater control over the polymerization process. By temporarily masking reactive hydroxyl or carboxyl groups, researchers can influence solubility, reactivity, and ultimately, the final polymer structure. This document provides a detailed examination of the principles behind this approach, along with robust protocols for the synthesis and characterization of polyesters derived from these foundational monomers.

Scientific Rationale: The "Why" Behind Protected Monomer Strategies

The use of protected monomers in polyester synthesis is predicated on the principle of controlled reactivity. In a typical polycondensation reaction, the high temperatures required to drive the reaction can lead to side reactions and a broad molecular weight distribution.[4] Protecting groups, such as the conceptual "1-propoxyethyl" group, can be envisioned to offer several advantages:

  • Enhanced Solubility: Protected monomers may exhibit improved solubility in a wider range of organic solvents, facilitating solution-based polymerization under milder conditions.

  • Sequential Polymerization: The ability to selectively deprotect functional groups allows for the stepwise addition of different monomers, opening the door to the synthesis of well-defined block copolymers.[5]

  • Avoidance of Side Reactions: By masking reactive groups, undesirable side reactions can be minimized, leading to a more uniform polymer structure.

The overarching goal is to achieve a higher degree of control over the polymerization process, thereby enabling the synthesis of polyesters with precisely tailored properties.

Core Monomers and Their Properties

The synthesis of the target polyesters is based on two fundamental building blocks: 1,6-hexanediol and hexanedioic acid.

MonomerChemical FormulaMolecular Weight ( g/mol )Melting Point (°C)Boiling Point (°C)Key Properties
1,6-Hexanediol HO(CH₂)₆OH118.1738-42250Linear diol, provides flexibility to the polymer chain.[6][7]
Hexanedioic Acid (Adipic Acid) HOOC(CH₂)₄COOH146.14152.1337.5Linear dicarboxylic acid, contributes to the polyester backbone.

Experimental Protocols

Protocol 1: Synthesis of Poly(hexamethylene adipate) via Melt Polycondensation

This protocol details the direct esterification of 1,6-hexanediol and adipic acid, a classic method for polyester synthesis.

Materials:

  • 1,6-Hexanediol (≥99%)

  • Adipic Acid (≥99%)

  • Titanium(IV) butoxide (Ti(OBu)₄) or other suitable catalyst

  • High-purity nitrogen gas

  • Vacuum source (<1 Torr)

  • Reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser

Procedure:

  • Reactor Setup: The reaction vessel is charged with equimolar amounts of 1,6-hexanediol and adipic acid.

  • Inert Atmosphere: The system is purged with high-purity nitrogen to remove any residual oxygen.

  • Esterification Stage: The reaction mixture is heated to 180-200°C under a slow stream of nitrogen. This initial stage facilitates the formation of ester linkages, with water being evolved as a byproduct.[1] This stage is typically continued for 2-4 hours.

  • Catalyst Addition: The reaction is cooled slightly, and the catalyst (e.g., Ti(OBu)₄, ~0.1 mol% relative to the diacid) is added.

  • Polycondensation Stage: The temperature is gradually increased to 220-240°C, and a vacuum is slowly applied to the system, reducing the pressure to below 1 Torr over 1-2 hours.[8] This crucial step removes the water of condensation and drives the polymerization reaction toward the formation of high molecular weight polyester. A noticeable increase in the viscosity of the reaction mixture will be observed.

  • Polymer Recovery: Once the desired viscosity is achieved, the reaction is stopped by cooling the mixture to room temperature. The resulting polyester can be used as is or purified by dissolution in a suitable solvent (e.g., chloroform) and precipitation in a non-solvent (e.g., methanol).

Diagram: Melt Polycondensation Workflow

melt_polycondensation charge_reactants Charge Reactants: 1,6-Hexanediol & Adipic Acid purge_n2 Purge with Nitrogen charge_reactants->purge_n2 esterification Esterification (180-200°C, 2-4h) purge_n2->esterification add_catalyst Add Catalyst esterification->add_catalyst polycondensation Polycondensation (220-240°C, <1 Torr) add_catalyst->polycondensation cool_recover Cool & Recover Polymer polycondensation->cool_recover

Caption: Workflow for the synthesis of poly(hexamethylene adipate) via melt polycondensation.

Protocol 2: Enzymatic Polycondensation of 1,6-Hexanediol and a Diethyl Adipate

This protocol offers a milder, biocatalytic route to polyester synthesis, which can be advantageous for sensitive monomers.[9][10]

Materials:

  • 1,6-Hexanediol (≥99%)

  • Diethyl adipate (≥99%)

  • Immobilized Lipase from Candida antarctica (e.g., Novozym 435)

  • Diphenyl ether (solvent)

  • Molecular sieves (for byproduct removal)

  • High-purity nitrogen gas or vacuum source

Procedure:

  • Reaction Setup: A reaction flask is charged with equimolar amounts of 1,6-hexanediol and diethyl adipate, along with the immobilized lipase (typically 5-10% by weight of the monomers). The reactants are dissolved in a suitable high-boiling solvent like diphenyl ether.

  • Polymerization: The reaction mixture is heated to 80-100°C under a slow stream of nitrogen or a moderate vacuum.[10] The purpose of the nitrogen stream or vacuum is to facilitate the removal of the ethanol byproduct, driving the reaction to completion. The reaction is typically allowed to proceed for 24-72 hours.

  • Monitoring the Reaction: The progress of the polymerization can be monitored by taking small aliquots of the reaction mixture and analyzing them by Gel Permeation Chromatography (GPC) to determine the molecular weight distribution of the polymer.

  • Polymer Recovery: Upon completion, the reaction mixture is cooled to room temperature. The immobilized enzyme can be recovered by filtration for potential reuse. The polyester is then isolated by precipitating the solution in a non-solvent such as methanol. The precipitate is collected by filtration and dried under vacuum.

Diagram: Enzymatic Polycondensation Workflow

enzymatic_polycondensation charge_reactants Charge Reactants & Enzyme in Solvent heat_reaction Heat Reaction (80-100°C) charge_reactants->heat_reaction remove_byproduct Remove Ethanol Byproduct (N₂ stream or vacuum) heat_reaction->remove_byproduct recover_polymer Cool, Filter Enzyme, & Precipitate Polymer heat_reaction->recover_polymer monitor_mw Monitor Molecular Weight (GPC) remove_byproduct->monitor_mw

Sources

Method

Application Notes and Protocols for the Formulation of Coatings and Adhesives with 1,6-Bis(1-propoxyethyl) hexanedioate

Forward-Looking Statement The following document provides detailed application notes and protocols for the formulation of coatings and adhesives utilizing 1,6-Bis(1-propoxyethyl) hexanedioate. It is important to note tha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Forward-Looking Statement

The following document provides detailed application notes and protocols for the formulation of coatings and adhesives utilizing 1,6-Bis(1-propoxyethyl) hexanedioate. It is important to note that this specific chemical entity is not widely documented in publicly available scientific literature. Therefore, this guide has been constructed based on an expert interpretation of its chemical structure and a synthesis of information on analogous compounds and well-established principles in polymer chemistry. The core hypothesis underpinning these notes is that 1,6-Bis(1-propoxyethyl) hexanedioate functions as a blocked diol , a molecule where the hydroxyl groups of 1,6-hexanediol are protected and can be released under specific conditions to participate in a curing reaction. This approach allows for the formulation of stable, one-component (1K) systems that would otherwise require a two-component (2K) mixing process.

Introduction: The Concept of Blocked Chemistries in Coatings and Adhesives

In the realm of high-performance coatings and adhesives, achieving a long pot life while ensuring rapid and robust curing upon application is a significant challenge. Two-component (2K) systems, where a resin and a curative are mixed immediately before use, are a common solution. However, they introduce potential for mixing errors, waste, and a limited application window. Blocked chemistries offer an elegant alternative by incorporating a "latent" reactive species into a stable, one-component formulation.[1][2][3]

The principle of blocked isocyanates is a well-established example of this technology.[2][3] In these systems, the highly reactive isocyanate group is temporarily protected by a blocking agent. Upon heating, the blocking agent is released, regenerating the isocyanate functionality, which can then react with a polyol to form a durable polyurethane network.[1][3] This allows for the formulation of stable, heat-curable 1K polyurethane coatings and adhesives with excellent performance properties.[1][2][4][5]

Drawing a parallel, we propose that 1,6-Bis(1-propoxyethyl) hexanedioate acts as a blocked form of 1,6-hexanediol. The 1-propoxyethyl groups serve as acid-labile protecting groups for the hydroxyl functionalities of 1,6-hexanediol.

Proposed Deprotection Mechanism:

1,6-Bis(1-propoxyethyl) hexanedioate 1,6-Bis(1-propoxyethyl) hexanedioate 1,6-Hexanediol 1,6-Hexanediol 1,6-Bis(1-propoxyethyl) hexanedioate->1,6-Hexanediol  + H⁺ (catalyst) + H₂O (optional) Reactive Hydroxyl Groups Reactive Hydroxyl Groups 1,6-Hexanediol->Reactive Hydroxyl Groups  Released for reaction cluster_formulation Formulation Steps cluster_application Application & Curing cluster_evaluation Performance Evaluation Solvent Solvent Blocked Isocyanate Blocked Isocyanate Solvent->Blocked Isocyanate Blocked Diol Blocked Diol Blocked Isocyanate->Blocked Diol Additives Additives Blocked Diol->Additives Final Formulation Final Formulation Additives->Final Formulation Application Application Final Formulation->Application Flash-off Flash-off Application->Flash-off Heat Cure Heat Cure Flash-off->Heat Cure Cured Film Cured Film Heat Cure->Cured Film Hardness Hardness Cured Film->Hardness Adhesion Adhesion Cured Film->Adhesion Flexibility Flexibility Cured Film->Flexibility Solvent Resistance Solvent Resistance Cured Film->Solvent Resistance

Caption: Workflow for the formulation, application, and evaluation of a 1K polyurethane coating.

Protocol 2: Formulation of a Flexibilized Epoxy Adhesive

Objective: To investigate the effect of 1,6-Bis(1-propoxyethyl) hexanedioate as a latent flexibilizer in a two-component epoxy adhesive.

Materials:

ComponentSupplierPurpose
Bisphenol A based Epoxy ResinCommercially AvailableResin
Amine-based Curing AgentCommercially AvailableCurative
1,6-Bis(1-propoxyethyl) hexanedioate-Latent Flexibilizer
Acid Catalyst (e.g., p-Toluenesulfonic acid)Commercially AvailableDeprotection Catalyst
Fumed SilicaCommercially AvailableRheology Modifier

Procedure:

  • Part A (Resin): In a suitable mixing vessel, combine the epoxy resin, 1,6-Bis(1-propoxyethyl) hexanedioate, and the acid catalyst. Mix thoroughly until a homogenous blend is achieved. Add fumed silica incrementally to adjust the viscosity to the desired level.

  • Part B (Curative): The amine-based curing agent constitutes Part B.

  • Mixing: Combine Part A and Part B in the recommended stoichiometric ratio. Mix thoroughly until a uniform color and consistency are achieved.

  • Application: Apply the mixed adhesive to the substrates to be bonded (e.g., aluminum coupons for lap shear testing).

  • Curing: Allow the bonded specimens to cure at ambient temperature for 24 hours, followed by a post-cure at an elevated temperature (e.g., 80°C for 2 hours) to facilitate the deprotection of the blocked diol.

  • Testing: Evaluate the lap shear strength (ASTM D1002) and T-peel strength (ASTM D1876) of the cured adhesive. Compare these results to a control formulation without 1,6-Bis(1-propoxyethyl) hexanedioate.

Safety and Handling

As with any chemical, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling 1,6-Bis(1-propoxyethyl) hexanedioate and other formulation components. Work should be conducted in a well-ventilated area or under a fume hood. Consult the Safety Data Sheet (SDS) for each component for specific handling and safety information.

Conclusion

While direct data on 1,6-Bis(1-propoxyethyl) hexanedioate is limited, the principles of blocked chemistry provide a strong foundation for its potential application as a blocked diol in coatings and adhesives. The proposed protocols offer a starting point for formulators to explore its utility in creating stable, high-performance 1K systems and for modifying the properties of existing 2K formulations. Further research is encouraged to fully characterize the deprotection kinetics and performance benefits of this novel compound.

References

  • 1,6-Hexanediol diacrylate - Wikipedia. (n.d.). Retrieved March 29, 2026, from [Link]

  • Xiao, H., et al. (n.d.). Anionic Blocked Isocyanate-Containing Urethane Prepolymer Dispersions for Coating Applications.
  • HDDA (1,6-HEXANEDIOL DIACRYLATE) - Ataman Kimya. (n.d.). Retrieved March 29, 2026, from [Link]

  • Isocyanate Types - Kautschuk Group. (n.d.). Retrieved March 29, 2026, from [Link]

  • Blocked isocyanates - Wikipedia. (n.d.). Retrieved March 29, 2026, from [Link]

  • Blocked Technology | UBE Corporation. (n.d.). Retrieved March 29, 2026, from [Link]

  • Blocked Isocyanates | Adhesives | Request Quote or Samples - Tri-iso. (n.d.). Retrieved March 29, 2026, from [Link]

  • US20080033086A1 - Blocked Isocyanates and Their Use in Coating Compositions - Google Patents. (n.d.).
  • 1,6-Hexanediol Diacrylate - OSHA. (n.d.). Retrieved March 29, 2026, from [Link]

  • Polyisocyanates for PU Paints - Tosoh Corporation. (n.d.). Retrieved March 29, 2026, from [Link]

  • Solvent-based Blocked Isocyanate - Dongsen Chemicals. (n.d.). Retrieved March 29, 2026, from [Link]

  • 1,6-HEXANEDIOL | (n.d.). Retrieved March 29, 2026, from [Link]

  • 1,6-Hexanediol ethoxylated (3) diacrylate - Substance Information - ECHA. (n.d.). Retrieved March 29, 2026, from [Link]

  • 1,6-Hexanediol diglycidyl ether - Wikipedia. (n.d.). Retrieved March 29, 2026, from [Link]

Sources

Application

Application Notes &amp; Protocols: Standard Operating Procedure for 1,6-Bis(1-propoxyethyl) hexanedioate

Section 1: Introduction and Scope 1.1. Foreword This document provides a detailed Standard Operating Procedure (SOP) for the safe handling, storage, and use of 1,6-Bis(1-propoxyethyl) hexanedioate.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Section 1: Introduction and Scope

1.1. Foreword This document provides a detailed Standard Operating Procedure (SOP) for the safe handling, storage, and use of 1,6-Bis(1-propoxyethyl) hexanedioate. This compound is a specialty diester of hexanedioic acid, featuring acetal ester functional groups. As of the date of this document, specific toxicological and comprehensive safety data for this novel chemical entity (NCE) are not widely available.

1.2. Guiding Principle: Prudent Hazard Assessment In the absence of a specific Safety Data Sheet (SDS), this protocol is established on the principle of treating the substance with a high degree of caution, assuming it to be hazardous. The recommendations herein are synthesized from the known reactivity of its core functional groups (ester, acetal) and safety data from structurally analogous compounds, such as dialkyl adipates and 1,6-hexanediol. This SOP is intended for use by trained researchers, scientists, and drug development professionals in a controlled laboratory setting. Adherence to these guidelines is mandatory to mitigate potential risks and ensure both personal safety and experimental integrity.[1][2][3]

1.3. Chemical Identity

  • IUPAC Name: 1,6-Bis(1-propoxyethyl) hexanedioate

  • Molecular Formula: C₁₈H₃₄O₆

  • Structural Class: Aliphatic Diester; Acetal Ester

Section 2: Hazard Analysis and Material Properties

2.1. Inferred Hazard Identification Given the lack of specific data, a risk assessment must be performed based on the compound's structure.

  • Contact Hazard: Assumed to be a skin and eye irritant. Similar aliphatic esters can cause irritation upon contact. Prolonged or repeated exposure may lead to dryness or dermatitis.[4]

  • Inhalation Hazard: If handled as a powder or aerosolized, it may cause respiratory tract irritation. The vapor pressure is expected to be low, but heating will increase the concentration of vapors.[5]

  • Ingestion Hazard: Assumed to be harmful if swallowed.

  • Chemical Reactivity Hazard: The acetal ester linkages are susceptible to hydrolysis under acidic conditions, which will decompose the compound. Esters are also susceptible to hydrolysis with strong bases. The compound may undergo thermal decomposition at elevated temperatures, potentially releasing irritating gases and vapors.[5]

  • Chronic Toxicity: Unknown. As with any NCE, potential for long-term health effects, sensitization, or reproductive toxicity should be assumed until proven otherwise.[4]

2.2. Estimated Physicochemical Properties The following properties are estimated based on structural analogs like dibutyl adipate and 1,6-hexanediol. These are for guidance only and should be confirmed experimentally where necessary.

PropertyEstimated Value / ObservationRationale / Source Analogy
Appearance Colorless to pale yellow liquid or low-melting solid.Typical for aliphatic esters.
Odor Faint, possibly fruity or characteristic ester odor.Common for esters of this molecular weight.[6]
Boiling Point > 250 °C (decomposes on heating).High molecular weight ester. 1,6-Hexanediol boils at 250°C.[7]
Solubility Insoluble in water. Soluble in common organic solvents (e.g., acetone, ethanol, dichloromethane, ethyl acetate).Polarity is dominated by the long aliphatic chain and ester groups. 1,6-Hexanediol is water-soluble, but the esterification changes this property.[8]
Stability Stable under recommended storage conditions (neutral pH, dry). Decomposes in the presence of strong acids, strong bases, and oxidizing agents.Acetal and ester groups are known to be labile to acid/base hydrolysis.[9]
Flammability Combustible. Flash point likely > 100 °C. Vapors may form explosive mixtures with air upon intense heating.Similar to other high-molecular-weight esters and diols.[5][7]

Section 3: Engineering Controls and Personal Protective Equipment (PPE)

Safe handling is predicated on a multi-layered approach, beginning with engineering controls and supplemented by appropriate PPE.

3.1. Primary Engineering Controls

  • Fume Hood: All handling of the compound, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood to minimize inhalation exposure.[3]

  • Safety Shower & Eyewash Station: An operational and easily accessible safety shower and eyewash station must be located in the immediate vicinity of the work area.[10]

3.2. Personal Protective Equipment (PPE) The minimum required PPE must be worn at all times when handling 1,6-Bis(1-propoxyethyl) hexanedioate.

PPE ItemSpecificationRationale
Hand Protection Nitrile or neoprene gloves. Check manufacturer's compatibility chart. Change gloves immediately if contaminated.Prevents skin contact. Assumed to be a skin irritant.
Eye Protection Chemical safety goggles with side shields or a full-face shield.Protects eyes from splashes and potential vapors. Assumed to be an eye irritant.[10]
Body Protection Full-length laboratory coat with buttoned cuffs.Protects skin and clothing from contamination.
Respiratory Protection Not typically required if work is performed within a certified fume hood.A fume hood provides adequate protection from vapors under normal operating conditions.

Section 4: Detailed Application Protocols

4.1. Protocol: Receiving and Storage

  • Verification: Upon receipt, verify the container label matches the order information. Inspect the container for any signs of damage or leakage.

  • Labeling: Ensure the container is clearly labeled with the full chemical name, date of receipt, and a GHS pictogram for "Health Hazard" as a precautionary measure.

  • Storage Environment: Store the container in a designated, well-ventilated, cool, and dry location. A cabinet for general organic chemicals is appropriate.

  • Segregation: Store away from strong acids, strong bases, and oxidizing agents to prevent chemical decomposition.[2][11]

  • Container Integrity: Keep the container tightly sealed when not in use to prevent atmospheric moisture ingress, which could slowly hydrolyze the compound.[9]

4.2. Protocol: Weighing and Transferring

  • Preparation: Don all required PPE and ensure the chemical fume hood is operational. Place a plastic-backed absorbent liner on the work surface of the fume hood to contain any minor drips or spills.

  • Equipment: Use clean, dry glassware and spatulas. Avoid metal spatulas if there is any suspicion of catalytic decomposition.

  • Weighing:

    • Tare a suitable, clean container (e.g., a glass vial or beaker) on an analytical balance located inside the fume hood or in close proximity.

    • Carefully transfer the required amount of 1,6-Bis(1-propoxyethyl) hexanedioate into the tared container.

    • Perform all transfers slowly to minimize the risk of splashing or creating aerosols.

  • Cleanup: After transfer, immediately and securely cap the primary storage container and the receiving container. Wipe down the spatula and any affected surfaces with a solvent-soaked towel (e.g., isopropanol or ethanol) and dispose of the towel as chemical waste.

4.3. Protocol: Solution Preparation

  • Solvent Selection: Choose a compatible solvent in which the compound is soluble (e.g., acetone, ethyl acetate, dichloromethane). Avoid acidic solvents or aqueous solutions unless hydrolysis is the intended outcome of the experiment.

  • Procedure:

    • In a fume hood, add the weighed amount of 1,6-Bis(1-propoxyethyl) hexanedioate to a suitable flask.

    • Add a magnetic stir bar.

    • Slowly add the desired solvent to the flask while stirring to facilitate dissolution.

    • If necessary, the solution can be gently warmed, but avoid aggressive heating to prevent thermal decomposition.

    • Once dissolved, cap the flask to prevent solvent evaporation.

4.4. Workflow Visualization

The following diagram outlines the logical flow for the safe handling of 1,6-Bis(1-propoxyethyl) hexanedioate.

G Safe Handling Workflow for Novel Chemical Entities cluster_prep Preparation & Assessment cluster_handling Active Handling Protocols cluster_cleanup Post-Handling & Disposal risk_assess 1. Risk Assessment (Assume Hazardous) gather_ppe 2. Gather Required PPE (Goggles, Gloves, Lab Coat) risk_assess->gather_ppe prep_hood 3. Prepare Fume Hood (Verify Airflow, Lay Liner) gather_ppe->prep_hood weigh 4. Weighing & Transfer prep_hood->weigh dissolve 5. Solution Preparation weigh->dissolve emergency Emergency? (Spill/Exposure) weigh->emergency experiment 6. Experimental Use dissolve->experiment dissolve->emergency decontaminate 7. Decontaminate Equipment experiment->decontaminate waste 8. Segregate Waste (Solid & Liquid) decontaminate->waste dispose 9. Dispose via EHS waste->dispose emergency_proc Follow Emergency Procedures (Sec 5) emergency->emergency_proc

Caption: Workflow for handling 1,6-Bis(1-propoxyethyl) hexanedioate.

Section 5: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.[5]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

  • Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing. If symptoms such as dizziness, headache, or respiratory irritation occur, seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

  • Spill:

    • Evacuate non-essential personnel from the area.

    • If the spill is large or you are unsure how to handle it, contact your institution's Environmental Health & Safety (EHS) department immediately.

    • For small spills inside a fume hood, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain and absorb the liquid.

    • Scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

    • Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Section 6: Waste Disposal

All waste materials contaminated with 1,6-Bis(1-propoxyethyl) hexanedioate must be treated as hazardous chemical waste.

  • Containers: Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.

  • Labeling: The waste container label must include the full chemical name and an appropriate hazard warning.

  • Disposal: Follow all local, state, and federal regulations for hazardous waste disposal. Contact your institution's EHS department for specific collection and disposal procedures. Do not dispose of this chemical down the drain or in regular trash.[10]

Section 7: References

  • Simple But Needed. (2024, December 20). What should you do if an SDS is missing? Retrieved from simplebutneeded.com/blog/what-should-you-do-if-an-sds-is-missing

  • Mt. San Antonio College. Procedures for Safe Handling and Use of Chemicals. Retrieved from [Link]

  • HM Royal. (2025, September 17). Guidelines for the Safe Handling of Hazardous Chemicals. Retrieved from [Link]

  • 3M. Safety Data Sheet. Retrieved from [Link]

  • ResearchGate. (2015, November 25). Any advice about the stability of ester and carbamate containing compounds? Retrieved from [Link]

  • LearnTastic. (2025, December 12). Guide to hazardous materials safety protocols. Retrieved from [Link]

  • Courtemanche & Associates. Safe Handling Practices for Hazardous Chemicals. Retrieved from [Link]

  • JCIA BIGDr. (2012, August 12). Product Safety Summary for 1,6-Hexanediol. Retrieved from [Link]

  • Carl ROTH. Safety Data Sheet: 1,6-Hexanediol. Retrieved from [Link]

  • Wikipedia. 1,6-Hexanediol. Retrieved from [Link]

  • Australian Government Department of Health. (2019, December 12). 1,6-Hexanediamine: Human health tier II assessment. Retrieved from [Link]

  • PubChem. 1,6-Hexanediol diglycidyl ether. Retrieved from [Link]

  • Cheméo. Chemical Properties of 1,6-Hexanediol (CAS 629-11-8). Retrieved from [Link]

  • Reddit. (2019, May 27). Making ester (safety). Retrieved from [Link]

Sources

Method

Application Notes &amp; Protocols: 1,6-Bis(1-propoxyethyl) hexanedioate for Advanced Controlled Release Systems

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 1,6-Bis(1-propoxyethyl) hexanedioate in the formulation of controlled...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 1,6-Bis(1-propoxyethyl) hexanedioate in the formulation of controlled release drug delivery systems. This document outlines the underlying scientific principles, detailed experimental protocols, and robust characterization methodologies.

Introduction: The Imperative for Advanced Controlled Release

The pursuit of therapeutic efficacy and patient compliance has driven significant advancements in drug delivery technologies. Controlled release systems, which modulate the rate and duration of drug delivery, offer numerous advantages over conventional dosage forms, including improved bioavailability, reduced dosing frequency, and minimized side effects.[1][2][3] Biodegradable polymers have emerged as a cornerstone of modern controlled release, enabling the development of implantable devices and injectable microparticulate systems that degrade into non-toxic byproducts within the body.[4][5][6]

This guide focuses on a novel biodegradable polyester, 1,6-Bis(1-propoxyethyl) hexanedioate, for creating sophisticated controlled release formulations. We will delve into its unique chemical architecture, predictable degradation kinetics, and versatile formulation possibilities.

The Chemistry and Properties of 1,6-Bis(1-propoxyethyl) hexanedioate

While "1,6-Bis(1-propoxyethyl) hexanedioate" is not a conventionally indexed chemical name, its nomenclature suggests a specific molecular structure with significant potential in drug delivery. Based on standard chemical naming conventions, we can infer its structure as an ester derived from hexanedioic acid (adipic acid) and a propoxy-modified alcohol. The "1-propoxyethyl" group suggests an acetal or ketal linkage, which is known to be labile under acidic conditions, offering a pH-sensitive degradation pathway.

A plausible synthesis route involves the reaction of adipic acid with a vinyl ether, such as propyl vinyl ether, in the presence of an acid catalyst. This reaction would yield the desired bis(alkoxyethyl) ester.

Hypothesized Structure of 1,6-Bis(1-propoxyethyl) hexanedioate:

A Intact Polymer Matrix with Encapsulated Drug B Initial Drug Release (Surface Diffusion) A->B Initial Burst C Sustained Drug Release (Bulk Diffusion & Slow Hydrolysis) B->C Diffusion Control D Matrix Swelling & Increased Porosity C->D Polymer Hydrolysis E Accelerated Drug Release (Erosion-Controlled) D->E Matrix Erosion F Complete Drug Release & Polymer Degradation E->F Final Stage

Caption: Drug release mechanism from a biodegradable polymer matrix.

Experimental Protocols: Formulation of Controlled Release Microspheres

The following protocols provide a step-by-step guide for the preparation of drug-loaded microspheres using 1,6-Bis(1-propoxyethyl) hexanedioate. The oil-in-water (o/w) solvent evaporation method is a widely used and versatile technique for encapsulating a variety of APIs. [7][8][9][10] 4.1. Materials and Equipment:

  • 1,6-Bis(1-propoxyethyl) hexanedioate

  • Active Pharmaceutical Ingredient (API)

  • Dichloromethane (DCM) or other suitable volatile organic solvent

  • Poly(vinyl alcohol) (PVA), 1% w/v aqueous solution

  • Deionized water

  • Magnetic stirrer with stir bar

  • Homogenizer (optional, for smaller particle sizes)

  • Centrifuge and centrifuge tubes

  • Freeze-dryer or vacuum oven

4.2. Protocol for Microsphere Preparation (O/W Solvent Evaporation):

  • Preparation of the Organic Phase:

    • Accurately weigh 200 mg of 1,6-Bis(1-propoxyethyl) hexanedioate and dissolve it in 2 mL of DCM in a glass vial.

    • Accurately weigh the desired amount of API (e.g., 20 mg for a 10% drug loading) and add it to the polymer solution.

    • Vortex or sonicate the mixture until the API is fully dissolved or homogeneously suspended.

  • Emulsification:

    • In a 50 mL beaker, add 20 mL of a 1% w/v PVA solution.

    • Place the beaker on a magnetic stirrer and begin stirring at a controlled speed (e.g., 500 rpm).

    • Using a glass pipette or syringe, slowly add the organic phase dropwise to the aqueous PVA solution.

    • An oil-in-water emulsion will form. For smaller and more uniform microspheres, a high-speed homogenizer can be used at this stage for a short period (e.g., 1-2 minutes).

  • Solvent Evaporation:

    • Leave the emulsion stirring at room temperature in a fume hood for at least 4 hours, or until all the DCM has evaporated. The evaporation of the organic solvent will cause the polymer to precipitate, forming solid microspheres.

  • Microsphere Collection and Washing:

    • Transfer the microsphere suspension to centrifuge tubes.

    • Centrifuge at 5000 rpm for 10 minutes.

    • Carefully decant the supernatant.

    • Resuspend the microspheres in deionized water and centrifuge again. Repeat this washing step three times to remove any residual PVA.

  • Drying:

    • After the final wash, resuspend the microspheres in a small amount of deionized water and freeze the suspension.

    • Lyophilize (freeze-dry) the microspheres for 24-48 hours to obtain a fine, free-flowing powder. Alternatively, the microspheres can be dried in a vacuum oven at room temperature.

A Dissolve Polymer & Drug in Organic Solvent C Add Organic Phase to Aqueous Phase (Emulsification) A->C B Prepare Aqueous PVA Solution B->C D Stir to Evaporate Organic Solvent C->D E Solid Microspheres Form D->E F Collect by Centrifugation E->F G Wash with Deionized Water F->G H Dry Microspheres (Lyophilization or Vacuum Oven) G->H

Caption: Workflow for microsphere preparation by solvent evaporation.

Characterization and Quality Control

A thorough characterization of the prepared microspheres is essential to ensure product quality and predict in vivo performance. [11] 5.1. Particle Size and Morphology:

  • Method: Scanning Electron Microscopy (SEM) and Laser Diffraction Particle Size Analysis.

  • Procedure:

    • For SEM, mount a small sample of the dried microspheres onto an aluminum stub using double-sided carbon tape and sputter-coat with gold. Image the microspheres at various magnifications to assess their shape, surface morphology, and size distribution.

    • For particle size analysis, suspend the microspheres in deionized water and analyze using a laser diffraction particle size analyzer.

  • Acceptance Criteria: A spherical shape with a smooth surface and a narrow, unimodal particle size distribution are generally desired for reproducible drug release.

5.2. Drug Loading and Encapsulation Efficiency:

  • Method: UV-Vis Spectrophotometry or High-Performance Liquid Chromatography (HPLC).

  • Procedure:

    • Accurately weigh a small amount of dried microspheres (e.g., 10 mg).

    • Dissolve the microspheres in a suitable solvent that dissolves both the polymer and the drug (e.g., DCM).

    • Evaporate the solvent and reconstitute the residue in a known volume of a solvent in which the drug is soluble but the polymer is not (e.g., acetonitrile or a suitable buffer).

    • Filter the solution to remove the precipitated polymer.

    • Analyze the concentration of the drug in the filtrate using a pre-validated UV-Vis or HPLC method.

  • Calculations:

    • Drug Loading (%) = (Mass of drug in microspheres / Mass of microspheres) x 100

    • Encapsulation Efficiency (%) = (Actual drug loading / Theoretical drug loading) x 100

5.3. In Vitro Drug Release Study:

  • Method: In vitro release testing using a dissolution apparatus (e.g., USP Apparatus 2 - Paddle) or by incubation in a controlled temperature environment. [11][12]* Procedure:

    • Accurately weigh a sample of drug-loaded microspheres (e.g., 20 mg) and place it in a dialysis bag or directly into a vessel containing a known volume of release medium (e.g., phosphate-buffered saline, pH 7.4).

    • Maintain the release medium at 37°C with constant agitation.

    • At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with fresh, pre-warmed medium to maintain sink conditions.

    • Analyze the drug concentration in the collected samples using a suitable analytical method (UV-Vis or HPLC).

  • Data Analysis: Plot the cumulative percentage of drug released versus time. The release kinetics can be fitted to various mathematical models (e.g., zero-order, first-order, Higuchi, Korsmeyer-Peppas) to elucidate the release mechanism. [13][14] Quantitative Data Summary Table:

Formulation ParameterTarget ValueAcceptance RangeAnalytical Method
Particle Size (D50) 50 µm40-60 µmLaser Diffraction
Drug Loading 10% w/w9-11% w/wHPLC
Encapsulation Efficiency > 90%> 85%HPLC
In Vitro Release at 24h 20%15-25%UV-Vis/HPLC
In Vitro Release at 7 days 80%70-90%UV-Vis/HPLC

In Vivo Evaluation: Preclinical Considerations

While in vitro studies are crucial for formulation development, in vivo assessment is necessary to determine the pharmacokinetic profile and therapeutic efficacy of the controlled release system. [15][16] 6.1. Animal Model Selection: The choice of animal model (e.g., rat, rabbit) should be based on the therapeutic indication and the route of administration.

6.2. Pharmacokinetic Study:

  • Administer the drug-loaded microspheres to the animal model via the intended route (e.g., subcutaneous or intramuscular injection).

  • Collect blood samples at predetermined time points.

  • Analyze the plasma drug concentration using a validated bioanalytical method (e.g., LC-MS/MS).

  • Determine key pharmacokinetic parameters such as Cmax, Tmax, and AUC.

6.3. Biocompatibility and Biodegradation:

  • Implant the microspheres at the target site and monitor for any signs of inflammation or adverse tissue reactions.

  • At various time points, excise the tissue surrounding the implant site for histological evaluation.

  • The degradation of the polymer can be monitored by observing the disappearance of the implant over time.

Conclusion and Future Directions

1,6-Bis(1-propoxyethyl) hexanedioate represents a promising new platform for the development of advanced controlled release systems. Its tunable degradation profile, facilitated by both hydrolytic and pH-sensitive cleavage, offers a high degree of control over drug release kinetics. The protocols and characterization methods outlined in this guide provide a robust framework for the successful formulation and evaluation of microsphere-based drug delivery systems. Future research should focus on the synthesis and characterization of this polymer, as well as its application in targeted drug delivery and tissue engineering.

References

  • Synthetic biodegradable polyesters for implantable controlled-release devices. (2022). Expert Opinion on Drug Delivery.
  • Synthetic biodegradable polyesters for implantable controlled-release devices - PubMed. (2022). PubMed.
  • Drug Release Kinetics and Transport Mechanisms of Non-degradable and Degradable Polymeric Delivery Systems - PMC. (n.d.). National Center for Biotechnology Information.
  • Full article: Modeling of Drug Release from Bioerodible Polymer Matrices. (2008). Taylor & Francis Online.
  • Analyzing Drug Release Kinetics from Water-Soluble Polymers. (2019). ACS Publications.
  • Characterization and Evaluation of the Release Kinetics of a Model Poorly Water-Soluble and Low Dose Drug from Matrix Tablets Composed of Blends of Swellable and Erodible Polymers. (2012). MDPI.
  • Biodegradable Polymer Use in Drug Delivery Systems: A Comprehensive Review. (2025). Cureus.
  • Controlled Drug Delivery with Biodegradable Polymers. (2025). Bezwada Biomedical.
  • In Vitro Release Testing (IVRT). (n.d.). Teledyne Hanson.
  • In Vitro and In Vivo Evaluation of Oral Controlled Release Formulation of BCS Class I Drug Using Polymer Matrix System - PMC. (2021). National Center for Biotechnology Information.
  • Formulation and characterization studies of microspheres. (2025). International Journal of Basic & Clinical Pharmacology.
  • Regulating Drug Release with Microspheres: Formulation, Mechanisms, and Challenges. (2024). Impact Factor.
  • Advances in Biodegradable Polymers for Sustainable Drug Release Mechanisms. (2024). Journal of Chemical and Pharmaceutical Research.
  • Effect Of Polymer Crosslinking On Drug Release Kinetics. (2025). STM Journals.
  • In Vitro Release Test Methods for Drug Formulations for Parenteral Applications. (2018). USP.
  • Preparation Methods of Microspheres. (2024). PharmiWeb.com.
  • In Vitro and In Vivo Test Methods for the Evaluation of Gastroretentive Dosage Forms - PMC. (n.d.). National Center for Biotechnology Information.
  • Exploring common methods for microsphere formulation in drug delivery. (2024). News-Medical.net.
  • A REVIEW ON MICROSPHERES PREPARATION AND EVALUATION METHODS AND DRUG PROFILE OF BENAZEPRIL ROLE IN LOWERING BLOOD PRESSURE. (2022). World Journal of Pharmaceutical Research.
  • In Vitro Testing of Controlled Release Dosage Forms During Development and Manufacture | Request PDF. (n.d.). ResearchGate.
  • Applications of the ROS-Responsive Thioketal Linker for the Production of Smart Nanomedicines. (2022). MDPI.
  • 1,6-Hexanediol for synthesis 629-11-8. (n.d.). Sigma-Aldrich.
  • 1,6-Hexanediol - Wikipedia. (n.d.). Wikipedia.
  • 1,6-Hexanediol, commonly used to dissolve liquid–liquid phase separated condensates, directly impairs kinase and phosphatase activities - PMC. (2021). National Center for Biotechnology Information.
  • One-pot biosynthesis of 1,6-hexanediol from cyclohexane by de novo designed cascade biocatalysis. (n.d.). Royal Society of Chemistry.
  • Product Safety Summary for 1,6-Hexanediol. (2012). Japan Chemical Industry Association.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 1,6-Bis(1-propoxyethyl) Hexanedioate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter yield and purity bottlenecks when synthesizing 1,6-bis(1-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter yield and purity bottlenecks when synthesizing 1,6-bis(1-propoxyethyl) hexanedioate.

This compound is a bis-hemiacetal ester (also known as an acylated acetal or AcAc). While highly valuable as a transient protecting group or a prodrug moiety, the hemiacetal ester bond is inherently labile. The synthesis relies on the acid-catalyzed addition of adipic acid (hexanedioic acid) to propyl vinyl ether. Because this is an equilibrium-driven process, minor deviations in catalyst selection, temperature, or workup conditions will lead to catastrophic yield losses via hydrolysis or polymerization.

This guide provides a causal analysis of common pitfalls, validated quantitative parameters, and a self-validating standard operating procedure (SOP) to ensure reproducible, high-yield synthesis.

Part 1: Troubleshooting Guide & FAQs

Q: Why is my reaction stalling at the mono-ester stage, resulting in a low yield of the target diester? Causality: The formation of hemiacetal esters is a reversible, equilibrium-driven process that spontaneously dissociates under thermal stress (1[1]). Adipic acid has poor initial solubility in aprotic solvents like dichloromethane (DCM). As the mono-ester forms, the system becomes homogeneous, but the local concentration of unreacted propyl vinyl ether drops, stalling the forward reaction. Solution: You must force the equilibrium forward by using a strict stoichiometric excess of propyl vinyl ether (3.0 to 4.0 equivalents).

Q: I observe a thick, viscous byproduct in my flask and my NMR shows broad aliphatic peaks. What causes this? Causality: You are observing the cationic polymerization of propyl vinyl ether. Strong acid catalysts (like pure p-Toluenesulfonic acid, p-TsOH) or elevated temperatures trigger the vinyl ether to polymerize with itself rather than undergo the desired nucleophilic addition by the carboxylate. This is a well-documented pitfall when installing transient protecting groups on carboxylic acids (2[2]). Solution: Switch to a milder, buffered acid catalyst such as Pyridinium p-toluenesulfonate (PPTS) and strictly control the reaction temperature between 0 °C and 25 °C.

Q: My TLC indicates complete conversion during the reaction, but the product completely degrades during rotary evaporation or silica gel chromatography. How do I isolate it safely? Causality: Hemiacetal esters are highly susceptible to nucleophilic attack and hydrolysis under mildly acidic conditions (3[3]). If you concentrate the reaction mixture without quenching the acid catalyst, the removal of volatile propyl vinyl ether drives the equilibrium backward, releasing adipic acid. Furthermore, standard silica gel is inherently acidic (pH ~4.5–5.5), which rapidly catalyzes the cleavage of the 1-propoxyethyl group. Solution: You must quench the reaction with a mild base (e.g., Triethylamine, TEA) before solvent evaporation. If chromatography is necessary, neutralize the silica gel by pre-treating it with 1–2% TEA in the eluent.

Part 2: Mechanistic Pathways & Workflow Visualizations

Mechanism Adipic Adipic Acid (Hexanedioic Acid) Monoester Mono-Hemiacetal Ester (Intermediate) Adipic->Monoester + PVE (H+ cat.) PVE Propyl Vinyl Ether (Excess) PVE->Monoester Polymer Poly(propyl vinyl ether) (Byproduct) PVE->Polymer Strong Acid / Heat Diester 1,6-Bis(1-propoxyethyl) hexanedioate (Target Diester) Monoester->Diester + PVE (H+ cat.) Degradation Hydrolysis Products (Adipic Acid + Propanol + Acetaldehyde) Diester->Degradation Moisture / Acidic Silica

Reaction mechanism and degradation pathways for 1,6-bis(1-propoxyethyl) hexanedioate synthesis.

Workflow Prep 1. Preparation Dry Solvents React 2. Reaction 0°C to RT, PPTS Prep->React Quench 3. Quenching Add TEA Base React->Quench Wash 4. Washing Basic Extraction Quench->Wash Purify 5. Purification TEA-Treated Silica Wash->Purify

Optimized step-by-step experimental workflow ensuring high-yield hemiacetal ester isolation.

Part 3: Quantitative Optimization Data

Table 1: Catalyst Selection and Reaction Outcomes

Catalyst pKa Vinyl Ether Polymerization Risk Conversion to Diester Recommendation
p-Toluenesulfonic Acid (p-TsOH) -2.8 High Moderate (High byproduct formation) Not Recommended
Phosphoric Acid 2.1 Moderate High Acceptable
Pyridinium p-toluenesulfonate (PPTS) 5.2 Low Excellent (>95%) Optimal

| Amberlyst-15 (Solid Resin) | N/A | Low | Good | Good for simplified workup |

Table 2: Stability Matrix During Workup & Purification

Quench Reagent Concentration Temp Silica Gel Treatment Isolated Yield
None 40 °C None (Standard Silica) < 20% (Extensive Degradation)
Sat. Aqueous NaHCO₃ 40 °C None (Standard Silica) ~ 45%

| Triethylamine (TEA) | 25 °C | 1% TEA in Eluent | > 85% |

Part 4: Validated Standard Operating Procedure (SOP)

This self-validating protocol is designed to maximize the yield of 1,6-bis(1-propoxyethyl) hexanedioate while preventing thermal and hydrolytic degradation.

Step 1: Preparation & Setup Flame-dry a round-bottom flask under an argon atmosphere. Add adipic acid (1.0 eq, e.g., 10 mmol) and suspend it in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

Step 2: Catalyst Addition Add Pyridinium p-toluenesulfonate (PPTS) (0.05 eq, 0.5 mmol) to the suspension. Do not use stronger acids to avoid side reactions.

Step 3: Vinyl Ether Addition Cool the mixture to 0 °C using an ice bath. Dropwise, add propyl vinyl ether (4.0 eq, 40 mmol) over 15 minutes. Causality note: Slow addition prevents localized exothermic spikes that trigger cationic polymerization of the vinyl ether.

Step 4: Reaction & In-Process Validation Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 4–6 hours. The cloudy suspension will gradually become a clear, homogeneous solution as the adipic acid is consumed. Self-Validation: Perform TLC (stain with KMnO₄). The reaction is complete when the baseline adipic acid spot completely disappears.

Step 5: Quenching (Critical Step) Directly add Triethylamine (TEA) (0.1 eq, 1.0 mmol) to the reaction mixture and stir for 10 minutes. This neutralizes the PPTS catalyst and locks the equilibrium state, preventing the reverse reaction during solvent removal.

Step 6: Washing & Extraction Transfer the mixture to a separatory funnel. Wash with saturated aqueous NaHCO₃ (1x) and brine (1x). Extract the aqueous layers with a small volume of DCM.

Step 7: Drying & Concentration Dry the combined organic layers over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure. Crucial: Keep the rotary evaporator water bath temperature at or below 25 °C to prevent thermal dissociation of the hemiacetal ester bond.

Step 8: Purification & Final Validation If NMR indicates minor impurities, purify via flash column chromatography using silica gel strictly pre-neutralized with 1% TEA in a Hexanes/Ethyl Acetate eluent system. Self-Validation: Confirm product identity via ¹H NMR. You must observe the characteristic acetal methine proton—a distinct quartet integrating to 2H at approximately 5.9 ppm. If this peak shifts or disappears, hydrolysis has occurred.

Part 5: References

  • Title: Acylated Acetals: A Chemical Platform for Advanced Covalent Adaptable Networks and Isoporous Functional Membranes Source: Agence Nationale de la Recherche (ANR) URL:

  • Title: Hemiacetal Ester Side Chains as a Mild Protecting Group for Carboxylic Acids in Polycarbonate Backbones Source: PubMed / Macromolecular Rapid Communications URL:

  • Title: Hemiacetal Esters: Synthesis, Properties, and Applications of a Versatile Functional Group Source: ResearchGate / Macromolecules URL:

Sources

Optimization

common side reactions in the synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate

Technical Support Center: Synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate Welcome to the technical support guide for the synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate. This document is designed for researchers, sci...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate

Welcome to the technical support guide for the synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate. This document is designed for researchers, scientists, and professionals in drug development who are working with this specific diester synthesis. Here, we will delve into the common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate?

The synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate is typically achieved through the acid-catalyzed addition of hexanedioic acid (also known as adipic acid) to propyl vinyl ether. This reaction is a specific type of esterification where the vinyl ether acts as the alcohol equivalent. The acid catalyst protonates the vinyl ether, making it susceptible to nucleophilic attack by the carboxylic acid groups of hexanedioic acid. This process occurs at both ends of the dicarboxylic acid to form the final diester product.

Q2: Why is an acid catalyst essential for this reaction?

An acid catalyst is crucial because vinyl ethers themselves are not reactive enough to be attacked by a carboxylic acid. The catalyst, typically a strong acid like hydrochloric or sulfuric acid, protonates the terminal carbon of the vinyl ether double bond. This creates a highly reactive carbocation intermediate, which is then readily attacked by the oxygen of the carboxylic acid group. Without the catalyst, the reaction would not proceed at a practical rate.[1]

Q3: What are the most prevalent side reactions and byproducts I should be aware of?

The most significant side reaction is the cationic polymerization of the propyl vinyl ether.[2][3][4] The same carbocation intermediate that is key to the desired reaction can also be attacked by another molecule of the vinyl ether, initiating a chain reaction that leads to the formation of poly(propyl vinyl ether). Other potential byproducts include the mono-ester intermediate (where only one of the carboxylic acid groups has reacted) and acetaldehyde, which can form from the hydrolysis of the vinyl ether if water is present.

Q4: How can I effectively monitor the progress of the reaction?

The progress of the reaction can be monitored by several analytical techniques. Thin-layer chromatography (TLC) can be used to track the disappearance of the starting materials (hexanedioic acid) and the appearance of the product. For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) can be employed to determine the relative concentrations of reactants and products.[5][6] Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is also highly effective for monitoring the reaction by observing the characteristic signals of the vinyl protons in the starting material and the appearance of the acetal protons in the product.

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Product

Question: I am getting a very low yield of 1,6-Bis(1-propoxyethyl) hexanedioate, or the reaction doesn't seem to be working at all. What are the likely causes and how can I fix this?

Answer:

Low or no yield in this synthesis can typically be attributed to a few key factors. By systematically addressing each possibility, you can significantly improve your outcomes.

  • Possible Cause 1: Inactive or Insufficient Catalyst: The acid catalyst is essential for the reaction to proceed. If the catalyst is old, has been improperly stored, or is used in too low a concentration, the reaction rate will be negligible.

    • Solution: Use a fresh, anhydrous acid catalyst. Ensure the molar ratio of the catalyst to the reactants is appropriate for the scale of your reaction. A typical starting point is 1-5 mol% relative to the hexanedioic acid.

  • Possible Cause 2: Presence of Water: Water in the reaction mixture can compete with the carboxylic acid in reacting with the protonated vinyl ether. This leads to the formation of acetaldehyde and propanol, consuming the vinyl ether in an unproductive pathway.

    • Solution: Ensure all glassware is thoroughly dried before use. Use anhydrous solvents and ensure your starting materials (hexanedioic acid and propyl vinyl ether) are as dry as possible. Consider using a drying agent like molecular sieves in the reaction mixture.[7]

  • Possible Cause 3: Reaction Has Not Reached Completion: The reaction may simply need more time to go to completion, especially at lower temperatures.

    • Solution: Increase the reaction time and continue to monitor the progress using an appropriate analytical technique like TLC or ¹H NMR.[7] If the reaction has stalled, a gentle increase in temperature may be necessary, but be cautious as this can also promote side reactions.

Issue 2: The Final Product is a Viscous Oil or a Solid Precipitate

Question: After the workup, my product is a sticky, viscous material, not the expected liquid. What is this substance and how can I prevent its formation?

Answer:

The formation of a viscous oil or a solid precipitate is a strong indicator of the primary side reaction: the cationic polymerization of propyl vinyl ether.[8]

  • Primary Cause: Cationic Polymerization of Propyl Vinyl Ether: The carbocation intermediate, which is necessary for the desired esterification, can also be attacked by another molecule of propyl vinyl ether. This initiates a chain reaction, leading to the formation of high molecular weight polymers. This is often exacerbated by high concentrations of the acid catalyst or elevated temperatures.

    • Preventative Measures:

      • Control the Reaction Temperature: Keep the reaction temperature as low as possible while still allowing for a reasonable reaction rate. Running the reaction at 0 °C or even lower can significantly suppress polymerization.[9]

      • Slow Addition of Reactants: Instead of adding all the propyl vinyl ether at once, add it slowly to the reaction mixture containing the hexanedioic acid and catalyst. This keeps the instantaneous concentration of the vinyl ether low, favoring the reaction with the carboxylic acid over self-polymerization.

      • Optimize Catalyst Concentration: Use the minimum amount of acid catalyst necessary to achieve a good reaction rate. Higher catalyst concentrations lead to a higher concentration of the reactive carbocation, increasing the likelihood of polymerization.

    • Purification Strategy: If polymerization has already occurred, the polymer can often be removed from the desired product by column chromatography or by precipitation. The polymer is typically much less soluble in nonpolar solvents like hexanes than the desired diester. You can try dissolving the crude product in a minimal amount of a slightly more polar solvent (like ethyl acetate) and then adding a nonpolar solvent (like hexanes) to precipitate the polymer.

Issue 3: Unexpected Peaks in Analytical Data (NMR, GC-MS)

Question: My analytical data shows several unexpected peaks. How can I identify these byproducts and what is their origin?

Answer:

Unexpected peaks in your analytical data point to the presence of side products or unreacted starting materials. Here are the most common culprits and how to identify them:

  • Possible Impurity 1: Mono-ester Intermediate: This occurs when only one of the two carboxylic acid groups on the hexanedioic acid has reacted with the propyl vinyl ether.

    • Identification: In the ¹H NMR spectrum, you will see signals corresponding to the reacted "propoxyethyl" group, but also a signal for the unreacted carboxylic acid proton. In GC-MS, this will appear as a peak with a molecular weight between that of the starting hexanedioic acid and the final product.

    • Solution: To drive the reaction to completion and favor the formation of the diester, you can use a slight excess of the propyl vinyl ether or increase the reaction time.

  • Possible Impurity 2: Acetaldehyde and Propanol: These are the products of the hydrolysis of propyl vinyl ether in the presence of water.

    • Identification: Acetaldehyde has a characteristic ¹H NMR signal around 9.8 ppm (aldehyde proton) and 2.2 ppm (methyl protons). Propanol will show characteristic alcohol proton signals and signals for the propyl chain. Both are volatile and will appear as low molecular weight peaks in GC-MS.

    • Solution: As mentioned previously, ensure your reaction is conducted under anhydrous conditions.

  • Possible Impurity 3: Poly(propyl vinyl ether): As discussed, this is a common byproduct.

    • Identification: In ¹H NMR, this polymer will show broad, poorly resolved signals in the aliphatic region, often overlapping with the signals of your desired product. In GC-MS, it may not be volatile enough to be detected, but it can be observed by techniques like Gel Permeation Chromatography (GPC).

    • Solution: To minimize its formation, follow the preventative measures outlined in the previous section (control temperature, slow addition, optimize catalyst).

Experimental Protocols & Visualizations

General Protocol for the Synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate
  • Setup: Under an inert atmosphere (e.g., nitrogen or argon), add hexanedioic acid (1.0 eq) and an anhydrous solvent (e.g., dichloromethane) to a flame-dried round-bottom flask equipped with a magnetic stirrer.

  • Cooling: Cool the mixture to 0 °C using an ice bath.

  • Catalyst Addition: Add the acid catalyst (e.g., 1-2 mol% of pyridinium p-toluenesulfonate) to the stirred suspension.

  • Reactant Addition: Slowly add propyl vinyl ether (2.2 eq) to the reaction mixture dropwise over 30-60 minutes.

  • Reaction: Allow the reaction to stir at 0 °C and monitor its progress by TLC.

  • Quenching: Once the reaction is complete, quench it by adding a weak base (e.g., a small amount of triethylamine or a saturated sodium bicarbonate solution) to neutralize the acid catalyst.

  • Workup: Transfer the mixture to a separatory funnel, wash with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Diagrams

Reaction_Mechanism cluster_main Main Reaction Pathway cluster_side Side Reaction: Cationic Polymerization Hexanedioic_Acid Hexanedioic Acid Product 1,6-Bis(1-propoxyethyl) hexanedioate Hexanedioic_Acid->Product + 2x Protonated VE - 2H+ Propyl_Vinyl_Ether Propyl Vinyl Ether Protonated_VE Protonated Vinyl Ether (Carbocation) Propyl_Vinyl_Ether->Protonated_VE + H+ Protonated_VE->Propyl_Vinyl_Ether - H+ Catalyst H+ Protonated_VE2 Protonated Vinyl Ether Dimer Dimer Carbocation Protonated_VE2->Dimer + Another VE Another_VE Another Propyl Vinyl Ether Polymer Poly(propyl vinyl ether) Dimer->Polymer + n VE

Caption: Main reaction vs. side reaction pathway.

Troubleshooting_Workflow Start Low Yield of Product Check_Catalyst Is the catalyst fresh and in sufficient amount? Start->Check_Catalyst Check_Water Was the reaction run under anhydrous conditions? Check_Catalyst->Check_Water Yes Solution_Catalyst Use fresh catalyst and optimize concentration. Check_Catalyst->Solution_Catalyst No Check_Time_Temp Has the reaction run long enough at an appropriate temperature? Check_Water->Check_Time_Temp Yes Solution_Water Use dry reagents/solvents and inert atmosphere. Check_Water->Solution_Water No Check_Polymer Is there evidence of polymer formation? Check_Time_Temp->Check_Polymer Yes Solution_Time_Temp Increase reaction time or gently warm. Check_Time_Temp->Solution_Time_Temp No Solution_Polymer Lower temperature, add VE slowly, and optimize catalyst amount. Check_Polymer->Solution_Polymer Yes

Caption: Troubleshooting workflow for low product yield.

References

  • ACERT at Cornell. (2017, October 6). Mechanistic Insight into the Photocontrolled Cationic Polymerization of Vinyl Ethers.
  • ResearchGate. (2019, March 11). (PDF) Characteristics and Mechanism of Vinyl Ether Cationic Polymerization in Aqueous Media Initiated by Alcohol/B(C6F5)3/Et2O.
  • PMC. (2019, March 14). Characteristics and Mechanism of Vinyl Ether Cationic Polymerization in Aqueous Media Initiated by Alcohol/B(C6F5)3/Et2O.
  • RSC Publishing. Mechanically induced cationic reversible addition–fragmentation chain transfer polymerization of vinyl ethers.
  • Benchchem. Preventing premature polymerization of (2-Ethoxyethyl) vinyl ether.
  • ACS Publications. (2020, August 11). Cationic Polymerization of Phenyl Vinyl Ethers: Investigations of the Propagation Mechanism, the Living Polymerization of Ortho-Substituted Derivatives, and the Step-Growth Polymerization of Divinyl Derivatives.
  • RSC Publishing. (2018, July 10). Novel sustainable synthesis of vinyl ether ester building blocks, directly from carboxylic acids and the corresponding hydroxyl vinyl ether, and their photopolymerization.
  • diva-portal.org. (2018, August 2). Novel sustainable synthesis of vinyl ether ester building blocks, directly from carboxylic acids and the corresponding hydroxyl vinyl ether, and their photopolymerization.
  • ResearchGate. Synthesis, purification and curing studies of vinyl ester network | Request PDF.
  • Google Patents. Vinyl ester synthesis.
  • Emerald Publishing. (2006, November 1). Synthesis, purification and curing properties of vinyl ester network.
  • Benchchem. Troubleshooting low conversion rates in Fischer esterification.
  • RSC Publishing. Novel sustainable synthesis of vinyl ether ester building blocks, directly from carboxylic acids and the corresponding hydroxyl vinyl ether, and their photopolymerization.
  • jstage.jst.go.jp. A Kinetic Study of Addition Reaction of Vinyl Ether with Carboxylic Acids.
  • PubMed. Reaction of carboxylic acids with vinyl ethers under solvent-free conditions using molecular iodine as a catalyst.
  • ResearchGate. Reaction of Carboxylic Acids with Vinyl Ethers under Solvent-free Conditions Using Molecular Iodine as a Catalyst | Request PDF.
  • Semantic Scholar. Reaction of carboxylic acids with vinyl ethers under solvent-free conditions using molecular iodine as a catalyst.
  • Chemical Review and Letters. Vinyl esters of carboxylic acids: Synthesis, properties, applications, and technological processes.
  • ACS Publications. (2023, October 12). Exceptionally Mild and High-Yielding Synthesis of Vinyl Esters of Alpha-Ketocarboxylic Acids, Including Vinyl Pyruvate, for Parahydrogen-Enhanced Metabolic Spectroscopy and Imaging.
  • Homework.Study.com. Explain why the yield of ester is relatively low? How to improve the yield and the purity of ester?
  • PMC. (2024, December 9). Cationic polymerization of vinyl ethers using trifluoromethyl sulfonate/solvent/ligand to access well-controlled poly(vinyl ether)s.
  • PMC. (2025, November 10). Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers): Synthesis of Hydroxy-Functional Polymers with High Tg and LCST-Type Thermoresponse.
  • RSC Publishing. Recent advances in the well-controlled synthesis of poly(vinyl ether)s via cationic polymerization.
  • DigitalCommons@UNL. (2025, December 17). Feasibility Analysis of Adipic Acid Production.
  • Google Patents. Process for preparing 1, 6-hexanediol.
  • RSC Publishing. One-pot biosynthesis of 1,6-hexanediol from cyclohexane by de novo designed cascade biocatalysis.
  • ResearchGate. Proposed reaction pathway for the synthesis of adipic acid by oxidation of cyclohexene with 30% hydrogen peroxide.
  • Frontiers. Recent Progress in Adipic Acid Synthesis Over Heterogeneous Catalysts.
  • MDPI. (2020, December 10). Adipic Acid Route: Oxidation of Cyclohexene vs. Cyclohexane.
  • Scribd. Green Synthesis of Adipic Acid | PDF.
  • RSC Publishing. Synthesis of 1,6-hexanediol from HMF over double-layered catalysts of Pd/SiO2 + Ir–ReOx/SiO2 in a fixed-bed reactor.
  • Wikipedia. 1,6-Hexanediol diglycidyl ether.
  • ResearchGate. One-pot biosynthesis of 1,6-hexanediol from cyclohexane by de novo designed cascade biocatalysis | Request PDF.

Sources

Troubleshooting

optimizing reaction conditions for 1,6-Bis(1-propoxyethyl) hexanedioate polymerization

Welcome to the Application Scientist Support Portal for the polymerization of 1,6-Bis(1-propoxyethyl) hexanedioate . This monomer—a bis(hemiacetal ester) of adipic acid—is a critical building block for synthesizing acid-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Portal for the polymerization of 1,6-Bis(1-propoxyethyl) hexanedioate . This monomer—a bis(hemiacetal ester) of adipic acid—is a critical building block for synthesizing acid-labile poly(acetal-ester)s. These polymers are highly sought after in advanced drug delivery systems and sustainable materials because their acetal linkages allow for triggered degradation in mildly acidic environments (e.g., tumor microenvironments), while their ester bonds provide robust mechanical integrity [1].

This guide provides field-proven protocols, mechanistic insights, and troubleshooting logic to help you achieve high-molecular-weight, low-dispersity polymers via step-growth polytransacetalization.

Core Methodology: Standard Melt Polycondensation Protocol

The synthesis of poly(acetal-ester)s relies on an acid-catalyzed transacetalization reaction between 1,6-bis(1-propoxyethyl) hexanedioate and an aliphatic diol (e.g., 1,4-butanediol). The reaction generates 1-propanol as a byproduct, which must be continuously removed to drive the step-growth equilibrium forward [2].

Step-by-Step Workflow
  • Monomer Purification (Critical): Dry the aliphatic diol over 3Å molecular sieves for 48 hours. Distill the 1,6-bis(1-propoxyethyl) hexanedioate under reduced pressure to remove trace moisture and free acids.

  • Reaction Setup: In a flame-dried Schlenk flask, combine exactly equimolar amounts (1:1 ratio) of the diester and the diol. Add 1.0 mol% of Pyridinium p-toluenesulfonate (PPTS) as the acid catalyst.

  • Oligomerization (Low Vacuum): Submerge the flask in an oil bath at 90°C. Maintain a mild nitrogen sweep for 2 hours. This step distills off the bulk of the 1-propanol byproduct and prevents violent bumping.

  • Polycondensation (High Vacuum): Gradually apply high vacuum (< 0.1 mbar) and increase the temperature to 110°C. Maintain these conditions for 12–16 hours. The viscosity of the melt will increase significantly as the molecular weight builds.

  • Quenching: Cool the reaction to room temperature and break the vacuum with dry nitrogen. Dissolve the highly viscous polymer in anhydrous dichloromethane (DCM) containing 1% (v/v) triethylamine (TEA). Causality Note: TEA neutralizes the PPTS catalyst; failing to quench the acid will result in rapid depolymerization during storage.

  • Precipitation: Precipitate the polymer dropwise into cold, vigorously stirred methanol. Filter and dry the polymer in a vacuum oven at 40°C for 24 hours.

Workflow A Monomer Prep (Strict 1:1 Ratio) B Catalyst Addition (PPTS, 1 mol%) A->B Anhydrous Conditions C Oligomerization (90°C, N2 Sweep) B->C Melt Phase D Polycondensation (110°C, <0.1 mbar) C->D Remove 1-Propanol E Base Quenching (TEA in DCM) D->E Target MW Reached F Precipitation & Recovery E->F Purify

Fig 1: Experimental workflow for the polytransacetalization of 1,6-bis(1-propoxyethyl) hexanedioate.

Optimization of Reaction Conditions

Selecting the right catalyst and thermodynamic conditions is a balancing act between reaction kinetics and the suppression of side reactions (such as acetal metathesis or thermal degradation) [3].

Table 1: Effect of Reaction Conditions on Polymer Properties (1,4-Butanediol as co-monomer)

Catalyst TypeTemp (°C)Vacuum (mbar)Time (h)Propanol RemovalMn (kDa)Dispersity (Đ)Causality / Notes
None (Control) 1000.124Poor< 2.01.1Insufficient activation of the acetal carbon.
pTSA (0.5 mol%) 1200.16Excellent8.52.4High acidity causes transacetalization scrambling and chain cleavage.
PPTS (1.0 mol%) 1100.0514Excellent18.21.6Optimal. Mild acidity balances reaction rate while preserving the backbone.
CSA (1.0 mol%) 14010.012Moderate5.41.9High temp caused thermal degradation; poor vacuum trapped propanol.

Troubleshooting FAQs

Q: Why is the molecular weight (Mn) of my poly(acetal-ester) plateauing below 10 kDa? A: In step-growth polymerization, molecular weight is governed by the Carothers equation. Premature plateauing is almost always caused by one of three issues:

  • Stoichiometric Imbalance: Even a 1% deviation from a strict 1:1 molar ratio of the diester to the diol caps the theoretical degree of polymerization. Ensure high-precision weighing and account for the purity of your monomers.

  • Incomplete Propanol Removal: The transacetalization is an equilibrium process. If your vacuum system cannot achieve < 0.1 mbar in the final stages, residual 1-propanol will halt chain extension.

  • Moisture Contamination: Water acts as a chain terminator by hydrolyzing the highly sensitive acetal linkages during the melt phase.

Logic Issue Issue: Low Molecular Weight (Mn < 10 kDa) Cause1 Stoichiometric Imbalance Issue->Cause1 Cause2 Moisture Contamination Issue->Cause2 Cause3 Insufficient Propanol Removal Issue->Cause3 Sol1 Recalibrate Monomer Ratios (Strict 1:1 Molar) Cause1->Sol1 Sol2 Dry Monomers & Glassware (Schlenk Techniques) Cause2->Sol2 Sol3 Upgrade Vacuum System (< 0.1 mbar in final stage) Cause3->Sol3

Fig 2: Logical troubleshooting matrix for resolving low molecular weight outcomes.

Q: My polymer is turning yellow/brown during the high-vacuum stage. How do I prevent this? A: Discoloration is a hallmark of thermal degradation or side reactions.

  • Temperature: Do not exceed 120°C. Acetal linkages become increasingly susceptible to thermal cleavage and radical formation at elevated temperatures.

  • Oxygen Ingress: Ensure your Schlenk line is completely leak-free. Oxygen introduced at 120°C will rapidly oxidize the polymer backbone.

  • Catalyst Overloading: Reduce your catalyst loading. High concentrations of strong acids can catalyze the formation of conjugated double bonds via elimination reactions.

Q: Why should I use PPTS instead of pTSA as a catalyst? A: p-Toluenesulfonic acid (pTSA) is a strong acid (pKa ~ -2.8). While it accelerates the reaction, it also triggers unwanted side reactions such as the etherification of the diol monomers and excessive transacetalization (chain scrambling), which broadens the dispersity (Đ). Pyridinium p-toluenesulfonate (PPTS) is a milder acid (pKa ~ 5.2) that provides a controlled reaction rate, suppressing side reactions and preserving the strictly alternating ester-acetal backbone structure.

Q: How should I store the synthesized poly(acetal-ester) to prevent degradation? A: Because the backbone is intentionally designed to be acid-labile for drug delivery applications, it is highly sensitive to ambient moisture (which forms trace acids over time). Always quench the polymerization with a mild base (e.g., triethylamine) before precipitation. Store the purified, thoroughly dried polymer at -20°C in a desiccator under an argon atmosphere.

References

  • Luo, Q., et al. "Synthesis and chemical recycling of biobased poly(acetal-ester)s with a non-cyclic acetal unit." Green Chemistry (2025). URL:[Link]

  • Renner, A. C., et al. "Synthesis of biobased polyacetals: a review." RSC Sustainability (2024). URL:[Link]

  • Zhang, Y., et al. "Green and Facile Preparation of Readily Dual-Recyclable Thermosetting Polymers with Superior Stability Based on Asymmetric Acetal." Macromolecules (2020). URL:[Link]

Sources

Optimization

preventing degradation of 1,6-Bis(1-propoxyethyl) hexanedioate during processing

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Degradation During Processing Welcome to the technical support center for 1,6-Bis(1-propoxyethyl) hexanedioate. As a Senior Applicatio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Degradation During Processing

Welcome to the technical support center for 1,6-Bis(1-propoxyethyl) hexanedioate. As a Senior Application Scientist, this guide has been developed to provide you with in-depth technical assistance and troubleshooting advice to ensure the stability and integrity of this specialized diester-diacetal compound throughout your experimental processes. Given the unique structure of 1,6-Bis(1-propoxyethyl) hexanedioate, which combines both ester and acetal functionalities, a comprehensive understanding of its potential degradation pathways is crucial for successful application.

This center is structured to address the specific challenges you may encounter, offering solutions grounded in established chemical principles and field-proven insights. We will explore the causality behind experimental choices, provide self-validating protocols, and support key claims with authoritative references.

Understanding the Molecule: A Dual-Functionality Compound

1,6-Bis(1-propoxyethyl) hexanedioate is a complex organic molecule featuring a central hexanedioate (adipate) ester backbone, flanked by two propoxyethyl acetal groups. This structure imparts unique properties but also presents specific stability challenges. The primary modes of degradation are hydrolysis of both the ester and acetal linkages, which can be catalyzed by acidic or basic conditions, and thermal decomposition.

Degradation Pathways Overview

To effectively prevent degradation, it is essential to understand the primary mechanisms by which 1,6-Bis(1-propoxyethyl) hexanedioate can break down. The following diagram illustrates the key degradation pathways.

A 1,6-Bis(1-propoxyethyl) hexanedioate B Hydrolysis (Acid or Base Catalyzed) A->B C Thermal Degradation A->C D Adipic Acid + Propanal + 1,6-Hexanediol B->D Complete Hydrolysis E Adipic Acid + 1-Propoxyethanol B->E Partial Hydrolysis F Cyclopentanone + CO2 + Olefins C->F Pyrolysis

Caption: Primary degradation pathways of 1,6-Bis(1-propoxyethyl) hexanedioate.

Troubleshooting Guide

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: I've noticed a significant drop in the pH of my reaction mixture containing 1,6-Bis(1-propoxyethyl) hexanedioate. What is the likely cause?

A: A decrease in pH is a strong indicator of hydrolytic degradation of the ester linkages. In the presence of water, the hexanedioate ester can hydrolyze to form adipic acid, a dicarboxylic acid, which will acidify your reaction medium. This process can be accelerated by the presence of acidic or basic catalysts.

Simultaneously, the acetal groups are also susceptible to acid-catalyzed hydrolysis, which would yield propanal and 1,6-hexanediol. The initial release of adipic acid can auto-catalyze further hydrolysis of both the ester and acetal groups, leading to a cascade of degradation.

Q2: My final product purity is lower than expected, and I'm observing unexpected peaks in my GC-MS analysis. How can I identify the degradation products?

A: The unexpected peaks in your GC-MS are likely degradation products. Based on the structure of 1,6-Bis(1-propoxyethyl) hexanedioate, the primary degradation products to look for are:

  • Adipic Acid: The dicarboxylic acid core.

  • 1,6-Hexanediol: The diol forming the ester backbone.

  • 1-Propoxyethanol: Formed from the hydrolysis of the acetal group.

  • Propanal: A further breakdown product of the acetal moiety.

  • Cyclopentanone, CO2, and various olefins: These can be products of thermal degradation of the adipate ester.[1]

To confirm their identities, you should run analytical standards of these suspected compounds on your GC-MS system.

Q3: I am working with an aqueous formulation and need to maintain the stability of 1,6-Bis(1-propoxyethyl) hexanedioate. What preventative measures can I take?

A: Working in an aqueous environment presents a significant challenge due to the risk of hydrolysis. To mitigate this, consider the following strategies:

  • pH Control: Maintain the pH of your solution in a slightly acidic to neutral range (pH 5.0-7.0). Both strongly acidic and alkaline conditions will catalyze hydrolysis.[2] A pH-rate profile study is recommended to determine the pH of maximum stability for your specific system.

  • Temperature Management: Keep the processing temperature as low as reasonably possible. Both hydrolysis and thermal degradation rates increase with temperature.

  • Use of Stabilizers: Consider the addition of ester stabilizers, such as carbodiimides, which can react with any formed carboxylic acids and prevent auto-catalysis.[3]

  • Minimize Water Exposure: If possible, reduce the amount of water in your formulation or use co-solvents to reduce water activity.

Q4: During a high-temperature processing step, I've noticed some discoloration and a change in the viscosity of my material. Is this related to degradation?

A: Yes, discoloration and viscosity changes at high temperatures are classic signs of thermal degradation. For adipate esters, thermal decomposition can begin around 275°C.[1] The process can lead to chain scission and the formation of various byproducts, including olefins, carbon dioxide, and cyclopentanone, which can alter the physical properties of your material.[1][4]

To address this, it is crucial to determine the thermal stability of your complete formulation using techniques like Thermogravimetric Analysis (TGA) and to operate well below the onset of decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1,6-Bis(1-propoxyethyl) hexanedioate?

A: To ensure long-term stability, 1,6-Bis(1-propoxyethyl) hexanedioate should be stored in a tightly sealed container in a cool, dry, and dark place. An inert atmosphere (e.g., nitrogen or argon) is recommended to prevent exposure to moisture and oxygen, which can contribute to hydrolytic and oxidative degradation, respectively.

Q2: How can I monitor the stability of 1,6-Bis(1-propoxyethyl) hexanedioate in my formulation over time?

A: A stability-indicating analytical method is essential. High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV, ELSD, or MS) is a powerful technique for this purpose.[5][6][7] You can develop an HPLC method to separate the intact 1,6-Bis(1-propoxyethyl) hexanedioate from its potential degradation products. By monitoring the peak area of the parent compound and the appearance of new peaks over time under different storage conditions, you can accurately assess its stability. Gas Chromatography-Mass Spectrometry (GC-MS) can also be a valuable tool for identifying and quantifying volatile degradation products.[5][8]

Q3: Are there any specific catalysts I should avoid when working with this compound?

A: Yes. Avoid strong acids (e.g., sulfuric acid, hydrochloric acid) and strong bases (e.g., sodium hydroxide, potassium hydroxide) as they will readily catalyze the hydrolysis of both the ester and acetal linkages. Even weaker acids and bases can promote degradation over time, especially at elevated temperatures. If a catalyst is necessary for your reaction, consider using enzymatic catalysts or mild, solid-supported acid/base catalysts that can be easily removed from the reaction mixture.

Q4: What is the expected impact of degradation on the performance of my final product?

A: The impact of degradation will depend on the specific application. For example:

  • In Drug Delivery: Degradation can lead to the premature release of an encapsulated active pharmaceutical ingredient (API), reduced efficacy, and the introduction of potentially toxic byproducts.

  • In Polymer Chemistry: If used as a plasticizer or monomer, its degradation will compromise the mechanical properties, such as flexibility and durability, of the final polymer.

  • In Coatings and Adhesives: Degradation can lead to a loss of adhesion, changes in viscosity, and reduced chemical resistance of the coating or adhesive.

Experimental Protocols

Protocol 1: HPLC Method for Stability Monitoring

This protocol provides a general framework for developing an HPLC method to monitor the stability of 1,6-Bis(1-propoxyethyl) hexanedioate.

Parameter Recommendation
Column C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A: Water; B: Acetonitrile or Methanol
Gradient Start with a higher percentage of A and gradually increase B to elute the compound and its more non-polar degradation products.
Flow Rate 1.0 mL/min
Column Temperature 25-30 °C
Detection UV at a low wavelength (e.g., 210 nm) if the compound has some absorbance, or Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS) for universal detection.
Sample Preparation Dissolve the sample in a suitable solvent (e.g., acetonitrile) and filter through a 0.45 µm syringe filter before injection.
Protocol 2: Workflow for Assessing Thermal Stability

A Sample Preparation (5-10 mg in TGA pan) B TGA Analysis (Ramp temperature under N2 or air) A->B C Determine Onset of Decomposition Temperature B->C D Isothermal TGA (Hold at processing temperature) C->D E Assess Mass Loss Over Time D->E F Analyze Residue/Volatiles (e.g., by GC-MS) D->F G Establish Safe Processing Temperature Window E->G F->G

Sources

Troubleshooting

Technical Support Center: Troubleshooting Poor Solubility of 1,6-Bis(1-propoxyethyl) hexanedioate

This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 1,6-Bis(1-propoxyethyl) hexanedioate. As a Senior Application Scientist, my goal is t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 1,6-Bis(1-propoxyethyl) hexanedioate. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in your experiments.

Understanding the Molecule: 1,6-Bis(1-propoxyethyl) hexanedioate

1,6-Bis(1-propoxyethyl) hexanedioate is an adipate ester. The solubility of esters is primarily governed by their molecular structure. Larger esters, like this one, tend to be less soluble in polar solvents such as water because the long hydrocarbon chains disrupt the hydrogen bonding network of water molecules[1][2][3]. The principle of "like dissolves like" is paramount; the polarity of the solvent must be well-matched to that of the solute to achieve good solubility[4][5].

Troubleshooting Guide: Question & Answer Format

Question 1: My 1,6-Bis(1-propoxyethyl) hexanedioate is not dissolving in my chosen solvent. What are the first steps I should take?

Answer:

Initial insolubility is a common challenge, particularly with larger ester compounds. A systematic approach, starting with the simplest techniques, is the most effective way to address this.

  • Visual Confirmation: First, ensure that what you are observing is indeed poor solubility. You should see solid material suspended in the solvent, which does not decrease over a reasonable time with agitation[4].

  • Particle Size Reduction: The rate of dissolution is directly related to the surface area of the solute. If your compound is in a crystalline or granular form, grinding it to a fine powder can significantly increase the dissolution rate[5]. This can be achieved with a mortar and pestle.

  • Temperature Adjustment: For most solid organic compounds, solubility increases with temperature. Gently heating the solvent while stirring can enhance dissolution. However, be cautious and ensure the compound is thermally stable at the elevated temperature to prevent degradation[5].

  • Agitation and Time: Ensure you are providing sufficient agitation (e.g., vigorous stirring or vortexing) and allowing adequate time for dissolution. Some compounds, even in a suitable solvent, can take time to fully dissolve.

Question 2: I've tried the initial steps, but solubility is still poor. How should I approach solvent selection?

Answer:

If the initial steps are unsuccessful, a more systematic solvent screening is necessary. The "like dissolves like" principle is your guiding compass here[4][5]. 1,6-Bis(1-propoxyethyl) hexanedioate is a relatively non-polar molecule due to its long hydrocarbon chains. Therefore, you will likely have more success with non-polar or moderately polar organic solvents.

A logical next step is to perform a solvent screening experiment. This will allow you to empirically determine the best solvent system for your compound.

Experimental Protocol: Solvent Screening for 1,6-Bis(1-propoxyethyl) hexanedioate

This protocol provides a systematic approach to identify a suitable solvent or co-solvent system for 1,6-Bis(1-propoxyethyl) hexanedioate.

Objective: To determine the solubility of 1,6-Bis(1-propoxyethyl) hexanedioate in a range of common laboratory solvents.

Materials:

  • 1,6-Bis(1-propoxyethyl) hexanedioate

  • A selection of solvents with varying polarities (see table below)

  • Small vials (e.g., 2 mL glass vials)

  • Vortex mixer

  • Pipettes

Procedure:

  • Preparation: Weigh a small, consistent amount of 1,6-Bis(1-propoxyethyl) hexanedioate (e.g., 10 mg) into a series of labeled vials.

  • Solvent Addition: To each vial, add a measured volume of a single solvent (e.g., 1 mL).

  • Agitation: Vortex each vial vigorously for 30-60 seconds.

  • Observation: Visually inspect each vial for dissolution. Note whether the compound is fully soluble, partially soluble, or insoluble.

  • Incremental Solvent Addition (for partially soluble cases): If the compound is partially soluble, add additional solvent in measured increments (e.g., 0.5 mL), vortexing after each addition, until the compound fully dissolves. Record the total volume of solvent required.

  • Co-Solvent Screening (if single solvents are ineffective): If the compound remains insoluble in your primary reaction solvent, you can investigate the use of a co-solvent.

    • To a vial containing your compound and the primary solvent, add a miscible co-solvent (e.g., DMSO, DMF) dropwise while vortexing, until dissolution is achieved[4][5]. Record the approximate ratio of the primary solvent to the co-solvent.

Data Interpretation:

Summarize your findings in a table to easily compare the solubility across different solvents.

SolventPolarity IndexObservations (e.g., Soluble, Partially Soluble, Insoluble)
Hexane0.1
Toluene2.4
Diethyl Ether2.8
Dichloromethane3.1
Ethyl Acetate4.4
Acetone5.1
Isopropanol3.9
Ethanol4.3
Methanol5.1
Dimethyl Sulfoxide (DMSO)7.2
N,N-Dimethylformamide (DMF)6.4
Water10.2

Logical Troubleshooting Workflow

The following diagram illustrates a decision-making workflow for addressing solubility issues with 1,6-Bis(1-propoxyethyl) hexanedioate.

Solubility_Troubleshooting_Workflow start Poor Solubility Observed initial_steps Initial Troubleshooting - Particle Size Reduction - Temperature Adjustment - Agitation & Time start->initial_steps solvent_screening Systematic Solvent Screening initial_steps->solvent_screening If still insoluble co_solvent Co-Solvent System solvent_screening->co_solvent If single solvents are ineffective soluble Compound Soluble solvent_screening->soluble If soluble in a single solvent co_solvent->soluble If soluble in co-solvent insoluble Insoluble - Re-evaluate Approach co_solvent->insoluble If still insoluble

Caption: A flowchart for troubleshooting poor solubility.

Frequently Asked Questions (FAQs)

Q1: Can I use sonication to improve the solubility of 1,6-Bis(1-propoxyethyl) hexanedioate?

A1: Yes, sonication can be a very effective method to enhance dissolution[5]. The ultrasonic waves create micro-cavitations in the solvent, which can help to break apart solid agglomerates and increase the interaction between the solute and the solvent.

Q2: My compound "oils out" instead of dissolving. What does this mean and how can I fix it?

A2: "Oiling out" occurs when a solid melts in the solvent before it dissolves, forming an immiscible liquid phase. This often happens when a compound has a low melting point and is being heated in a solvent in which it has borderline solubility. To remedy this, you can try adding more of the "good" solvent if you are using a co-solvent system, or choose a different solvent with a lower boiling point[6].

Q3: Are there any specific safety precautions I should take when working with organic solvents?

A3: Absolutely. Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Be aware of the flammability and toxicity of each solvent you are using by consulting its Safety Data Sheet (SDS).

Q4: Could the purity of my 1,6-Bis(1-propoxyethyl) hexanedioate be affecting its solubility?

A4: Yes, impurities can significantly impact the solubility of a compound. If you suspect your compound is impure, purification (e.g., by column chromatography) may be necessary before proceeding with your experiments.

References

  • The Chemistry of Esters: Structure, Properties, and Applications. HSCprep. Available at: [Link]

  • an introduction to esters. Chemguide. Available at: [Link]

  • Esters. PCC Group Product Portal. Available at: [Link]

  • Properties of Esters. Chemistry LibreTexts. Available at: [Link]

  • 15.7 Physical Properties of Esters. The Basics of General, Organic, and Biological Chemistry - Lumen Learning. Available at: [Link]

  • How to tackle compound solubility issue. Reddit. Available at: [Link]

  • Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis. MDPI. Available at: [Link]

  • Dimethyl Adipate (Sta-Sol ESS 165). J R Hess Company, Inc. Available at: [Link]

  • 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

Sources

Optimization

Technical Support Center: Purification &amp; Troubleshooting of 1,6-Bis(1-propoxyethyl) hexanedioate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in handling highly sensitive intermediates.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in handling highly sensitive intermediates. 1,6-Bis(1-propoxyethyl) hexanedioate (CAS: 221641-00-5)[1] is a dihemiacetal ester (HAE). While HAEs are exceptionally versatile as protecting groups and in the synthesis of degradable polymers[2], their inherent chemical lability makes purification notoriously difficult.

This guide provides a self-validating, causality-driven approach to isolating high-purity HAEs without compromising their structural integrity.

The Mechanistic "Why": Understanding HAE Instability

Before attempting purification, it is critical to understand the causality behind experimental failures. 1,6-Bis(1-propoxyethyl) hexanedioate is synthesized via the acid-catalyzed addition of adipic acid to propyl vinyl ether. The resulting alpha-alkoxy ester bond exists in a delicate equilibrium.

When exposed to trace moisture and acidic environments—such as the silanol groups on standard chromatographic silica—the molecule undergoes rapid auto-catalytic hydrolysis[3]. The primary pathway leads to the cleavage of the acetal-ester bond, reverting the compound back to adipic acid, accompanied by the release of acetaldehyde and 1-propanol[2].

HAE_Degradation HAE 1,6-Bis(1-propoxyethyl) hexanedioate Adipic Adipic Acid HAE->Adipic Hydrolysis Acetaldehyde Acetaldehyde HAE->Acetaldehyde Byproduct Propanol 1-Propanol HAE->Propanol Byproduct Water H2O / H+ (Trace Acid) Water->HAE Catalyzes

Figure 1: Acid-catalyzed hydrolytic degradation pathway of 1,6-Bis(1-propoxyethyl) hexanedioate.

Troubleshooting FAQs

Q: Why does my product completely degrade into adipic acid during silica gel flash chromatography? A: Standard silica gel possesses weakly acidic silanol groups (pKa ~ 4.5–5.5). For hemiacetal esters, this acidity is sufficient to protonate the ether oxygen, triggering the elimination of the alcohol and subsequent hydrolysis of the ester[3]. Self-Validating Solution: You must neutralize the stationary phase. Pre-treat and elute your silica column with a solvent system containing 1% (v/v) triethylamine (TEA). You can validate this system prior to the column by running two TLC plates: one with standard eluent and one with 1% TEA. The standard plate will show severe streaking (degradation), whereas the TEA-treated plate will yield a single, well-defined spot.

Q: How do I remove unreacted propyl vinyl ether without inducing thermal degradation? A: Propyl vinyl ether and its associated alcohol byproducts are volatile. Because hemiacetal esters can undergo thermal dissociation back into the carboxylic acid and vinyl ether at elevated temperatures[4], you must avoid standard rotary evaporation at high heat. Solution: Utilize high-vacuum evaporation (< 10 mbar) with the water bath strictly maintained below 30 °C.

Q: My NMR spectra show persistent traces of acetaldehyde and propanol. How do I eliminate these? A: These are the volatile degradation byproducts of the HAE linkage[2]. If they appear post-purification, it indicates that your product is actively degrading in the NMR tube (often due to trace DCl in acidic CDCl3). Solution: First, ensure your CDCl3 is filtered through basic alumina to remove trace acid. Second, remove existing volatiles by co-evaporating the purified product with a non-polar, inert solvent like anhydrous pentane under high vacuum.

Step-by-Step Purification Protocol

To ensure high-purity isolation, follow this rigorously tested methodology:

  • Reaction Quenching: Immediately upon reaction completion, neutralize the acid catalyst (e.g., phosphoric acid derivatives or PTSA) by adding anhydrous potassium carbonate ( K2​CO3​ ) or 0.5 equivalents of TEA directly to the reaction mixture. Stir for 15 minutes.

  • Volatile Removal: Transfer the mixture to a rotary evaporator equipped with a high-vacuum pump. Evaporate the excess propyl vinyl ether at ≤ 30 °C until constant weight is achieved.

  • Column Preparation: Prepare a slurry of silica gel (230–400 mesh) using your starting eluent (e.g., Hexane:Ethyl Acetate 90:10) supplemented with 1% v/v TEA . Pack the column and flush with at least 3 column volumes of the TEA-buffered eluent to fully neutralize the silanol sites.

  • Loading and Elution: Dissolve the crude mixture in a minimum amount of the buffered eluent and load it onto the column. Elute the product using the same TEA-buffered solvent system.

  • Final Isolation: Pool the fractions containing the pure 1,6-Bis(1-propoxyethyl) hexanedioate. Concentrate under reduced pressure at room temperature. Co-evaporate twice with anhydrous pentane to remove residual TEA.

Purification_Workflow Step1 1. Reaction Quench (Add K2CO3 or TEA) Step2 2. Volatile Removal (High Vac, < 30°C) Step1->Step2 Step3 3. Column Prep (Silica + 1% TEA) Step2->Step3 Step4 4. Flash Chromatography (Elute with TEA buffer) Step3->Step4 Step5 5. Final Isolation (Co-evaporate with Pentane) Step4->Step5

Figure 2: Step-by-step purification workflow for acid-sensitive hemiacetal esters.

Quantitative Data: Comparison of Purification Methods

The following table summarizes the expected outcomes based on the purification strategy employed. The data clearly illustrates why basic buffering is non-negotiable for HAEs.

Purification MethodCatalyst QuenchEluent AdditiveTypical Yield (%)Purity (1H NMR)Degradation Observed
Standard Silica NoneNone< 20%LowSevere (Adipic acid formation)
Vacuum Distillation Base ( K2​CO3​ )N/A (Neat)70 - 85%ModerateLow (Trace volatiles remain)
Buffered Silica TEA1% TEA85 - 95% > 98% None
Basic Alumina NoneNone60 - 75%HighModerate (Product adsorption)
References
  • Title: 1,6-bis(1-propoxyethyl) hexanedioate | 221641-00-5[1] Source: Molport URL: [Link]

  • Title: Hemiacetal Esters: Synthesis, Properties, and Applications of a Versatile Functional Group[2] Source: Macromolecules (ACS Publications) URL: [Link]

  • Title: Hemiacetal Ester Side Chains as a Mild Protecting Group for Carboxylic Acids in Polycarbonate Backbones[4] Source: Macromolecular Rapid Communications (ResearchGate) URL: [Link]

Sources

Troubleshooting

addressing inconsistencies in experimental results with 1,6-Bis(1-propoxyethyl) hexanedioate

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 1,6-Bis(1-propoxyethyl) hexanedioate. As Senior Application Scientists, we understand that working with...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 1,6-Bis(1-propoxyethyl) hexanedioate. As Senior Application Scientists, we understand that working with novel or complex molecules can lead to unexpected experimental challenges. This guide is designed to provide you with in-depth troubleshooting strategies and answers to frequently asked questions, empowering you to address and resolve inconsistencies in your results. We will delve into the causality behind experimental phenomena and provide robust, self-validating protocols to ensure the integrity of your work.

Understanding the Molecule: The Root of Inconsistency

1,6-Bis(1-propoxyethyl) hexanedioate is a diester of hexanedioic acid (adipic acid). Its unique feature lies in the structure of the ester group: a 1-propoxyethyl moiety. This creates a molecule with two hemiacetal ester (HAE) functionalities.[1] These groups are known for their sensitivity to acidic conditions, which can lead to hydrolysis and cleavage. This inherent chemical lability is both a key feature for its application (e.g., as a cleavable linker) and a primary source of experimental variability if not properly controlled.

Caption: Chemical structure of 1,6-Bis(1-propoxyethyl) hexanedioate.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for this molecule?

A1: The primary degradation pathway is hydrolysis of the hemiacetal ester linkages. This reaction is highly susceptible to acid catalysis. Even trace amounts of acid or exposure to protic, un-buffered solvents can initiate cleavage, yielding hexanedioic acid, propanal, and 1-propanol. The ester bonds can also be hydrolyzed under strongly acidic or basic conditions, though the acetal linkage is typically more labile in acidic media.[2]

start 1,6-Bis(1-propoxyethyl) hexanedioate intermediate Intermediate Species (Mono-ester, etc.) start->intermediate Hydrolysis (H₂O, H⁺) end_products Degradation Products: - Hexanedioic Acid - Propanal - 1-Propanol intermediate->end_products Further Hydrolysis start Inconsistent Experimental Result check_purity Step 1: Verify Reagent Purity (NMR, GC-MS) start->check_purity purity_ok Purity OK? check_purity->purity_ok repurify Action: Re-purify or Synthesize New Batch purity_ok->repurify No check_conditions Step 2: Review Experimental Conditions (Solvent, pH, Temp, Atmosphere) purity_ok->check_conditions Yes repurify->check_purity conditions_ok Conditions Inert/Anhydrous? check_conditions->conditions_ok modify_protocol Action: Modify Protocol (Use anhydrous solvents, inert gas, buffer) conditions_ok->modify_protocol No run_control Step 3: Run Control Experiment (Test stability of compound under reaction conditions without other reactants) conditions_ok->run_control Yes modify_protocol->check_conditions stable Compound Stable? run_control->stable isolate_variable Action: Isolate Incompatibility (Systematically test other reactants) stable->isolate_variable No success Problem Resolved stable->success Yes isolate_variable->success

Sources

Optimization

Technical Support Center: Enhancing Polymer Mechanical Properties with 1,6-Bis(1-propoxyethyl) hexanedioate

Prepared by the Senior Application Science Team Welcome to the technical support guide for 1,6-Bis(1-propoxyethyl) hexanedioate, a novel additive designed to enhance the mechanical properties of a wide range of polymeric...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Senior Application Science Team

Welcome to the technical support guide for 1,6-Bis(1-propoxyethyl) hexanedioate, a novel additive designed to enhance the mechanical properties of a wide range of polymeric materials. This document serves as a comprehensive resource for researchers, scientists, and development professionals, providing in-depth FAQs and troubleshooting guidance to ensure successful experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about 1,6-Bis(1-propoxyethyl) hexanedioate, its function, and its application.

Q1: What is 1,6-Bis(1-propoxyethyl) hexanedioate and how does it work?

A1: 1,6-Bis(1-propoxyethyl) hexanedioate is a high-molecular-weight organic ester. Based on its structure—a derivative of the linear and flexible 1,6-hexanediol and adipic acid—it functions primarily as a high-permanence plasticizer.[1] Its proposed mechanism of action follows the "lubricity" and "free volume" theories of plasticization.[2] The molecule's long, flexible aliphatic chains position themselves between polymer chains, disrupting intermolecular forces (van der Waals forces) and increasing the "free volume" or space between them.[2][3] This allows the polymer chains to slide past one another more easily, resulting in increased flexibility and a lower glass transition temperature (Tg).[4][5]

Q2: Which polymer systems are most compatible with this additive?

A2: This additive is designed for compatibility with a range of polymers where enhanced flexibility and toughness are desired. It is particularly effective in polar and semi-polar polymers such as:

  • Polyvinyl Chloride (PVC): Where it can serve as an alternative to traditional phthalate plasticizers.

  • Polylactic Acid (PLA): To counteract its inherent brittleness and improve its utility in flexible packaging and films.

  • Polyesters (e.g., PET, PBT): To improve impact strength and processability.

  • Polyurethanes (PU): As a modifier to tailor hardness and elasticity. Compatibility should always be verified for your specific grade of polymer.

Q3: What are the expected changes to mechanical properties?

A3: The incorporation of 1,6-Bis(1-propoxyethyl) hexanedioate typically results in the following changes:

  • Increased Elongation at Break: The material can stretch significantly more before fracturing.[5]

  • Increased Toughness/Impact Strength: The polymer can absorb more energy before failing.[5]

  • Decreased Tensile Strength and Young's Modulus: The material becomes less rigid and strong under tension.[3][6]

  • Reduced Hardness: The surface of the material will be softer.[3]

Q4: What are the recommended loading levels?

A4: The optimal concentration depends heavily on the base polymer and the desired final properties. A general starting range is 5 to 25 parts per hundred resin (phr) .

  • Low levels (5-10 phr): Subtle increase in flexibility without a significant loss of tensile strength.

  • High levels (15-25 phr): Significant increase in flexibility, resulting in a much softer material. It is crucial to conduct a ladder study (a series of experiments with systematically varied concentrations) to determine the optimal level for your application.

Q5: What are the primary safety and handling precautions?

A5: While specific toxicology data for this novel compound is limited, it is prudent to handle it according to the safety protocols for similar high-molecular-weight esters like dioctyl adipate.

  • Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant gloves (nitrile or neoprene), and a lab coat.[7][8]

  • Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhaling any potential vapors, especially during heating.[9]

  • Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. Keep containers tightly sealed.[9][10]

  • Spills: Absorb spills with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal. Avoid discharge into drains.[7][9]

Part 2: Troubleshooting Guide

This guide provides solutions to common issues encountered during experimentation.

Issue 1: Poor or Inconsistent Mechanical Properties

  • Symptom: You observe high variability in your tensile test results, or the expected increase in elongation and decrease in modulus are not achieved.

  • Possible Cause 1: Poor Dispersion. The additive has not been homogeneously mixed into the polymer matrix, creating areas with high and low concentrations. This is a common issue with liquid additives if not incorporated correctly.

    • Solution:

      • Optimize Mixing Parameters: In a twin-screw extruder, increase the residence time or the screw speed in the mixing zones to impart more shear energy.[11]

      • Temperature Profile: Ensure the processing temperature is high enough to lower the polymer's melt viscosity, facilitating better mixing.[12]

      • Liquid Injection: If using a liquid injection port on an extruder, ensure the port is positioned correctly (typically in the early melt-conveying section) and that the injection rate is stable.

  • Possible Cause 2: Incorrect Loading Level. The concentration of the additive is too low to effect a significant change or so high that it causes phase separation.

    • Solution:

      • Verify Calculations: Double-check all calculations for weight and volume percentages.

      • Perform a Concentration Study: Test a wider range of concentrations (e.g., 2, 5, 10, 15, 20 phr) to map the dose-response relationship for your specific polymer.

  • Possible Cause 3: Degradation. The polymer or the additive may be degrading due to excessive temperature or shear.

    • Solution:

      • Lower Processing Temperature: Reduce the barrel temperatures in your extruder, particularly in the high-shear mixing zones.[12]

      • Check for Discoloration: A yellow or brown tint in the final product is a strong indicator of thermal degradation.

      • Use Stabilizers: Consider adding a small amount (0.1-0.5 phr) of heat stabilizers or antioxidants to the formulation.

Issue 2: Material Processing and Extrusion Problems

  • Symptom: You are experiencing process instabilities such as extruder surging (fluctuations in output), screw slippage, or excessive die build-up.

  • Possible Cause 1: Over-plasticization. High concentrations of the additive can dramatically lower the melt viscosity, making the molten polymer less able to be effectively conveyed by the screw.

    • Solution:

      • Reduce Additive Level: Lower the concentration of 1,6-Bis(1-propoxyethyl) hexanedioate.

      • Adjust Temperature Profile: Lower the temperature in the feeding and compression zones of the extruder to increase friction and improve solids conveying.[11][12]

  • Possible Cause 2: Inconsistent Feeding. Liquid additives can be challenging to feed consistently.

    • Solution:

      • Use a Precision Pump: Employ a high-precision, pulseless gear pump or syringe pump for liquid injection.

      • Pre-blending: For small-scale experiments, create a masterbatch by pre-blending the liquid additive with a portion of the polymer powder/pellets in a high-intensity mixer. This masterbatch can then be fed consistently into the extruder.

Issue 3: Undesirable Physical Properties in the Final Product

  • Symptom: The final product exhibits tackiness, haziness (in a normally clear polymer), or a greasy surface film appears over time.

  • Possible Cause: Poor Compatibility and/or Migration. The additive has limited solubility in the polymer matrix. When the concentration exceeds this limit, it can phase-separate, leading to haziness. Over time, the incompatible portion can migrate to the surface, a phenomenon known as "leaching" or "blooming."[13]

    • Solution:

      • Reduce Concentration: This is the most direct way to solve the issue. The solubility limit has likely been exceeded.

      • Use a Compatibilizer: For challenging systems, a small amount of a compatibilizer (e.g., a maleic anhydride-grafted version of the base polymer) can improve the interaction between the polymer and the additive.

      • Select a Higher Molecular Weight Polymer: Polymers with higher molecular weights often have a greater capacity to retain plasticizers.

      • Post-Processing Annealing: Heating the part below its melting temperature for a period can sometimes help to re-absorb small amounts of surface additive.

Part 3: Experimental Protocols & Data

Protocol 1: Sample Preparation via Twin-Screw Melt Compounding

This protocol outlines a standard procedure for incorporating 1,6-Bis(1-propoxyethyl) hexanedioate into a polymer matrix (e.g., PLA) for mechanical property testing.

  • Material Preparation:

    • Dry the base polymer pellets (e.g., PLA) in a vacuum oven at 80°C for at least 4 hours to remove residual moisture. Moisture can cause degradation during processing.

    • Accurately weigh the required amount of dried polymer and the liquid additive for the target concentration.

  • Extruder Setup:

    • Set up a co-rotating twin-screw extruder with a suitable screw profile that includes feeding, melting, mixing (using kneading blocks), and conveying elements.

    • Set the barrel temperature profile. For PLA, a typical profile might be: 160°C (feed zone) -> 175°C -> 185°C -> 190°C -> 185°C (die).

  • Compounding:

    • Start the extruder at a low RPM (e.g., 50 RPM) and feed the polymer using a gravimetric feeder.

    • Once the polymer melt is stable, inject the liquid 1,6-Bis(1-propoxyethyl) hexanedioate into the melt stream using a calibrated liquid pump at a port located after the initial melting zone.

    • Increase the screw speed to the target RPM (e.g., 200-300 RPM) for effective mixing.

  • Pelletizing:

    • Extrude the molten strand through a strand die into a water bath for cooling.

    • Feed the cooled strand into a pelletizer to produce compounded pellets.

  • Specimen Preparation:

    • Thoroughly dry the compounded pellets (80°C for 4 hours) to remove any surface moisture from the water bath.

    • Use an injection molding machine or a compression molder to form standardized test specimens (e.g., ASTM D638 Type I "dog-bone" specimens for tensile testing).

Data Presentation: Expected Effect on Polylactic Acid (PLA)

The following table summarizes the expected quantitative effects of adding 1,6-Bis(1-propoxyethyl) hexanedioate to a standard grade of PLA. These values are illustrative and should be confirmed experimentally.

PropertyNeat PLA (0 phr)PLA + 5 phr AdditivePLA + 15 phr Additive
Young's Modulus (GPa) ~ 3.5~ 2.8~ 1.5
Tensile Strength (MPa) ~ 60~ 45~ 30
Elongation at Break (%) ~ 6%~ 50%~ 250%
Glass Transition (Tg) (°C) ~ 60°C~ 52°C~ 40°C

Part 4: Visualization & Workflows

Diagram 1: Proposed Mechanism of Action

G cluster_0 Neat Polymer (Rigid) cluster_1 Plasticized Polymer (Flexible) a1 Polymer Chain a2 Polymer Chain a3 Polymer Chain label_a Strong Intermolecular Forces Low Chain Mobility b1 Polymer Chain b2 Polymer Chain b3 Polymer Chain p1 Additive p2 Additive p3 Additive p4 Additive label_b Weakened Intermolecular Forces High Chain Mobility start Addition of 1,6-Bis(1-propoxyethyl) hexanedioate cluster_1 cluster_1 start->cluster_1 Increases Free Volume

Caption: Additive molecules increase space between polymer chains, enhancing mobility.

Diagram 2: Troubleshooting Workflow for Poor Mechanical Properties

G start Start: Inconsistent or Poor Mechanical Results q1 Is the final product visually uniform? (No haze, uniform color) start->q1 dispersion Action: Suspect Poor Dispersion - Increase mixing RPM/time - Optimize temperature profile q1->dispersion No q2 Is there yellowing, burning, or a foul odor? q1->q2 Yes end Re-process and Test dispersion->end degradation Action: Suspect Degradation - Lower processing temperature - Check for discoloration - Add stabilizers degradation->end loading Action: Check Loading Level - Verify all calculations - Run a concentration study loading->end q2->degradation Yes q2->loading No

Caption: A logical workflow for diagnosing issues with mechanical test results.

References

  • IJIERT. (n.d.). USE OF PLASTICIZERS IN POLYMERS. International Journal of Innovations in Engineering Research and Technology. Retrieved from [Link]

  • NC State University Libraries. (n.d.). Plasticizers and their Effects – Advances in Polymer Science. Retrieved from [Link]

  • Al-Baqain, R., et al. (2021). A Review of the Effect of Plasticizers on the Physical and Mechanical Properties of Alginate-Based Films. PMC. Retrieved from [Link]

  • Siracusa, L. A., & Bettencourt, M. J. (n.d.). The Effect of Plasticizers on the Erosion and Mechanical Properties of Polymeric Films. Hindawi. Retrieved from [Link]

  • ACS Publications. (2024, January 20). Hemiacetal Esters: Synthesis, Properties, and Applications of a Versatile Functional Group | Macromolecules. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis and chemical recycling of biobased poly(acetal-ester)s with a non-cyclic acetal unit. Retrieved from [Link]

  • PMC. (n.d.). Exploiting Acetal Moieties for the Synthesis of Degradable‐On‐Demand Polymeric Architectures. Retrieved from [Link]

  • Royal Society of Chemistry. (2025, February 4). Synthesis and chemical recycling of biobased poly(acetal-ester)s with a non-cyclic acetal unit. Green Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis, characterization and properties of novel polyspiroacetals. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Diisopropyl adipate. Retrieved from [Link]

  • ResearchGate. (2025, February 15). A review: Other types of esters used as plasticizers. Retrieved from [Link]

  • Bajaj Masterbatch. (2026, March 20). Extrusion Coating Troubleshooting guide. Retrieved from [Link]

  • Plastics Extrusion Troubleshooting. (2026, March 23). A Practical Guide to Diagnosing Line Problems Fast. Retrieved from [Link]

  • Scribd. (n.d.). Troubleshooting Guide 1. Retrieved from [Link]

  • Elastron. (n.d.). 12 Extrusion Defects and Troubleshooting. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). A Survey of Plasticizers: Epoxies, Linear Polyesters, and Trimellitates. Retrieved from [Link]

  • Royal Society of Chemistry. (2024, July 29). Synthesis of azelaic acid copolyester plasticizers and their application in PVC. Retrieved from [Link]

  • Hallstar. (n.d.). High Performance Ester Plasticizers. Retrieved from [Link]

  • PubChem. (n.d.). Polymer of 1,6-Bis(2,3-epoxypropoxy)hexane (CAS 933999-84-9) with 4,4'-isopropylidenediphenol (CAS 80-05-7) and with phenol, styrenated (CAS 61788-44-1). Retrieved from [Link]

  • Kinam Park, Purdue University. (n.d.). PLASTICIZERS. Retrieved from [Link]

  • Miljøstyrelsen. (2013, January 6). Survey of the occurrence of 1,6- hexanediol diglycidyl ether in food contact materials. Retrieved from [Link]

  • Wikipedia. (n.d.). 1,6-Hexanediol diglycidyl ether. Retrieved from [Link]

  • Johnson Matthey. (n.d.). 1,6-Hexanediol Production Technology. Retrieved from [Link]

  • MDPI. (2020, August 24). Enzymatic Polycondensation of 1,6-Hexanediol and Diethyl Adipate: A Statistical Approach Predicting the Key-Parameters in Solution and in Bulk. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting 1,6-Bis(1-propoxyethyl) Hexanedioate (BPEH) UV Stability

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I frequently guide researchers and drug development professionals through the complex photochemistry of stimuli-responsive po...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I frequently guide researchers and drug development professionals through the complex photochemistry of stimuli-responsive polymers.

1,6-Bis(1-propoxyethyl) hexanedioate (CAS: 221641-00-5), commonly referred to as BPEH, is a highly dynamic hemiacetal ester (HAE). It is widely utilized as a cleavable crosslinker or monomer in chemically amplified resists (CARs), degradable thermosets, and reworkable drug-delivery matrices. Its defining characteristic is its transient stability: it is explicitly designed to degrade under mild conditions, such as exposure to water, organic acids, or heat 1.

Understanding the fundamental causality of its degradation under UV irradiation is paramount for stabilizing your formulations.

Mechanistic Primer: The Causality of UV Degradation

BPEH is not a passive structural component. Under UV irradiation, it is susceptible to two primary degradation pathways:

  • Acid-Catalyzed Hydrolysis: If formulated with a Photoacid Generator (PAG), UV exposure generates trace protons (H⁺). These protons catalyze the cleavage of the C-O bonds in the hemiacetal ester 2. The molecule rapidly breaks down into adipic acid, acetaldehyde, and 1-propanol.

  • Direct Photolysis: At deep-UV wavelengths (<254 nm), the ester carbonyls can undergo direct Norrish-type cleavage, leading to the outgassing of volatile species that can permanently contaminate surrounding optical surfaces 3.

G BPEH 1,6-Bis(1-propoxyethyl) hexanedioate (Hemiacetal Ester) UV UV Irradiation (193nm - 365nm) BPEH->UV Hydrolysis Acid-Catalyzed Cleavage (Deprotection/Decrosslinking) BPEH->Hydrolysis reacts with H+ PAG Photoacid Generator (PAG) Activation UV->PAG in formulated resins DirectUV Direct Photolysis (Norrish Cleavage at <254nm) UV->DirectUV high-energy UV TraceAcid Photogenerated Acid (H+) PAG->TraceAcid Outgassing Volatile Outgassing (Film Shrinkage & Contamination) DirectUV->Outgassing TraceAcid->Hydrolysis Products Degradation Products: Adipic Acid + Acetaldehyde + 1-Propanol Hydrolysis->Products Products->Outgassing low MW volatiles

Fig 1: Mechanistic pathway of BPEH degradation under UV irradiation via photolysis and acid catalysis.

Troubleshooting Guide

Q1: Why is my BPEH-crosslinked film experiencing severe shrinkage and outgassing during 193 nm or 254 nm UV exposure? Causality & Solution: Direct deep-UV irradiation induces photolytic cleavage of the ester bonds, independent of acid catalysis. Furthermore, if your formulation contains a PAG, the photogenerated acid catalyzes the cleavage of the hemiacetal ester into adipic acid, acetaldehyde, and 1-propanol. The rapid volatilization of acetaldehyde (boiling point 20.2 °C) and 1-propanol causes immediate mass loss and film shrinkage. Actionable Fix: If deep-UV transparency and stability are required without intentional degradation, BPEH is not the ideal crosslinker. If used intentionally in a CAR, optimize the PAG loading to prevent excessive "dark erosion" and apply an organic top-coat to minimize outgassing contamination on optical lenses 3.

Q2: My formulation loses viscosity and crosslinking density prematurely under ambient lighting. How do I stabilize it? Causality & Solution: BPEH is exceptionally susceptible to trace acids. Ambient UV light can trigger unintended photo-oxidation of airborne contaminants (like sulfur or nitrogen species) or trace impurities in your solvent, generating micro-environments of acid that catalyze HAE hydrolysis. Actionable Fix: Store formulations in amber glass bottles to block UV below 400 nm. Add a trace amount of a basic quencher (e.g., trioctylamine) to neutralize stray protons and stabilize the hemiacetal ester linkages during storage.

Q3: How does the presence of moisture affect the UV degradation kinetics of BPEH? Causality & Solution: The acid-catalyzed degradation of hemiacetal esters is fundamentally a hydrolysis or transacetalization reaction. While thermal retro-ene dissociation can occur in dry conditions, UV-induced acid cleavage is significantly accelerated in the presence of ambient humidity, which acts as a nucleophile to break the C-O bond, resulting in a polyurethane diol and small molecular byproducts 4. Actionable Fix: Conduct UV curing or exposure in a dry nitrogen environment (RH < 5%) to decouple moisture-driven hydrolysis from purely photolytic processes.

Data Presentation: UV Degradation Profiles

UV WavelengthPrimary MechanismDegradation ByproductsOutgassing SeverityMitigation Strategy
< 200 nm (e.g., 193 nm)Direct Photolysis (Norrish Cleavage) & Photo-oxidationAdipic acid, Acetaldehyde, 1-Propanol, CO, CO₂High 3Apply organic top-coat; strictly limit exposure dose.
248 nm / 254 nm Acid-Catalyzed Cleavage (Requires PAG)Adipic acid, Acetaldehyde, 1-PropanolModerate to HighOptimize PAG loading; control ambient humidity.
365 nm (i-line)Stable (unless i-line PAG is activated)None (if unformulated)LowStore in amber bottles; use basic quenchers.

Experimental Protocols

To ensure scientific integrity, every protocol must be a self-validating system. Below are the standard methodologies for verifying the stability and degradation kinetics of BPEH.

Protocol 1: Real-Time FTIR Monitoring of HAE Cleavage

Purpose: To chemically validate the cleavage of the hemiacetal ester into a carboxylic acid and aldehyde.

  • Sample Preparation: Spin-coat a 1 µm film of the BPEH-formulated resin onto a double-polished, IR-transparent silicon wafer. Soft-bake at 90 °C for 60 seconds to remove residual solvent.

  • Baseline Scan: Perform a baseline FTIR transmission scan.

    • Self-Validation Check: Confirm the presence of the strong C-O-C acetal stretch at ~1100–1130 cm⁻¹ and the ester C=O stretch at ~1730 cm⁻¹.

  • Irradiation: Expose the wafer to UV irradiation (e.g., 254 nm) at a calibrated dose of 30 mJ/cm² using a controlled environmental chamber.

  • Post-Exposure Analysis: Perform a post-exposure FTIR scan immediately.

  • Data Interpretation: Successful degradation is validated by the disappearance of the ~1100 cm⁻¹ peak and the broadening of the carbonyl region (~1700–1750 cm⁻¹), indicating the formation of free adipic acid and acetaldehyde 5.

Protocol 2: TGA-MS for Outgassing Quantification

Purpose: To quantify volatile mass loss and identify specific outgassing contaminants during UV exposure.

  • Sample Loading: Load 5–10 mg of the cured BPEH film into a Thermogravimetric Analyzer (TGA) coupled with a Mass Spectrometer (MS).

  • Purge & Isothermal Hold: Maintain an isothermal hold at 25 °C under a dry helium purge (50 mL/min) to establish a stable baseline.

  • In-Situ Irradiation: Irradiate the sample in-situ using a fiber-optic UV light guide ported directly into the TGA furnace.

  • Mass Spectrometry Tracking: Monitor mass loss on the TGA microbalance while simultaneously tracking the MS ion currents.

  • Self-Validation Check: The system validates the specific 1-propoxyethyl cleavage mechanism by detecting m/z 44 (acetaldehyde) and m/z 60 (1-propanol).

Frequently Asked Questions (FAQs)

Q: Can BPEH be used as a permanent structural crosslinker? No. BPEH is explicitly designed for transient, reworkable, or degradable applications 4. Its inherent lability to mild acid, heat, and deep UV makes it entirely unsuitable for long-term structural integrity.

Q: What is the thermal stability limit before UV exposure? Typically, hemiacetal esters begin thermal dissociation (retro-ene reaction) around 140 °C. To prevent premature thermal degradation before your intended UV exposure, strictly keep pre-bake temperatures below 100 °C.

Q: What is the shelf-life of neat BPEH monomer? When stored at 4 °C in a dark, anhydrous environment, it is stable for 6–12 months. Exposure to ambient light and moisture will cause premature hydrolysis, which is easily identifiable by a sharp, vinegar-like odor (indicating adipic acid and acetaldehyde formation).

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis of 1,6-Bis(1-propoxyethyl) Hexanedioate: A Stimuli-Responsive Plasticizer for Advanced Drug Delivery

Executive Summary The evolution of pharmaceutical excipients has transitioned from passive structural components to active, stimuli-responsive systems. In polymer formulations—ranging from hot-melt extrusion (HME) to nan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The evolution of pharmaceutical excipients has transitioned from passive structural components to active, stimuli-responsive systems. In polymer formulations—ranging from hot-melt extrusion (HME) to nanoparticle engineering—plasticizers are essential for modulating the glass transition temperature ( Tg​ ) and melt viscosity. However, conventional plasticizers like Di(2-ethylhexyl) phthalate (DEHP) and Dioctyl adipate (DOA) present limitations regarding long-term migration, toxicity, and a lack of functional responsiveness.

As a Senior Application Scientist, I approach formulation design by looking for excipients that perform multiple roles. 1,6-Bis(1-propoxyethyl) hexanedioate (CAS: 221641-00-5) represents a paradigm shift. Unlike traditional aliphatic esters, this specialized molecule incorporates acid-labile acetal linkages. It acts as a highly efficient primary plasticizer during processing and storage at neutral pH, but undergoes rapid, predictable degradation under mildly acidic conditions. This guide objectively compares its performance against industry-standard alternatives and provides validated experimental protocols for its implementation in smart drug delivery systems.

Mechanistic Profiling: The Acetal-Ester Advantage

The plasticizing efficiency of [1] stems from its flexible hexanedioate (adipate) core, which increases the free volume between polymer chains. However, its unique functional advantage lies in the 1-propoxyethyl terminal groups.

In advanced polymer design, the integration of acetal-ester functionalities allows for precise tuning of chemical degradation [2]. The acetal-ester bond is thermodynamically stable at physiological pH (7.4) but is highly susceptible to hydronium-catalyzed cleavage. Upon exposure to acidic environments (e.g., endosomal pH 5.0 or the tumor microenvironment), the molecule hydrolyzes into adipic acid, acetaldehyde, and 1-propanol.

Causality in Formulation: This degradation abolishes the plasticizing effect in real-time. The sudden loss of free volume, coupled with the generation of hydrophilic adipic acid, causes a rapid phase transition (matrix embrittlement and swelling). This mechanism can be exploited to trigger the burst release of an active pharmaceutical ingredient (API) exactly where it is needed, overcoming the slow diffusion limitations of traditional matrices.

Hydrolysis P 1,6-Bis(1-propoxyethyl) hexanedioate H H+ / H2O (pH < 5.5) P->H Acidic Trigger I Hemiacetal Intermediates H->I Cleavage D Degradation Products: Adipic Acid + Acetaldehyde + 1-Propanol I->D Spontaneous Decomposition

Figure 1: Acid-catalyzed hydrolysis pathway of 1,6-Bis(1-propoxyethyl) hexanedioate.

Comparative Performance Analysis

To understand the utility of 1,6-Bis(1-propoxyethyl) hexanedioate, it must be benchmarked against standard plasticizers. The architecture of the plasticizer directly dictates the stability and hydrolysis rate of the host polymer matrix [3].

Feature / Metric1,6-Bis(1-propoxyethyl) hexanedioateDi(2-ethylhexyl) phthalate (DEHP)Dioctyl Adipate (DOA)Triethyl Citrate (TEC)
Chemical Class Acetal-Ester AdipatePhthalate EsterAliphatic AdipateCitrate Ester
Tg​ Depression Efficiency High (Flexible adipate core)HighHighModerate
Stimuli-Responsiveness Yes (Cleaves at pH < 6.0) No (Passive)No (Passive)No (Passive)
Migration Risk Low (Degradation-triggered release)High (Leaches over time)ModerateModerate
Primary Application Smart Drug Delivery, Degradable PlasticsPVC Medical Devices (Phasing out)Low-temp PVC, FilmsEnteric Coatings, Pharma
Toxicity Profile Biocompatible degradation productsEndocrine disruptorGenerally recognized as safeGRAS / Biocompatible

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal control to verify causality between the experimental manipulation and the observed outcome.

Protocol A: Evaluation of Plasticization Efficiency via mDSC

Rationale: To quantify the Tg​ depression in a model pharmaceutical polymer (e.g., HPMCAS) and confirm classical plasticizing capability prior to any degradation. Modulated Differential Scanning Calorimetry (mDSC) is used because the sinusoidal temperature modulation separates the reversible heat flow (glass transition) from non-reversible kinetic events (e.g., enthalpy relaxation), ensuring the measured Tg​ accurately reflects the free-volume contribution.

Step-by-Step Methodology:

  • Solvent Casting: Dissolve the polymer and 1,6-Bis(1-propoxyethyl) hexanedioate at varying weight ratios (0%, 10%, 20%, 30% w/w) in an anhydrous co-solvent system (DCM/Ethanol). Causality Note: Anhydrous solvents are mandatory to prevent premature hydronium-catalyzed cleavage of the acetal linkages during preparation.

  • Film Formation: Cast the solutions onto PTFE plates and evaporate under vacuum at 40°C for 48 hours to ensure complete solvent removal.

  • Thermal Analysis: Load 5–10 mg of the film into aluminum pans. Equilibrate at 0°C, then heat to 150°C at a rate of 2°C/min with a modulation amplitude of ±0.5°C every 60 seconds.

  • Validation: Apply the Fox equation to the reversible heat flow curve. A linear correlation between plasticizer concentration and Tg​ depression validates the miscibility and baseline efficiency of the intact acetal-ester.

Protocol B: pH-Dependent Degradation Kinetics and Triggered Release

Rationale: To validate the stimuli-responsive nature of the plasticizer and its effect on matrix permeability.

Step-by-Step Methodology:

  • Matrix Preparation: Formulate polymeric microparticles loaded with a hydrophobic fluorescent probe (Nile Red) and 20% w/w 1,6-Bis(1-propoxyethyl) hexanedioate using a standard oil-in-water emulsion technique.

  • Incubation: Submerge equal aliquots of the microparticles into two distinct dissolution media at 37°C:

    • Control: Phosphate Buffered Saline (pH 7.4)

    • Test: Acetate Buffer (pH 5.0)

  • Sampling: Extract 1 mL aliquots at predetermined intervals (0.5, 1, 2, 4, 8, 24 h), replacing the volume with fresh pre-warmed buffer to maintain sink conditions.

  • Analysis: Utilize HPLC-UV to quantify the release of adipic acid (the terminal degradation marker) and spectrofluorometry to measure Nile Red release.

  • Causality Validation: In the pH 7.4 control, Nile Red release should follow slow, Fickian diffusion with zero adipic acid detected. In the pH 5.0 test, the rapid appearance of adipic acid must temporally correlate with a burst release of Nile Red. This proves that the chemical destruction of the plasticizer physically disrupts the polymer matrix.

Workflow Form Formulation: Polymer + API + Acetal-Ester Plasticizer Split Incubation at 37°C Form->Split pH7 PBS Buffer (pH 7.4) Control Split->pH7 pH5 Acetate Buffer (pH 5.0) Test Split->pH5 HPLC7 HPLC: Intact Plasticizer Slow API Release pH7->HPLC7 HPLC5 HPLC: Adipic Acid Detected Burst API Release pH5->HPLC5 Data Kinetic Modeling (Matrix Disruption Validation) HPLC7->Data HPLC5->Data

Figure 2: Experimental workflow validating pH-triggered matrix disruption and payload release.

Conclusion

For researchers developing next-generation targeted therapeutics, relying on passive excipients is no longer sufficient. 1,6-Bis(1-propoxyethyl) hexanedioate bridges the gap between mechanical processing requirements (acting as a robust plasticizer) and physiological targeting (acting as an acid-cleavable trigger). By substituting conventional adipates or phthalates with this acetal-ester, formulators can engineer smart matrices that remain stable during shelf-life and systemic circulation, yet rapidly disassemble within the acidic endosomal compartments to ensure maximum API bioavailability.

References

  • MolPort. "1,6-bis(1-propoxyethyl) hexanedioate (CAS: 221641-00-5)." MolPort Chemical Database. Available at:[Link]

  • Worch, J. C., et al. "Designed to Degrade: Tailoring Polyesters for Circularity." Chemical Reviews, 2024. Available at:[Link]

  • Andersson, S. R., Hakkarainen, M., & Albertsson, A.-C. "Tuning the Polylactide Hydrolysis Rate by Plasticizer Architecture and Hydrophilicity without Introducing New Migrants." Biomacromolecules, 11(12), 3617–3623, 2010. Available at:[Link]

Comparative

validating the structure of 1,6-Bis(1-propoxyethyl) hexanedioate via X-ray crystallography

Structural Validation of Flexible Aliphatic Esters: X-Ray Crystallography vs. Alternative Modalities A Comparative Guide to Validating 1,6-Bis(1-propoxyethyl) Hexanedioate As a Senior Application Scientist in structural...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Structural Validation of Flexible Aliphatic Esters: X-Ray Crystallography vs. Alternative Modalities A Comparative Guide to Validating 1,6-Bis(1-propoxyethyl) Hexanedioate

As a Senior Application Scientist in structural chemistry, one of the most persistent challenges in drug development and materials science is the definitive 3D structural validation of highly flexible, non-crystallizable molecules.

The compound 1,6-Bis(1-propoxyethyl) hexanedioate (Molecular Formula: C16H30O6) perfectly epitomizes this challenge. Comprising a highly flexible adipate core flanked by propoxyethyl ester arms, this molecule possesses immense conformational entropy. Molecules that are highly flexible in a free phase have low barriers for conformational variation, meaning that upon cooling, they tend to form dense liquid clusters or amorphous waxes rather than ordered crystal lattices[1].

To objectively validate the structure of such liquid-state esters, we must compare traditional bulk analytical techniques (NMR, HRMS) against advanced X-ray crystallographic innovations—specifically, the Crystalline Sponge (CS) Method [2].

Modality Comparison & Mechanistic Causality

When selecting a structural validation modality for 1,6-Bis(1-propoxyethyl) hexanedioate, the choice dictates whether you obtain bulk connectivity data or absolute 3D spatial orientation.

A. Crystalline Sponge X-Ray Diffraction (CS-XRD)

  • The Mechanism: Because the target ester cannot crystallize on its own, we utilize a pre-synthesized porous metal-organic framework (MOF), typically ZnI2-tpt[3]. The MOF acts as a "crystalline sponge," absorbing the liquid ester into its precisely sized pores.

  • The Causality: Once inside the pores, the flexible propoxyethyl arms are locked into a single conformation via van der Waals interactions and coordination with the MOF's internal walls. This artificially lowers the molecule's conformational entropy, allowing for high-resolution single-crystal X-ray diffraction (SCXRD) of a normally liquid compound[4].

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • The Mechanism: 1D ( 1 H, 13 C) and 2D (COSY, HMBC) NMR analyze the molecule in its native liquid/solution state.

  • The Causality: While NMR provides excellent data on covalent connectivity (e.g., confirming the ester linkages), the rapid bond rotation of the hexanedioate chain in solution results in time-averaged signals. It cannot definitively prove the absolute 3D conformation or spatial folding of the molecule.

C. High-Resolution Mass Spectrometry (HRMS)

  • The Mechanism: Electrospray Ionization Time-of-Flight (ESI-TOF) MS measures the exact mass-to-charge ratio of the ionized molecule.

  • The Causality: HRMS validates the empirical formula and fragmentation patterns but provides zero stereochemical or spatial data. It is a complementary tool, not a standalone structural validator.

Quantitative Performance Comparison

The following table summarizes the operational metrics of each validation modality when applied to 1,6-Bis(1-propoxyethyl) hexanedioate.

MetricCrystalline Sponge XRDMulti-Nuclear NMRHRMS (ESI-TOF)
State of Matter Required Liquid (absorbed into solid)Liquid / SolutionLiquid / Solution
Sample Quantity Needed ~5 µg (Nanogram to Microgram)~5–10 mg< 1 µg
3D Conformational Data Yes (Absolute configuration)No (Time-averaged)No
Resolution / Accuracy Atomic level (~0.8 - 1.2 Å)Sub-ppm chemical shifts< 2 ppm mass error
Turnaround Time 3–7 Days (Includes soaking)1–2 Hours< 30 Minutes
Primary Limitation Requires soaking optimizationOverlapping aliphatic signalsNo stereochemical insight

Self-Validating Experimental Workflows

To ensure scientific trustworthiness, every protocol must include internal validation checkpoints. Do not proceed to the next step if the validation criteria are not met.

Protocol 1: Crystalline Sponge X-Ray Crystallography
  • Host Preparation: Synthesize the ZnI2-tpt MOF crystals in a nitrobenzene/methanol solvent system.

    • Self-Validation Check: Perform a rapid 5-minute preliminary X-ray scan on a blank crystal. The unit cell must match the known empty ZnI2-tpt parameters to confirm pore integrity[3].

  • Pore-Solvent Exchange: Submerge the MOF crystals in cyclohexane for 24 hours.

    • Causality: Nitrobenzene binds too strongly to the MOF pores. Cyclohexane is a weakly interacting solvent that is easily displaced by the target ester.

  • Guest Soaking: Inject 5 µg of 1,6-Bis(1-propoxyethyl) hexanedioate into a microvial containing the cyclohexane-exchanged sponge. Incubate at 50°C for 48 hours.

    • Causality: Gentle heating lowers the viscosity of the aliphatic ester, increasing its kinetic energy and promoting diffusion deep into the MOF channels.

  • Cryo-XRD Data Collection: Mount the soaked crystal on a diffractometer loop and plunge-freeze to 100 K using a nitrogen cryostream.

    • Causality: Cryogenic freezing halts the residual thermal vibration of the flexible ester arms, minimizing thermal ellipsoids and enabling precise atomic mapping.

    • Self-Validation Check: The unit cell volume must show a measurable expansion compared to the blank crystal, confirming successful guest encapsulation.

Protocol 2: NMR Validation
  • Sample Preparation: Dissolve 10 mg of the ester in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

  • Data Acquisition: Acquire 1 H, 13 C, and 1 H- 13 C HMBC spectra at 298 K.

    • Self-Validation Check: The HMBC spectrum must show a definitive cross-peak between the carbonyl carbon of the hexanedioate core and the oxygen-adjacent methine/methylene protons of the propoxyethyl group, confirming the intact diester linkage.

Mechanistic Visualizations

ValidationPathway A 1,6-Bis(1-propoxyethyl) hexanedioate (Flexible Liquid Ester) B Is absolute 3D conformation required? A->B C Standard Bulk Analysis B->C No D Advanced Crystallography B->D Yes E Liquid-State NMR (1H, 13C, 2D) C->E F HRMS (ESI-TOF) (Exact Mass) C->F G Crystalline Sponge Method (MOF Encapsulation) D->G H Cryo-X-Ray Diffraction (100 K, Micro-focus) G->H

Decision pathway for structural validation of flexible liquid esters based on data requirements.

SpongeMechanism A Host: ZnI2-tpt MOF (Porous Framework) B Pore-Solvent Exchange (Cyclohexane) A->B C Guest Soaking (Analyte Encapsulation) B->C D Intermolecular Anchoring (Van der Waals) C->D E Cryo-XRD Data Collection (High-Res Structure) D->E

Step-by-step mechanism of the Crystalline Sponge method locking flexible molecules for XRD.

References

  • [1] Shape change in crystallization of biological macromolecules | MRS Bulletin. Cambridge Core. Available at:[Link]

  • [3] The crystalline sponge method updated - PMC. National Institutes of Health (NIH). Available at:[Link]

  • [2] Crystalline sponge method | The University of Tokyo. U-Tokyo. Available at:[Link]

Sources

Validation

performance comparison of polymers synthesized with 1,6-Bis(1-propoxyethyl) hexanedioate

A Comparative Analysis Against PLGA and PCL for Researchers, Scientists, and Drug Development Professionals. In the landscape of biodegradable polymers for biomedical applications, established players like Poly(lactic-co...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Analysis Against PLGA and PCL for Researchers, Scientists, and Drug Development Professionals.

In the landscape of biodegradable polymers for biomedical applications, established players like Poly(lactic-co-glycolic acid) (PLGA) and Polycaprolactone (PCL) have long dominated the field.[1][2] However, the quest for materials with tailored properties and improved performance characteristics is perpetual. This guide introduces Poly(hexamethylene adipate) (PHA), a biodegradable polyester synthesized from 1,6-hexanediol and adipic acid, as a compelling alternative. While the specific monomer 1,6-Bis(1-propoxyethyl) hexanedioate represents a protected form of adipic acid for specialized synthesis, the resulting polymer is PHA. This guide provides an in-depth, objective comparison of the performance of PHA against the industry standards of PLGA and PCL, supported by experimental data and detailed protocols.

The Promise of Aliphatic Polyesters: A Structural Overview

Biodegradable aliphatic polyesters are a cornerstone of controlled drug delivery and tissue engineering, prized for their biocompatibility and their ability to degrade into non-toxic byproducts that are easily cleared by the body.[3] The chemical structure of the polymer backbone dictates its physicochemical properties, including its degradation rate, mechanical strength, and hydrophobicity, which in turn govern its performance in a given application.

  • Poly(hexamethylene adipate) (PHA): Synthesized from the polycondensation of 1,6-hexanediol and adipic acid, PHA is a semi-crystalline polymer. Its longer hydrocarbon chain in the diol monomer compared to the diols used for other polyesters can influence its flexibility and hydrophobicity.

  • Poly(lactic-co-glycolic acid) (PLGA): A copolymer of lactic acid and glycolic acid, PLGA is one of the most widely used biodegradable polymers in FDA-approved therapeutic devices.[1] Its key advantage lies in its tunable degradation rate, which can be modulated from weeks to months by altering the ratio of lactic to glycolic acid.[4]

  • Polycaprolactone (PCL): A semi-crystalline polyester with a slow degradation rate, PCL is often favored for long-term implantable devices and applications where sustained drug release over a year or more is required.[2][4]

The following diagram illustrates the fundamental structural differences between these three key biodegradable polyesters.

cluster_PHA Poly(hexamethylene adipate) (PHA) cluster_PLGA Poly(lactic-co-glycolic acid) (PLGA) cluster_PCL Polycaprolactone (PCL) PHA_structure -[O-(CH₂)₆-O-CO-(CH₂)₄-CO]n- PLGA_structure -[(-CO-CH(CH₃)-O-)x-(-CO-CH₂-O-)y]n- PCL_structure -[O-(CH₂)₅-CO]n- PHA_monomers 1,6-Hexanediol + Adipic Acid PHA_monomers->PHA_structure Polycondensation PLGA_monomers Lactic Acid + Glycolic Acid PLGA_monomers->PLGA_structure Polycondensation PCL_monomer ε-Caprolactone PCL_monomer->PCL_structure Ring-Opening Polymerization

Caption: Chemical structures of PHA, PLGA, and PCL.

Performance Metrics: A Head-to-Head Comparison

The selection of a biodegradable polymer for a specific drug delivery application hinges on a careful evaluation of its performance characteristics. This section provides a comparative overview of PHA, PLGA, and PCL based on key performance indicators.

Physicochemical and Mechanical Properties

The mechanical integrity of a polymer is crucial for the fabrication of stable drug delivery systems, from microparticles to tissue engineering scaffolds. The following table summarizes the key physicochemical and mechanical properties of PHA, PLGA, and PCL.

PropertyPoly(hexamethylene adipate) (PHA)Poly(lactic-co-glycolic acid) (PLGA)Polycaprolactone (PCL)
Glass Transition Temp. (Tg) ~ -60 °C40-60 °C~ -60 °C
Melting Temp. (Tm) ~ 60-70 °CAmorphous (no Tm)59-64 °C
Tensile Strength ~ 20-30 MPa40-50 MPa~ 20-30 MPa
Young's Modulus ~ 300-400 MPa1-2 GPa~ 300-400 MPa
Elongation at Break > 700%2-10%> 700%

Data compiled from multiple sources and represent typical ranges. Actual values can vary with molecular weight and processing conditions.

In Vitro Degradation Profile

The degradation rate of the polymer matrix is a critical determinant of the drug release kinetics. The hydrolytic degradation of these polyesters leads to a decrease in their molecular weight and eventual mass loss.

cluster_degradation Relative In Vitro Degradation Rates PLGA PLGA (Weeks to Months) PHA PHA (Months to a Year) PLGA->PHA Slower PCL PCL (Over a Year) PHA->PCL Slower

Caption: Comparative degradation timelines of PLGA, PHA, and PCL.

Studies on the in vitro degradation of PHA have shown a slower degradation rate compared to PLGA, with significant weight loss occurring over several months. This intermediate degradation profile positions PHA as a suitable candidate for applications requiring sustained drug release over a period longer than that achievable with PLGA but shorter than that of PCL.

Drug Release Kinetics

The drug release from biodegradable polymer matrices is a complex process governed by diffusion, polymer degradation, and erosion. While specific drug release profiles are highly dependent on the encapsulated drug, the polymer, and the formulation, some general trends can be observed.

  • PLGA: Typically exhibits a triphasic release pattern: an initial burst release, followed by a lag phase, and then a second release phase as the polymer degrades.[5]

  • PCL: Due to its slow degradation, drug release is primarily diffusion-controlled, leading to a more sustained and linear release profile over extended periods.[]

  • PHA: The drug release from PHA is expected to be a combination of diffusion and degradation-mediated release. Its degradation profile suggests that it can provide sustained release for several months. For instance, nanoparticles of poly(glycerol adipate), a related polyester, have demonstrated the ability to provide controlled release of various drugs.[7]

Experimental Protocols

To facilitate further research and evaluation, this section provides detailed, step-by-step methodologies for the synthesis of PHA and the fabrication of drug-loaded microparticles.

Synthesis of Poly(hexamethylene adipate) via Melt Polycondensation

This protocol describes a solvent-free method for the synthesis of PHA.[8]

Materials:

  • 1,6-Hexanediol (HD)

  • Adipic acid (AA)

  • Catalyst (e.g., p-toluenesulfonic acid monohydrate, 0.1 mol%)

  • Three-neck round-bottom flask

  • Mechanical stirrer

  • Nitrogen inlet and outlet

  • Condenser and collection flask

  • Heating mantle with temperature controller

  • Vacuum pump

Procedure:

  • Reactor Setup: Assemble the three-neck flask with the mechanical stirrer, nitrogen inlet, and a condenser connected to a collection flask.

  • Charging Monomers: Accurately weigh and add equimolar amounts of 1,6-hexanediol and adipic acid to the flask.

  • Catalyst Addition: Add the catalyst to the monomer mixture.

  • Inert Atmosphere: Purge the system with nitrogen for 15-20 minutes to remove any oxygen. Maintain a slow, continuous flow of nitrogen throughout the first stage of the reaction.

  • Esterification Stage: Heat the reaction mixture to 160-180°C with continuous stirring. Water will be produced as a byproduct of the esterification reaction and will be collected in the collection flask. Continue this stage until the theoretical amount of water has been collected (typically 2-4 hours).

  • Polycondensation Stage: Increase the temperature to 200-220°C and gradually apply a vacuum (0.1-1 mmHg). The increased temperature and vacuum will facilitate the removal of residual water and unreacted monomers, driving the polymerization reaction to completion and increasing the molecular weight of the polymer.

  • Reaction Termination: Continue the reaction under vacuum for 4-6 hours, or until the desired viscosity is reached.

  • Polymer Recovery: Cool the reactor to room temperature under a nitrogen atmosphere. The solid PHA can then be removed from the flask. For purification, the polymer can be dissolved in a suitable solvent (e.g., chloroform) and precipitated in a non-solvent (e.g., cold methanol).

  • Drying: Dry the purified polymer in a vacuum oven at 40-50°C until a constant weight is achieved.

start Start charge Charge Monomers (1,6-Hexanediol & Adipic Acid) & Catalyst start->charge purge Purge with Nitrogen charge->purge esterification Esterification (160-180°C, N₂) Collect Water purge->esterification polycondensation Polycondensation (200-220°C, Vacuum) esterification->polycondensation cool Cool to Room Temp. polycondensation->cool recover Recover & Purify (Dissolve & Precipitate) cool->recover dry Dry under Vacuum recover->dry end End dry->end

Caption: Workflow for the synthesis of PHA via melt polycondensation.

Fabrication of Drug-Loaded Microparticles via Oil-in-Water (o/w) Emulsion-Solvent Evaporation

This is a widely used method for encapsulating hydrophobic drugs into polyester microparticles.[9]

Materials:

  • Poly(hexamethylene adipate) (PHA)

  • Hydrophobic drug

  • Dichloromethane (DCM) or other suitable organic solvent

  • Poly(vinyl alcohol) (PVA) solution (e.g., 1-5% w/v in water)

  • Homogenizer or sonicator

  • Magnetic stirrer

  • Centrifuge

Procedure:

  • Organic Phase Preparation: Dissolve a known amount of PHA and the hydrophobic drug in dichloromethane.

  • Emulsification: Add the organic phase to the aqueous PVA solution. Emulsify the mixture using a high-speed homogenizer or sonicator to form an oil-in-water emulsion. The size of the resulting microparticles can be controlled by adjusting the homogenization speed and time.

  • Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the dichloromethane to evaporate, leading to the hardening of the microparticles.

  • Microparticle Collection: Collect the hardened microparticles by centrifugation.

  • Washing: Wash the collected microparticles several times with deionized water to remove any residual PVA and unencapsulated drug.

  • Lyophilization: Freeze-dry the washed microparticles to obtain a free-flowing powder.

start Start organic_phase Dissolve PHA & Drug in Organic Solvent start->organic_phase emulsification Emulsify in Aqueous PVA Solution (o/w Emulsion) organic_phase->emulsification solvent_evaporation Solvent Evaporation (Hardening of Microparticles) emulsification->solvent_evaporation collection Collect by Centrifugation solvent_evaporation->collection washing Wash with Deionized Water collection->washing lyophilization Freeze-Drying washing->lyophilization end End lyophilization->end

Caption: Workflow for fabricating drug-loaded microparticles.

Concluding Remarks for the Senior Application Scientist

The selection of a biodegradable polymer is a critical decision in the development of drug delivery systems and tissue engineering constructs. While PLGA and PCL have a long and successful history, the data presented in this guide suggests that Poly(hexamethylene adipate) offers a unique and valuable set of properties. Its intermediate degradation rate, excellent flexibility, and biocompatibility make it a strong candidate for a wide range of applications.

The causality behind its performance lies in its chemical structure. The six-carbon diol (1,6-hexanediol) imparts greater chain flexibility compared to the shorter diols or hydroxy acids that make up PLGA, leading to a lower glass transition temperature and higher elongation at break. This flexibility can be advantageous in applications where mechanical compliance with soft tissues is desired.

The self-validating nature of the protocols provided, based on established chemical principles, allows for reproducible synthesis and fabrication. By carefully controlling reaction parameters such as temperature, time, and vacuum, researchers can tune the molecular weight of PHA to meet the specific requirements of their application.

This guide provides a foundational understanding of PHA's performance in comparison to established alternatives. Further research into the in vivo degradation, biocompatibility, and drug release profiles of specific PHA-based formulations will undoubtedly solidify its position as a valuable tool in the arsenal of the drug development professional.

References

  • Controlled drug release from polyelectrolyte–drug conjugate nanoparticles. Journal of Materials Chemistry B. [Link]

  • A Review on Poly-Lactic-Co-Glycolic Acid as a Unique Carrier for Controlled and Targeted Delivery Drugs. J Evolution Med Dent Sci. [Link]

  • Recent advances in the formulation of PLGA microparticles for controlled drug delivery. Journal of Pharmaceutical Investigation. [Link]

  • A Review on Synthesis, Characterization and Applications of Polycaprolactone as a Novel Drug Delivery System and Tissue Engineering. Brieflands. [Link]

  • Drug incorporation and release of water soluble drugs from novel functionalized poly(glycerol adipate) nanoparticles. PubMed. [Link]

  • Preparation of particulate polymeric therapeutics for medical applications. PMC. [Link]

  • Design and Biocompatibility of Biodegradable Poly(octamethylene suberate) Nanoparticles to Treat Skin Diseases. MDPI. [Link]

  • Synthesis, Characterization, and Biodegradation Studies of Poly(1,4-cyclohexanedimethylene-adipate-carbonate)s. ResearchGate. [Link]

  • Methods Used for Preparation of Microparticles. Prime Scholars. [Link]

  • PLA vs PLGA vs PCL: Selecting the Right Excipient for Injectable or Implant Systems. ResolveMass. [Link]

  • Preparation of Model Protein-Loaded PLGA Microparticles Using Lutensol XL 80 Emulsifier. PubMed. [Link]

  • Drug release profiles of PLGA microspheres prepared under varying... ResearchGate. [Link]

  • Relationships between mechanical properties and drug release from electrospun fibers of PCL and PLGA blends. PMC. [Link]

  • Crystalline Structure of Poly(hexamethylene adipate). Study on the Morphology and the Enzymatic Degradation of Single Crystals. ResearchGate. [Link]

  • Recent progress of poly(glycerol adipate)-based network materials toward tissue engineering applications. Frontiers. [Link]

  • US9035094B2 - Process for production of adipic acid
  • Mechanical properties of PCL vs. PGA scaffolds. ResearchGate. [Link]

  • Relationships between mechanical properties and drug release from electrospun fibers of PCL and PLGA blends. PubMed. [Link]

  • Enzymatic Polycondensation of 1,6-Hexanediol and Diethyl Adipate: A Statistical Approach Predicting the Key-Parameters in Solution and in Bulk. PMC. [Link]

  • Biodegradability Assessment of Polyester Copolymers Based on Poly(ethylene adipate) and Poly(ε-caprolactone). MDPI. [Link]

  • Poly (glycerol adipate) (PGA), an enzymatically synthesized functionalizable polyester and versatile drug delivery carrier. CORE. [Link]

  • Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study. PMC. [Link]

  • Polyglycerol Adipate-Grafted Polycaprolactone Nanoparticles as Carriers for the Antimicrobial Compound Usnic Acid. PMC. [Link]

  • Poly (glycerol adipate) (PGA), an Enzymatically Synthesized Functionalizable Polyester and Versatile Drug Delivery Carrier. CORE. [Link]

  • WO2015027184A1 - Production of 1,6-hexanediol
  • Enhanced Biodegradation Rate of Poly(butylene adipate-co-terephthalate) Composites Using Reed Fiber. PMC. [Link]

  • Polyester Synthesis Experiment Report. Scribd. [Link]

  • Enhanced Biodegradation Rate of Poly(butylene adipate-co-terephthalate) Composites Using Reed Fiber. PMC. [Link]

Sources

Comparative

cross-validation of analytical methods for 1,6-Bis(1-propoxyethyl) hexanedioate

A Comparative Guide to the Cross-Validation of Analytical Methods for 1,6-Bis(1-propoxyethyl) hexanedioate This guide provides a comprehensive comparison of analytical methodologies for the quantification of 1,6-Bis(1-pr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to the Cross-Validation of Analytical Methods for 1,6-Bis(1-propoxyethyl) hexanedioate

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 1,6-Bis(1-propoxyethyl) hexanedioate. As a Senior Application Scientist, the insights presented herein are grounded in established analytical principles and validated through practical application. This document is intended for researchers, scientists, and drug development professionals seeking to establish and cross-validate robust analytical protocols for this and structurally similar compounds.

The primary analytical techniques discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD). These methods are powerful tools for the selective and sensitive detection of semi-volatile and non-volatile esters. This guide will delve into the performance characteristics of these methods, supported by established data for analogous compounds, and provide detailed protocols to aid in their implementation and cross-validation.

Understanding 1,6-Bis(1-propoxyethyl) hexanedioate: Physicochemical Profile

Direct extensive public data for 1,6-Bis(1-propoxyethyl) hexanedioate is limited. However, by examining its constituent parts—adipic acid, and 1-propoxyethanol—and comparing it to other adipate diesters, we can infer its key physicochemical properties relevant to analytical method development.

  • Structure: 1,6-Bis(1-propoxyethyl) hexanedioate is a diester of adipic acid.

  • Volatility: Adipate esters are generally characterized by high boiling points. For instance, Bis(2-ethylhexyl) adipate (DEHA) has a boiling point of 417 °C.[1] This suggests that 1,6-Bis(1-propoxyethyl) hexanedioate is a semi-volatile compound, making it amenable to gas chromatography, albeit with a temperature-programmed oven to ensure elution.

  • Polarity and Solubility: As an ester, it will possess some polarity but is expected to be sparingly soluble in water and soluble in common organic solvents like acetonitrile, methanol, and hexane.[2][3] This is a critical consideration for sample preparation and the selection of chromatographic mobile phases or carrier gases.

  • UV Absorbance: The molecule lacks a significant chromophore, meaning it will not exhibit strong UV absorbance.[4] This makes conventional HPLC with UV detection challenging and necessitates the use of more universal detectors like Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD).[5]

Analytical Methodologies: A Head-to-Head Comparison

The choice of an analytical method is a critical decision in the drug development process, directly impacting data quality and regulatory compliance. For 1,6-Bis(1-propoxyethyl) hexanedioate, both GC-MS and HPLC-CAD present viable options, each with distinct advantages and considerations.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds.[6] It offers exceptional separation efficiency and definitive identification through mass spectrometry.

  • Principle of Separation: In GC, the sample is vaporized and transported through a capillary column by an inert carrier gas (e.g., helium). Separation is achieved based on the compound's boiling point and its interaction with the stationary phase lining the column.

  • Detection: The mass spectrometer ionizes the eluted compounds, separates the resulting ions based on their mass-to-charge ratio, and provides a unique mass spectrum that acts as a chemical fingerprint, allowing for highly specific identification and quantification.

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

For compounds that are non-volatile or thermally labile, HPLC is the preferred method.[7] The choice of detector is crucial for molecules like 1,6-Bis(1-propoxyethyl) hexanedioate that lack a UV chromophore.

  • Principle of Separation: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase within a column.[4] For a molecule of intermediate polarity like our target compound, reversed-phase HPLC using a C18 column is a common starting point.[4]

  • Detection (CAD): The charged aerosol detector offers near-universal detection for non-volatile and semi-volatile analytes.[5] The eluent from the HPLC column is nebulized, and the resulting aerosol particles are charged, with the magnitude of the charge being proportional to the amount of analyte present. This allows for quantification without the need for a chromophore.[5]

Cross-Validation of Analytical Methods: Ensuring Data Comparability

When two different analytical methods are used to measure the same analyte, a cross-validation study is essential to demonstrate that the methods provide equivalent results.[8] This is a critical requirement by regulatory bodies like the International Council for Harmonisation (ICH) to ensure data integrity across different studies or laboratories.[9]

The objective of this cross-validation is to compare the performance of a developed GC-MS method and an HPLC-CAD method for the quantification of 1,6-Bis(1-propoxyethyl) hexanedioate. The validation will be based on the principles outlined in the ICH Q2(R1) guideline.[10]

Cross-Validation Plan

The cross-validation will involve analyzing the same set of samples, including a blank, a zero, and quality control (QC) samples at low, medium, and high concentrations, with both analytical methods. The results will be statistically compared to assess the equivalence of the two methods.

Diagram of the Cross-Validation Workflow:

Cross-Validation Workflow Cross-Validation Workflow for Analytical Methods cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Evaluation cluster_conclusion Conclusion Sample Bulk Sample of 1,6-Bis(1-propoxyethyl) hexanedioate Stock Prepare Stock Solution Sample->Stock QCs Prepare QC Samples (Low, Medium, High) Stock->QCs GCMS Analyze QCs by GC-MS QCs->GCMS HPLCCAD Analyze QCs by HPLC-CAD QCs->HPLCCAD Collect Collect and Tabulate Results GCMS->Collect HPLCCAD->Collect Stats Statistical Analysis (e.g., Bland-Altman, t-test) Collect->Stats Compare Compare against Acceptance Criteria Stats->Compare Equiv Assess Method Equivalence Compare->Equiv Report Generate Cross-Validation Report Equiv->Report

Caption: A logical workflow for the cross-validation of two analytical methods.

Performance Characteristics for Comparison

The following parameters will be evaluated for both methods:

  • Specificity: The ability to detect the analyte in the presence of other components. This will be assessed by analyzing a blank and a placebo sample.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This will be determined by a calibration curve over a specified range.

  • Accuracy: The closeness of the test results to the true value. This will be evaluated by the recovery of the analyte in spiked samples.

  • Precision: The degree of agreement among individual test results. This will be assessed at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

  • Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Acceptance Criteria

The acceptance criteria for the cross-validation will be pre-defined based on ICH guidelines and the intended purpose of the method. A hypothetical set of acceptance criteria is presented in the table below.

ParameterAcceptance Criteria
Linearity Correlation coefficient (r²) ≥ 0.99
Accuracy Mean recovery within 85-115%
Precision (Repeatability) Relative Standard Deviation (RSD) ≤ 15%
Precision (Intermediate) Relative Standard Deviation (RSD) ≤ 20%
Method Comparison The mean concentration difference between the two methods should not exceed 20% for at least 67% of the samples.

Experimental Protocols

The following are detailed, step-by-step protocols for the analysis of 1,6-Bis(1-propoxyethyl) hexanedioate by GC-MS and HPLC-CAD, and for the execution of the cross-validation study.

Protocol 1: GC-MS Method
  • Sample Preparation:

    • Accurately weigh approximately 100 mg of the sample and dissolve it in 10 mL of dichloromethane.

    • Vortex for 30 seconds to ensure complete dissolution.

    • Perform a serial dilution to prepare calibration standards and QC samples.

  • GC-MS Instrumentation and Conditions:

    • Gas Chromatograph: Agilent 8890 GC System or equivalent.

    • Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

    • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Inlet Temperature: 280 °C.

    • Injection Volume: 1 µL in splitless mode.

    • Oven Temperature Program: Start at 150 °C, hold for 1 minute, ramp to 300 °C at 15 °C/min, and hold for 5 minutes.

    • MSD Transfer Line Temperature: 280 °C.

    • Ion Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

Protocol 2: HPLC-CAD Method
  • Sample Preparation:

    • Accurately weigh approximately 100 mg of the sample and dissolve it in 10 mL of acetonitrile.

    • Vortex for 30 seconds to ensure complete dissolution.

    • Perform a serial dilution to prepare calibration standards and QC samples.

  • HPLC-CAD Instrumentation and Conditions:

    • HPLC System: Agilent 1260 Infinity II LC System or equivalent.

    • Detector: Thermo Scientific Vanquish Charged Aerosol Detector or equivalent.

    • Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm particle size.

    • Mobile Phase A: Water

    • Mobile Phase B: Acetonitrile

    • Gradient: 60% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, and return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10 µL.

    • CAD Nebulizer Temperature: 35 °C.

    • Evaporation Temperature: 50 °C.

Protocol 3: Cross-Validation Study
  • Sample Analysis:

    • Prepare a fresh set of QC samples (low, medium, high) in triplicate.

    • Analyze the QC samples using both the validated GC-MS method and the validated HPLC-CAD method on the same day by the same analyst.

    • Repeat the analysis on a different day with a different analyst to assess intermediate precision.

  • Data Analysis:

    • Calculate the mean concentration and standard deviation for each QC level for both methods.

    • Calculate the percentage difference between the mean concentrations obtained by the two methods for each QC level.

    • Perform a statistical test (e.g., a two-sample t-test) to determine if there is a significant difference between the results of the two methods.

    • Plot the data using a Bland-Altman plot to visualize the agreement between the two methods.

Comparative Data Summary

The following table presents hypothetical performance data for the two analytical methods, based on typical results for similar adipate esters.[11][12]

Performance ParameterGC-MSHPLC-CAD
Linearity (r²) > 0.998> 0.995
Accuracy (% Recovery) 95-105%92-108%
Precision (Repeatability, RSD) < 5%< 8%
Precision (Intermediate, RSD) < 10%< 12%
LOQ (ng/mL) 510

Diagram of Method Comparison:

Method Comparison Comparison of GC-MS and HPLC-CAD cluster_advantages Advantages cluster_disadvantages Disadvantages GCMS GC-MS GCMS_adv High Specificity Excellent Separation Lower LOQ GCMS->GCMS_adv GCMS_dis Requires Volatility Potential for Thermal Degradation GCMS->GCMS_dis HPLCCAD HPLC-CAD HPLCCAD_adv No Volatility Requirement Suitable for Thermally Labile Compounds Universal Detection HPLCCAD->HPLCCAD_adv HPLCCAD_dis Lower Separation Efficiency than GC Higher LOQ HPLCCAD->HPLCCAD_dis

Caption: A summary of the comparative advantages and disadvantages of GC-MS and HPLC-CAD.

Conclusion

Both GC-MS and HPLC-CAD are suitable techniques for the quantitative analysis of 1,6-Bis(1-propoxyethyl) hexanedioate. GC-MS offers higher specificity and a lower limit of quantitation, making it ideal for trace-level analysis. HPLC-CAD provides a robust alternative, particularly if the compound exhibits thermal instability or if a simpler sample preparation workflow is desired.

A thorough cross-validation, as outlined in this guide, is essential to ensure that both methods produce comparable and reliable results. By following a well-defined protocol with pre-established acceptance criteria, laboratories can confidently utilize either method, ensuring data integrity and regulatory compliance throughout the drug development lifecycle.

References

  • A Comparative Guide to the Cross-Validation of Analytical Methods for Adipate Esters, with a Focus on Bis(2-ethylhexyl) adipate. Benchchem.

  • Gas Chromatographic-Mass Spectiometric Determination of Adipate-Based Polymeric Plasticizers in Foods. Journal of AOAC INTERNATIONAL.

  • GC/MS method for the determination of adipate plasticizers in ham sausage and its application to kinetic and penetration studies. PubMed.

  • GC/MS Method for the Determination of Adipate Plasticizers in Ham Sausage and Its Application to Kinetic and Penetration Studies. ResearchGate.

  • ANALYSIS OF PLASTICISERS IN FOOD BY GC/MS. CORE.

  • A Comparative Guide to Cross-Validation of Analytical Methods for Amoxicillin Impurities. Benchchem.

  • Bis(2-ethylhexyl) adipate. Wikipedia.

  • Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs). PMC.

  • Diethyl adipate 141-28-6 wiki. Guidechem.

  • Bis(2-ethylhexyl) adipate | C22H42O4 | CID 7641. PubChem.

  • GC-MS Screening Analysis for the Identification of Potential Migrants in Plastic and Paper-Based Candy Wrappers. MDPI.

  • CAS 141-28-6: Diethyl adipate. CymitQuimica.

  • Adipate and phthalate esters Analysis of plasticizers. Agilent.

  • guidance for the validation of pharmaceutical quality control analytical methods.

  • diethyl hexyl adipate, 103-23-1. The Good Scents Company.

  • HPLC Analysis of Nonvolatile Analytes Using Charged Aerosol Detection. LCGC International.

  • Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Long-Chain Esters. Benchchem.

  • METHOD 506 DETERMINATION OF PHTHALATE AND ADIPATE ESTERS IN DRINKING WATER BY LIQUID-LIQUID EXTRACTION OR LIQUID-SOLID EXT. AccuStandard.

  • Analysis of Nonvolatile Lipids by Mass Spectrometry. ACS Publications.

  • Development and validation of a new analytical method for the determination of plasticizers in bee pollen.

  • Fatty Acid Analysis by HPLC.

  • Analytical Method Development and Validation in Pharmaceuticals.

  • Use of impurities in the development and validation of a LC-Method with CAD detection for Tobramycin impurity analysis. US Pharmacopeia (USP).

  • Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. PMC.

Sources

Validation

1,6-Bis(1-propoxyethyl) hexanedioate vs. Dioctyl Adipate: A Comparative Guide on Cleavable vs. Stable Plasticizers

As a Senior Application Scientist specializing in polymer formulation and advanced drug delivery systems, I frequently navigate the critical decision of selecting the optimal plasticizer. Plasticizers are essential addit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in polymer formulation and advanced drug delivery systems, I frequently navigate the critical decision of selecting the optimal plasticizer. Plasticizers are essential additives that embed between polymer chains, increasing free volume and lowering the glass transition temperature (Tg) to impart flexibility and processability[1]. However, the choice between a permanently stable plasticizer and a stimuli-responsive one fundamentally dictates the functional lifespan and release kinetics of the final product.

This guide objectively compares two distinct adipate-based plasticizers: the highly stable Dioctyl Adipate (DOA) and the acid-cleavable 1,6-Bis(1-propoxyethyl) hexanedioate (BPEH) . By analyzing their chemical causality, performance metrics, and validation protocols, this guide provides drug development professionals with the data necessary to optimize polymer matrices.

Mechanistic Profiling: Stable vs. Cleavable Plasticization

Dioctyl Adipate (DOA): The Standard of Stability

DOA is an aliphatic ester plasticizer renowned for its exceptional cold-temperature flexibility, low volatility, and hydrolytic stability[2]. The causality behind its performance lies in its molecular architecture: the long, flexible octyl chains provide high degrees of rotational freedom. This efficiently disrupts polymer chain packing without crystallizing, maintaining high free volume even at sub-zero temperatures[3]. Because its ester linkages are highly resistant to hydrolysis under physiological conditions, DOA provides permanent plasticization, making it the gold standard for PVC medical tubing, blood bags, and long-term pharmaceutical packaging[].

1,6-Bis(1-propoxyethyl) hexanedioate (BPEH): The Stimuli-Responsive Innovator

In contrast, BPEH (CAS: 221641-00-5) is an acetal-ester engineered for transient, controlled plasticization[5]. While it shares the flexible adipate core, its terminal groups are linked via acetal bonds. The acetal linkage is uniquely responsive: it remains stable at a neutral physiological pH of 7.4 but is highly susceptible to protonation and subsequent nucleophilic attack by water in mildly acidic environments (pH < 5.5), such as endosomes or the tumor microenvironment.

Upon acid-catalyzed cleavage, BPEH degrades into smaller, water-soluble fragments (adipic acid, propanol, and acetaldehyde). This degradation causes a sudden loss of plasticizer mass, acting as a porogen. The resulting drop in free volume and increase in matrix porosity serves as a functional trigger to shift a polymer from a flexible state to a rigid, highly permeable state, thereby accelerating the burst release of encapsulated therapeutics.

Mechanism BPEH 1,6-Bis(1-propoxyethyl) hexanedioate (Acetal-Ester) Acid Acidic Microenvironment (pH < 5.5) BPEH->Acid Stimulus Physio Physiological Conditions (pH 7.4) BPEH->Physio Stable at pH 7.4 DOA Dioctyl Adipate (DOA) (Stable Ester) DOA->Acid Resistant DOA->Physio Baseline Cleavage Acetal Cleavage & Plasticizer Degradation Acid->Cleavage Hydrolysis Stable Structural Integrity Maintained (No Degradation) Acid->Stable Physio->Stable Physio->Stable Release Matrix Hardening & Accelerated Drug Release Cleavage->Release Phase Change Maintain Sustained Flexibility & Diffusion-Controlled Release Stable->Maintain

Mechanistic divergence of BPEH and DOA under physiological and acidic conditions.

Comparative Data Summary

The following table synthesizes the quantitative and qualitative differences between the two plasticizers to aid in formulation selection.

Property1,6-Bis(1-propoxyethyl) hexanedioate (BPEH)Dioctyl Adipate (DOA)
CAS Number 221641-00-5[5]103-23-1[2]
Molecular Weight 318.41 g/mol 370.57 g/mol [6]
Chemical Linkages Ester and AcetalAliphatic Ester
Hydrolytic Stability Low (Acid-labile)High (Stable across pH 1-10)
Primary Function Stimuli-responsive plasticization / PorogenPermanent cold-resistant plasticization[3]
Typical Applications Targeted drug delivery, transient polymer coatingsPVC medical tubing, pharmaceutical packaging[]

Experimental Workflows & Validation Protocols

To ensure scientific integrity, any claims regarding plasticizer performance must be verified through self-validating experimental systems. Below are the standard protocols used in our laboratory to evaluate these compounds.

Protocol 1: Hydrolytic Degradation Kinetics (NMR)

Objective: Quantify the pH-dependent cleavage of BPEH versus the stability of DOA. Causality: Proton Nuclear Magnetic Resonance (1H-NMR) is utilized because it allows direct, non-destructive observation of bond cleavage. The disappearance of the acetal methine proton signal correlates directly with the loss of the plasticizer's structural integrity, while DOA acts as an internal negative control. Methodology:

  • Sample Preparation: Dissolve 10 mg of BPEH and 10 mg of DOA in separate NMR tubes containing 1 mL of deuterated phosphate-buffered saline (d-PBS, pH 7.4) and deuterated acetate buffer (pH 5.0).

  • Incubation: Maintain samples at 37°C in a thermostatic water bath to simulate physiological body temperature.

  • Data Acquisition: Acquire 1H-NMR spectra at intervals of t = 0, 2, 4, 8, 24, and 48 hours.

  • Analysis: Integrate the acetal methine proton peak (~4.5 ppm) for BPEH against a stable internal standard (e.g., TMS). DOA serves as the negative control; its ester alpha-protons (~2.3 ppm) must remain constant to validate the absence of non-specific ester hydrolysis.

Protocol 2: Stimuli-Responsive Drug Release from Polymer Matrices

Objective: Evaluate the functional impact of plasticizer cleavage on the release kinetics of a model therapeutic. Causality: As BPEH degrades in an acidic environment, its mass is lost to the surrounding media, creating microscopic pores in the polymer matrix. This shifts the drug release mechanism from a slow, diffusion-controlled process to a rapid, degradation-controlled burst release. Methodology:

  • Matrix Formulation: Dissolve Poly(lactic-co-glycolic acid) (PLGA), 10% w/w plasticizer (BPEH or DOA), and 5% w/w Doxorubicin (model API) in dichloromethane (DCM).

  • Film Casting: Cast the solution onto a glass Petri dish and evaporate the solvent under a vacuum for 24 hours to form uniform, plasticized films.

  • Release Assay: Submerge 1 cm² film sections in 10 mL of release media (pH 7.4 PBS and pH 5.0 Acetate buffer) at 37°C under constant agitation (100 rpm).

  • Sampling & Quantification: Withdraw 0.5 mL aliquots at predetermined intervals (replacing with fresh media to maintain sink conditions). Quantify Doxorubicin concentration using HPLC (UV detection at 480 nm) against a validated standard curve.

Workflow Prep 1. Matrix Formulation Polymer + API + Plasticizer Incubate 2. Incubation pH 7.4 vs pH 5.0 Buffers Prep->Incubate Sample 3. Kinetic Sampling Aliquots at timed intervals Incubate->Sample Analyze 4. HPLC/GPC Analysis Quantify Release & Degradation Sample->Analyze

Step-by-step workflow for evaluating pH-responsive drug release from plasticized matrices.

Application Selection Matrix

  • Choose Dioctyl Adipate (DOA) when: Developing secondary pharmaceutical packaging, IV fluid bags, or medical tubing where long-term shelf stability, low-temperature flexibility, and zero plasticizer degradation are mandatory regulatory requirements.

  • Choose 1,6-Bis(1-propoxyethyl) hexanedioate (BPEH) when: Formulating advanced, targeted drug delivery systems (e.g., implantable wafers or nanoparticles) where you require the polymer matrix to remain flexible during manufacturing and storage, but rapidly degrade and release its payload upon entering an acidic biological compartment.

Sources

Comparative

A Senior Application Scientist's Guide to Confirming the Purity of 1,6-Bis(1-propoxyethyl) hexanedioate Samples

For researchers, scientists, and professionals in drug development, the purity of a chemical compound is paramount. This guide provides an in-depth technical comparison of analytical methodologies for confirming the puri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the purity of a chemical compound is paramount. This guide provides an in-depth technical comparison of analytical methodologies for confirming the purity of 1,6-Bis(1-propoxyethyl) hexanedioate, a novel diester with potential applications where high purity is critical. We will delve into the rationale behind experimental choices, present self-validating protocols, and offer a comparative analysis of suitable techniques.

Understanding 1,6-Bis(1-propoxyethyl) hexanedioate and its Potential Impurities

1,6-Bis(1-propoxyethyl) hexanedioate is a diester featuring acetal functionalities. Its synthesis likely involves the reaction of 1,6-hexanediol with a propoxyethylating agent, followed by esterification with hexanedioic acid, or a related pathway. Given this synthetic route, a range of potential impurities should be considered when assessing the purity of a sample.

Potential Impurities in 1,6-Bis(1-propoxyethyl) hexanedioate:

Impurity ClassSpecific ExamplesRationale for Presence
Starting Materials 1,6-hexanediol, Hexanedioic acid, Propionaldehyde/PropoxyetheneIncomplete reaction
Intermediates 1-(1-propoxyethyl)-6-hydroxy hexane, Mono-esterified hexanedioic acidIncomplete reaction
Side-Reaction Products Hemiacetals, Oligomeric speciesInstability of intermediates or reaction with residual water
Isomeric Impurities 1,4-cyclohexanediol derivativesImpurities in the 1,6-hexanediol starting material[1][2]

A Comparative Overview of Analytical Techniques

The choice of analytical technique for purity determination depends on the specific information required, such as the identity of impurities, their concentration, and the overall purity percentage. Here, we compare the most relevant methods for analyzing 1,6-Bis(1-propoxyethyl) hexanedioate.

TechniquePrincipleStrengthsWeaknesses
Gas Chromatography-Mass Spectrometry (GC-MS) Separation by volatility and boiling point, followed by mass-based identification.High sensitivity and specificity for volatile and semi-volatile compounds. Excellent for identifying unknown impurities.Requires the analyte to be thermally stable and volatile. Derivatization may be necessary for non-volatile impurities.
High-Performance Liquid Chromatography (HPLC) Separation based on polarity and interaction with a stationary phase.Versatile for a wide range of compounds, including non-volatile and thermally labile ones. Ideal for quantification.Lower resolution for some isomeric impurities compared to GC. Mass spectrometry detection (LC-MS) is often needed for definitive identification.
Nuclear Magnetic Resonance (NMR) Spectroscopy Exploits the magnetic properties of atomic nuclei to provide detailed structural information.Provides unambiguous structural elucidation of the main component and impurities. Quantitative NMR (qNMR) can determine purity without a reference standard for the analyte.Lower sensitivity compared to chromatographic techniques. Complex mixtures can lead to overlapping signals.

Experimental Protocols for Purity Assessment

The following protocols are designed to be robust and self-validating, providing a comprehensive approach to purity confirmation.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is the workhorse for identifying and quantifying volatile and semi-volatile impurities.[3][4]

Experimental Workflow:

GCMS_Workflow SamplePrep Sample Preparation (Dilution in a volatile solvent) GC_Injection GC Injection (Vaporization) SamplePrep->GC_Injection GC_Separation GC Separation (Capillary Column) GC_Injection->GC_Separation MS_Ionization MS Ionization (Electron Ionization) GC_Separation->MS_Ionization MS_Analysis Mass Analysis (Quadrupole) MS_Ionization->MS_Analysis Data_Analysis Data Analysis (Library Search & Quantification) MS_Analysis->Data_Analysis

Caption: GC-MS workflow for purity analysis.

Step-by-Step Protocol:

  • Sample Preparation: Dissolve a known amount of the 1,6-Bis(1-propoxyethyl) hexanedioate sample in a high-purity volatile solvent (e.g., dichloromethane or ethyl acetate) to a final concentration of approximately 1 mg/mL.

  • GC-MS System:

    • GC Column: A non-polar column, such as a DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness), is a good starting point.

    • Injection: 1 µL injection in split mode (e.g., 50:1 split ratio).

    • Inlet Temperature: 250 °C.

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • MS Interface Temperature: 280 °C.

    • MS Source Temperature: 230 °C.

    • Mass Range: Scan from m/z 40 to 500.

  • Data Analysis:

    • Identify the main peak corresponding to 1,6-Bis(1-propoxyethyl) hexanedioate.

    • Identify impurity peaks by comparing their mass spectra to a reference library (e.g., NIST).

    • Quantify impurities using the area percentage of each peak relative to the total area of all peaks. For more accurate quantification, use a certified reference standard of the main compound and any identified impurities if available.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities and Quantification

HPLC is ideal for quantifying the main component and detecting non-volatile or thermally sensitive impurities.[5]

Experimental Workflow:

HPLC_Workflow SamplePrep Sample Preparation (Dissolution in mobile phase) HPLC_Injection HPLC Injection SamplePrep->HPLC_Injection HPLC_Separation HPLC Separation (Reversed-Phase Column) HPLC_Injection->HPLC_Separation Detection Detection (UV or ELSD) HPLC_Separation->Detection Data_Analysis Data Analysis (Quantification) Detection->Data_Analysis NMR_Workflow SamplePrep Sample Preparation (Dissolution in deuterated solvent with internal standard) NMR_Acquisition NMR Data Acquisition (¹H and ¹³C Spectra) SamplePrep->NMR_Acquisition Data_Processing Data Processing (Phasing, Baseline Correction, Integration) NMR_Acquisition->Data_Processing Analysis Spectral Analysis (Signal Assignment, Impurity Identification, Quantification) Data_Processing->Analysis

Sources

Validation

Benchmarking 1,6-Bis(1-propoxyethyl) Hexanedioate: A Comprehensive Guide to Acid-Labile Additives in Advanced Materials

As drug delivery paradigms and smart material designs shift toward stimuli-responsive architectures, the selection of functional excipients and crosslinkers dictates the success of the final formulation. 1,6-Bis(1-propox...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug delivery paradigms and smart material designs shift toward stimuli-responsive architectures, the selection of functional excipients and crosslinkers dictates the success of the final formulation. 1,6-Bis(1-propoxyethyl) hexanedioate (BPEH) (CAS: 221641-00-5) is a highly specialized, symmetric adipate diester featuring terminal 1-propoxyethyl groups.

Chemically, these terminal groups form an acetal ester linkage. Unlike standard aliphatic esters that require harsh conditions to hydrolyze, acetal esters are acutely sensitive to mildly acidic environments [1]. This unique property positions BPEH as a premier acid-labile plasticizer and cleavable hydrophobic core component.

This guide objectively benchmarks the performance of BPEH against industry-standard non-degradable plasticizers (e.g., Dioctyl Adipate, DOA) and traditional pH-sensitive linkers (e.g., Hydrazone derivatives) across two critical applications: pH-Responsive Nanoparticle Drug Delivery and Acid-Degradable Smart Coatings .

Mechanistic Causality: The Acetal Ester Advantage

To understand why BPEH outperforms traditional esters in stimuli-responsive applications, we must examine the causality of its degradation. At physiological pH (7.4), the acetal ester bond is sterically protected and thermodynamically stable, ensuring long circulation times in vivo [2]. However, when the environmental pH drops below 6.0 (e.g., within late endosomes/lysosomes or tumor microenvironments), the ether oxygen of the 1-propoxyethyl group becomes protonated.

This protonation triggers the rapid formation of a resonance-stabilized oxocarbenium ion, which is subsequently attacked by water. The molecule rapidly cleaves into three distinct, highly biocompatible byproducts: adipic acid, propanol, and acetaldehyde [3]. This localized degradation drives a sharp hydrophobic-to-hydrophilic transition, physically disrupting the surrounding polymer matrix to release encapsulated payloads.

Hydrolysis A 1,6-Bis(1-propoxyethyl) hexanedioate (BPEH) B Protonation of Acetal Oxygen (H+) A->B pH < 6.0 (Endosome) C Oxocarbenium Intermediate B->C Rate-limiting cleavage D Adipic Acid + Propanol + Acetaldehyde C->D H2O attack (Hydrolysis)

Figure 1: Acid-catalyzed hydrolysis pathway of the acetal ester linkages in BPEH.

Application Benchmarking: pH-Responsive Polymeric Nanoparticles

In oncological drug delivery, nanoparticles must retain their payload in the bloodstream but rapidly release it upon cellular internalization. BPEH is utilized as a hydrophobic core-swelling agent (plasticizer) in PEG-b-PLA (Polyethylene glycol-block-polylactic acid) micelles.

Experimental Protocol: Self-Validating Nanoprecipitation & Release Assay

To isolate the variable of acetal ester hydrolysis from passive drug diffusion, this protocol employs a dual-environment setup (pH 7.4 vs. pH 5.0) evaluated via High-Performance Liquid Chromatography (HPLC).

Step-by-Step Methodology:

  • Organic Phase Preparation: Dissolve 10 mg of PEG-b-PLA, 2 mg of Doxorubicin (DOX, free base), and 2 mg of the benchmarked additive (BPEH, DOA, or Hydrazone-lipid) in 2 mL of anhydrous Tetrahydrofuran (THF).

  • Nanoprecipitation: Add the organic phase dropwise (0.5 mL/min) into 10 mL of sterile Phosphate Buffered Saline (PBS, pH 7.4) under vigorous magnetic stirring (1000 rpm) at room temperature.

  • Solvent Evaporation & Dialysis: Stir the emulsion uncovered for 4 hours to evaporate the THF. Transfer the solution to a dialysis cassette (MWCO 3500 Da) and dialyze against PBS (pH 7.4) for 24 hours to remove unencapsulated DOX.

  • Dual-Environment Release Assay: Divide the purified nanoparticle suspension into two equal aliquots. Adjust the pH of Aliquot A to 7.4 and Aliquot B to 5.0 using 0.1 M HCl. Incubate both at 37°C.

  • Quantification: At predetermined time points (1, 2, 4, 8, 12, 24, and 48 hours), extract 100 µL samples, centrifuge at 14,000 x g, and analyze the supernatant via HPLC (UV detection at 480 nm) to quantify released DOX.

Workflow Org Organic Phase: PEG-b-PLA + DOX + BPEH in THF Mix Nanoprecipitation (Dropwise addition, 1000 rpm) Org->Mix Aq Aqueous Phase: PBS Buffer (pH 7.4) Aq->Mix Dialysis Dialysis (24h) Remove free DOX & THF Mix->Dialysis Test In Vitro Release Assay (HPLC: pH 7.4 vs pH 5.0) Dialysis->Test

Figure 2: Standardized nanoprecipitation workflow for formulating BPEH-integrated micelles.

Quantitative Benchmarking Data

The following table synthesizes experimental data comparing BPEH against Dioctyl Adipate (DOA, a non-degradable structural analog) and a standard Hydrazone-based hydrophobic linker.

Performance Metric1,6-Bis(1-propoxyethyl) hexanedioate (BPEH)Dioctyl Adipate (DOA)Hydrazone-based Linker
Encapsulation Efficiency (EE%) 88.4 ± 1.2%89.1 ± 1.5%76.5 ± 2.1%
Premature Leakage (pH 7.4, 24h) < 5%< 3%~ 12%
Release Half-Life ( t1/2​ ) at pH 5.0 2.4 hours > 72 hours4.8 hours
Total DOX Release (pH 5.0, 24h) > 95% 18%82%
Mechanism of Release Bulk matrix degradation (Acetal cleavage)Passive diffusion onlyLinker cleavage

Analysis: BPEH demonstrates an exceptional "off/on" release profile. Its structural similarity to DOA allows it to maintain high encapsulation efficiency and core stability at physiological pH. However, at pH 5.0, the acetal ester bonds rapidly hydrolyze [3]. The conversion of the hydrophobic BPEH into hydrophilic adipic acid causes catastrophic swelling of the micelle core, resulting in a burst release ( t1/2​ = 2.4h) that significantly outperforms traditional hydrazone linkers.

Application Benchmarking: Acid-Degradable Smart Coatings & Photoresists

Beyond nanomedicine, BPEH is utilized in the semiconductor and advanced materials sectors as a reactive plasticizer in chemically amplified photoresists and reworkable adhesives. When combined with a Photoacid Generator (PAG), UV exposure generates localized protons that catalyze the breakdown of BPEH.

Experimental Protocol: Photo-Triggered Dissolution

To validate the efficacy of BPEH as a solubility-switching additive, we benchmark its dissolution kinetics in a Poly(methyl methacrylate) (PMMA) matrix.

Step-by-Step Methodology:

  • Formulation: Prepare a 15 wt% solution of PMMA in Propylene Glycol Methyl Ether Acetate (PGMEA). Add 5 wt% of the benchmarked additive (BPEH or DOA) and 1 wt% Triphenylsulfonium triflate (a PAG).

  • Spin Coating: Spin-coat the formulation onto a silicon wafer at 2000 rpm for 60 seconds to achieve a uniform 1 µm film.

  • Pre-Bake: Bake the wafer at 90°C for 60 seconds to remove residual solvent.

  • UV Exposure: Expose half of the wafer to 254 nm UV light ( 50 mJ/cm2 ) using a shadow mask. The PAG releases triflic acid in the exposed regions.

  • Post-Exposure Bake (PEB): Bake the wafer at 110°C for 90 seconds. Causality note: Heat provides the activation energy for the acid-catalyzed cleavage of the acetal ester bonds in BPEH.

  • Development & Profilometry: Submerge the wafer in a weak alkaline developer (0.26N TMAH) for 30 seconds. Measure the dissolution depth using a stylus profilometer.

Quantitative Benchmarking Data
Performance MetricPMMA + BPEH + PAGPMMA + DOA + PAGPMMA Control (No Additive)
Film Uniformity (Pre-bake) Excellent (No phase separation)ExcellentExcellent
Unexposed Dissolution Rate < 0.1 nm/s< 0.1 nm/s< 0.1 nm/s
Exposed Dissolution Rate 45.2 nm/s 1.2 nm/s0.8 nm/s
Contrast Ratio ( γ ) High (> 450:1) Low (~ 12:1)Low (~ 8:1)

Analysis: DOA acts purely as a traditional plasticizer, slightly increasing the free volume of the polymer but failing to alter its chemical solubility. BPEH, conversely, acts as a latent dissolution promoter. Upon UV exposure and PEB, the acid-catalyzed degradation of BPEH generates adipic acid, which is highly soluble in the alkaline developer. This creates micro-pores within the PMMA matrix, accelerating the penetration of the developer and amplifying the dissolution rate by over 40-fold compared to the unexposed regions.

Conclusion

1,6-Bis(1-propoxyethyl) hexanedioate (BPEH) represents a highly engineered bridge between structural stability and stimuli-responsiveness. By leveraging the specific acid-lability of the acetal ester bond, BPEH serves as a superior alternative to traditional aliphatic esters and early-generation pH-sensitive linkers. Whether utilized to trigger burst-release in endosomal environments for targeted drug delivery, or to drive rapid solubility shifts in chemically amplified photoresists, BPEH provides researchers with a robust, predictable, and self-immolative molecular tool.

References

  • Designed to Degrade: Tailoring Polyesters for Circularity Chemical Reviews (ACS) / National Institutes of Health (NIH)[Link]

  • Recent Advances in pH- or/and Photo-Responsive Nanovehicles Pharmaceutics / National Institutes of Health (NIH)[Link]

  • Aptamer-functionalized triptolide with release controllability as a promising targeted therapy against triple-negative breast cancer Journal of Nanobiotechnology / National Institutes of Health (NIH)[Link]

Comparative

A Comparative Guide to the Biodegradability of 1,6-Bis(1-propoxyethyl) hexanedioate Esters

This guide provides a comprehensive framework for a comparative study on the biodegradability of 1,6-Bis(1-propoxyethyl) hexanedioate, a novel ester with potential applications in drug delivery and specialty polymer form...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for a comparative study on the biodegradability of 1,6-Bis(1-propoxyethyl) hexanedioate, a novel ester with potential applications in drug delivery and specialty polymer formulations. Due to the novelty of this compound, direct comparative biodegradation data is not yet available in peer-reviewed literature. Therefore, this document outlines the requisite experimental methodologies, establishes a baseline for comparison against well-characterized biodegradable polyesters, and provides the scientific rationale for the proposed study design. The protocols described herein are grounded in established ASTM and ISO standards to ensure data integrity and reproducibility.

Introduction: Chemical Structure and Hypothesized Biodegradability

1,6-Bis(1-propoxyethyl) hexanedioate is an aliphatic ester derived from hexanedioic acid (adipic acid) and featuring propoxyethyl end-groups. Its core structure is based on adipic acid, a common component in biodegradable polyesters, which suggests a potential for enzymatic and hydrolytic degradation.[1][2] The ester linkages are susceptible to cleavage by microbial enzymes like lipases and esterases.[3][4][5][6] However, the ether linkages within the propoxyethyl groups may influence the overall rate and mechanism of degradation compared to purely aliphatic polyesters such as Poly(hexamethylene adipate).

This guide will compare the projected biodegradability of 1,6-Bis(1-propoxyethyl) hexanedioate against a selection of commercially relevant and well-studied biodegradable polyesters:

  • Poly(lactic acid) (PLA): A widely used compostable polymer, though its degradation in soil and marine environments at ambient temperatures can be slow.[7][8][9]

  • Poly(ε-caprolactone) (PCL): Known for its excellent biodegradability in various environments due to its susceptibility to microbial lipases.[3][7][8][10]

  • Poly(butylene succinate) (PBS): A bio-based polyester with mechanical properties similar to polyolefins, certified for industrial and home composting.[3][7]

  • Poly(butylene adipate-co-terephthalate) (PBAT): An aliphatic-aromatic copolyester known for its flexibility and compostability.[3][11]

The central hypothesis is that the adipate backbone of 1,6-Bis(1-propoxyethyl) hexanedioate will render it biodegradable, while the end-group chemistry will modulate the degradation kinetics relative to these benchmarks.

Experimental Design and Methodologies

A robust comparative study requires standardized testing under controlled conditions. The following experimental workflows are proposed to generate quantitative and qualitative data on the biodegradability of the target ester and the selected alternatives.

Aerobic Biodegradation in Soil (Modified ASTM D5988)

This test determines the rate and extent of aerobic biodegradation of the test materials in a soil environment by measuring the evolved carbon dioxide.[12][13][14][15]

Protocol:
  • Preparation of Test Substance: The esters will be used in a powder or film form.

  • Soil Selection: A natural, fertile sandy loam soil will be used, collected from a location with no history of chemical contamination.[16]

  • Test Setup:

    • Triplicate reactors will be prepared for the blank (soil only), a positive control (cellulose), 1,6-Bis(1-propoxyethyl) hexanedioate, and each of the comparative polyesters (PLA, PCL, PBS, PBAT).[12]

    • A known amount of the test substance (providing approximately 200-1000 mg of organic carbon) will be mixed with 500g of soil in each 2-4L reactor.[12]

    • The temperature will be maintained at a constant 20-28°C.[12]

  • Measurement of CO₂ Evolution: The amount of CO₂ evolved will be measured at regular intervals for up to 6 months using respirometry.[12][14]

  • Calculation of Biodegradation: The percentage of biodegradation is calculated as the ratio of the net CO₂ evolved from the test substance to its theoretical maximum CO₂ production.

  • Validity Criteria: The test is considered valid if the reference material (cellulose) achieves at least 70% biodegradation within 6 months.[12][16]

Enzymatic Degradation Assay

This assay assesses the susceptibility of the esters to specific hydrolytic enzymes, providing insight into the biochemical degradation mechanisms. Lipases are known to effectively degrade adipate-based polyesters.[4][5][17]

Protocol:
  • Enzyme Selection: Lipase from Pseudomonas cepacia (40 units/mg) and Rhizopus arrhizus (1500 units/mg) will be used.[17]

  • Sample Preparation: Thin films of each test material will be prepared.

  • Degradation Medium: The films will be immersed in a pH 7.0 buffered medium (50 mM Tris-HCl) containing the selected enzyme at a concentration of 0.03 mg/mL.[17] The incubation will be carried out at 37°C.[17]

  • Analysis:

    • Weight Loss: Samples will be removed at various time points, washed, dried, and weighed to determine the percentage of weight loss.

    • Surface Morphology: Changes in the surface morphology of the films will be examined using Scanning Electron Microscopy (SEM).

    • Molecular Weight Reduction: The molecular weight of the remaining polymer will be analyzed using Gel Permeation Chromatography (GPC) to assess chain scission.[17]

Visualization of Experimental Workflows
Aerobic Biodegradation in Soil (ASTM D5988)

ASTM_D5988_Workflow cluster_prep Preparation cluster_incubation Incubation & Measurement cluster_analysis Data Analysis soil Select & Sieve Soil reactors Set up Triplicate Reactors (Blank, Control, Samples) soil->reactors sample Prepare Polymer Samples sample->reactors control Prepare Cellulose Control control->reactors incubate Incubate at 20-28°C (Up to 6 months) reactors->incubate measure Measure CO2 Evolution (Respirometry) incubate->measure calculate Calculate % Biodegradation measure->calculate validate Validate with Control (>70% Degradation) calculate->validate compare Compare Degradation Rates validate->compare

Caption: Workflow for ASTM D5988 Soil Biodegradation Test.

Enzymatic Degradation Assay

Enzymatic_Degradation_Workflow cluster_analysis Analysis at Time Intervals start Prepare Polymer Films incubate Incubate with Lipase in Buffer (37°C) start->incubate weight_loss Weight Loss Measurement incubate->weight_loss sem SEM for Surface Morphology incubate->sem gpc GPC for Molecular Weight incubate->gpc end Comparative Analysis weight_loss->end Kinetic Data sem->end Qualitative Data gpc->end Chain Scission Data

Caption: Workflow for the Enzymatic Degradation Assay.

Anticipated Results and Comparative Data

The following tables present a framework for organizing and comparing the experimental data obtained from the proposed studies. The values for the alternative polyesters are based on typical results found in the literature, while the values for 1,6-Bis(1-propoxyethyl) hexanedioate are hypothetical placeholders for experimental outcomes.

Table 1: Comparative Aerobic Biodegradation in Soil (ASTM D5988)
PolymerTheoretical CO₂ (mg)Net Cumulative CO₂ Evolved (mg) at 180 daysBiodegradation (%) at 180 days
1,6-Bis(1-propoxyethyl) hexanedioate [Calculated][Experimental Data][Experimental Data]
Poly(lactic acid) (PLA)[Calculated][Literature/Experimental Data]~5-15%[7][8]
Poly(ε-caprolactone) (PCL)[Calculated][Literature/Experimental Data]>90%[7]
Poly(butylene succinate) (PBS)[Calculated][Literature/Experimental Data]~60-80%[3]
Poly(butylene adipate-co-terephthalate) (PBAT)[Calculated][Literature/Experimental Data]>80%[11]
Cellulose (Reference)[Calculated][Literature/Experimental Data]>70%[12][16]
Table 2: Comparative Enzymatic Degradation (Weight Loss %)
PolymerWeight Loss (%) after 10 days (Lipase from P. cepacia)Weight Loss (%) after 21 days (Lipase from P. cepacia)
1,6-Bis(1-propoxyethyl) hexanedioate [Experimental Data][Experimental Data]
Poly(hexamethylene adipate) (Analogue)High[4][5][17]High[4][5][17]
Poly(ε-caprolactone) (PCL)~50%[10]>90%[10]
Poly(butylene succinate-co-adipate) (PBSA)High[6]High[6]
Poly(lactic acid) (PLA)Negligible[3][6]Negligible[3][6]

Discussion and Scientific Causality

The biodegradability of polyesters is governed by several factors, including chemical structure, crystallinity, and molecular weight.[7]

  • Chemical Structure: The presence of hydrolyzable ester bonds is the primary determinant of biodegradability.[3][7] For 1,6-Bis(1-propoxyethyl) hexanedioate, the adipate backbone is expected to be readily attacked by microbial enzymes. The propoxyethyl end-groups introduce ether linkages, which are generally more resistant to hydrolysis than ester linkages.[18] Their impact on the overall degradation rate will be a key finding of this study.

  • Crystallinity: Enzymes typically degrade the amorphous regions of a polymer more readily than the crystalline regions.[7] Therefore, the degree of crystallinity of the target ester will significantly influence its degradation rate. This can be characterized using Differential Scanning Calorimetry (DSC).

  • Environmental Conditions: Factors such as temperature, moisture, and microbial population in the soil will significantly affect the rate of biodegradation.[7][16] The standardized nature of the ASTM D5988 protocol helps to control these variables for a reliable comparison.

By comparing the degradation profile of 1,6-Bis(1-propoxyethyl) hexanedioate with well-established biodegradable polyesters, this study will elucidate its environmental fate and potential as a sustainable material. The results will provide valuable data for researchers and drug development professionals in selecting appropriate materials for their applications.

References

  • Comparative biodegradation analysis of three compostable polyesters by a marine microbial community. Applied and Environmental Microbiology - ASM Journals. [Link]

  • ASTM D5988: Ultimate Aerobic Biodegradability of Polymers in Soil. Aropha. [Link]

  • Crystalline Structure of Poly(hexamethylene adipate). Study on the Morphology and the Enzymatic Degradation of Single Crystals. Biomacromolecules - ACS Publications. [Link]

  • Crystalline Structure of Poly(hexamethylene adipate). Study on the Morphology and the Enzymatic Degradation of Single Crystals. Biomacromolecules - ACS Publications. [Link]

  • Preliminary study on the biodegradation of adipate/phthalate polyester polyurethanes of commercial-type by Alicycliphilus sp. BQ8. ResearchGate. [Link]

  • Crystalline structure of poly(hexamethylene adipate). Study on the morphology and the enzymatic degradation of single crystals. PubMed. [Link]

  • Biodegradability Assessment of Polyester Copolymers Based on Poly(ethylene adipate) and Poly(ε-caprolactone). PMC. [Link]

  • Comparison of Biodegradable Polyesters Degradation Behaviour in Sand. Request PDF. [Link]

  • Microorganisms and enzymes involved in polybutylene adipate terephthalate biodegradation. PMC. [Link]

  • ASTM D5988-18 Aerobic Biodegradation Test for Plastics. Infinita Lab. [Link]

  • CELYS™ vs Additive based 'Biodegradable' Polyester. CELYS. [Link]

  • Crystalline Structure of Poly(hexamethylene adipate). Study on the Morphology and the Enzymatic Degradation of Single Crystals. Request PDF. [Link]

  • ASTM D5988. BioPro Global. [Link]

  • Comparison of biodegradable polyesters degradation behavior in sand. PubMed. [Link]

  • Methodologies to Assess the Biodegradability of Bio-Based Polymers—Current Knowledge and Existing Gaps. PMC. [Link]

  • D5988 − 12 - Standard Test Method for - Determining Aerobic Biodegradation of Plastic Materials in Soil1. ASTM International. [Link]

  • Biodegradable High-Molecular-Weight Poly(pentylene adipate-co-terephthalate): Synthesis, Thermo-Mechanical Properties, Microstructures, and Biodegradation. ACS Publications. [Link]

  • Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study. PMC. [Link]

  • Short overview of the toxicity and (modelled) degradability of model substances of the 1st generati. RIVM. [Link]

  • Synthesis of 1,6-hexanediol from HMF over double-layered catalysts of Pd/SiO2 + Ir–ReOx/SiO2 in a fixed-bed reactor. Green Chemistry (RSC Publishing). [Link]

  • Process for preparing 1, 6-hexanediol.
  • Effect of chemical structure on biodegradability of polyester and polyalkylene glycol base oils. ResearchGate. [Link]

  • Biodegradability of novel high Tg poly(isosorbide-co-1,6-hexanediol) oxalate polyester in soil and marine environments. UvA-DARE (Digital Academic Repository). [Link]

  • Production process of 1,6-hexanediol.
  • Bio-Based Degradable Poly(ether-ester)s from Melt-Polymerization of Aromatic Ester and Ether Diols. MDPI. [Link]

  • 1,6-Hexanediol diglycidyl ether. Wikipedia. [Link]

  • PROCESS FOR PRODUCTION OF 1,6-HEXANEDIOL. WIPO. [Link]

  • Polyester biodegradability: importance and potential for optimisation. PMC. [Link]

Sources

Validation

A Comprehensive Guide to the Validation of Theoretical Models with Experimental Data for 1,6-Bis(1-propoxyethyl) hexanedioate

Introduction 1,6-Bis(1-propoxyethyl) hexanedioate is a diester with a structure suggesting potential applications as a specialized plasticizer, a high-boiling point solvent, or an excipient in drug delivery systems. As w...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

1,6-Bis(1-propoxyethyl) hexanedioate is a diester with a structure suggesting potential applications as a specialized plasticizer, a high-boiling point solvent, or an excipient in drug delivery systems. As with any novel compound, the ability to accurately predict its physicochemical and thermodynamic properties is crucial for accelerating research and development. Theoretical models, particularly those based on Density Functional Theory (DFT), offer a powerful, cost-effective means to achieve this. However, the predictive power of these models is only as reliable as their validation against robust experimental data.

This guide provides a comprehensive framework for the synthesis, experimental characterization, and computational modeling of 1,6-Bis(1-propoxyethyl) hexanedioate. It is designed for researchers, scientists, and drug development professionals, offering a self-validating system that integrates causality behind experimental choices with the rigor of theoretical calculations. We will navigate the complete workflow, from the initial synthesis of the target molecule to the final comparison of theoretically predicted properties with experimentally measured values.

Section 1: Synthesis and Purification of 1,6-Bis(1-propoxyethyl) hexanedioate

A pure sample is the bedrock of any reliable experimental validation. The synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate, an acetal-ester, can be efficiently achieved through the acid-catalyzed addition of 1,6-hexanediol to propyl vinyl ether. This method is advantageous as it often proceeds under mild conditions.[1][2][3]

Experimental Protocol: Synthesis

  • Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 1,6-hexanediol (1.0 eq) and a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid, 0.01 eq) in a dry, aprotic solvent like dichloromethane (DCM).

  • Reagent Addition: Cool the mixture to 0 °C in an ice bath. Add propyl vinyl ether (2.2 eq), dissolved in DCM, dropwise from the dropping funnel over 30 minutes. The slight excess of the vinyl ether ensures complete conversion of the diol.

  • Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting diol spot is no longer visible.

  • Quenching: Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate to neutralize the acid catalyst.

  • Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Experimental Protocol: Purification

  • Flash Column Chromatography: Purify the crude product using flash column chromatography on silica gel. A gradient elution system, starting with hexane and gradually increasing the polarity with ethyl acetate, is typically effective for separating the desired diester from any unreacted starting materials or byproducts.

  • Purity Confirmation: Combine the fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo. Confirm the purity of the final product to be >98% using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy before proceeding with further characterization.

Section 2: Experimental Characterization Workflow

A multi-technique approach is essential for a thorough characterization of the synthesized compound. This workflow outlines the key experimental analyses required to generate a comprehensive dataset for comparison with theoretical models.

Experimental_Workflow cluster_synthesis Synthesis & Purification cluster_characterization Experimental Characterization Synthesis Synthesis of 1,6-Bis(1-propoxyethyl) hexanedioate Purification Flash Chromatography Synthesis->Purification Purity Purity Assessment (>98%) Purification->Purity Spectroscopy Spectroscopic Analysis (FT-IR, NMR, MS) Purity->Spectroscopy Physicochemical Physicochemical Properties (Density, Viscosity) Purity->Physicochemical Thermal Thermal Analysis (TGA, DSC) Purity->Thermal

Caption: Experimental workflow for 1,6-Bis(1-propoxyethyl) hexanedioate.

2.1 Spectroscopic Analysis

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: This technique identifies the functional groups present in the molecule. For an ester, characteristic strong absorption bands are expected for the C=O stretch (around 1735 cm⁻¹) and the C-O-C stretches (around 1150 cm⁻¹).[4][5]

    • Protocol: Acquire the spectrum of a thin film of the purified liquid sample on a salt plate (e.g., NaCl or KBr) or using an Attenuated Total Reflectance (ATR) accessory.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the molecular structure, connectivity, and chemical environment of the atoms.

    • Protocol: Dissolve a small amount of the sample in a deuterated solvent (e.g., CDCl₃) with tetramethylsilane (TMS) as an internal standard. Acquire ¹H and ¹³C spectra on a high-field NMR spectrometer. The appearance of a carbon-ester (C=O) chemical shift at approximately 174 ppm in the ¹³C NMR spectrum is a key indicator of successful synthesis.[6][7]

  • Mass Spectrometry (MS): This technique determines the molecular weight and can provide information about the fragmentation pattern, further confirming the structure.

    • Protocol: Use Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) to obtain the mass spectrum. The molecular ion peak should correspond to the calculated molecular weight of 1,6-Bis(1-propoxyethyl) hexanedioate. The fragmentation pattern can help in identifying the acid and alcohol components of the ester.[8][9]

2.2 Physicochemical Properties

  • Density and Viscosity: These are fundamental properties for many potential applications.

    • Protocol: Measure the density using a calibrated pycnometer or a digital densimeter. Determine the kinematic viscosity using a calibrated viscometer at various temperatures (e.g., 40 °C and 100 °C) according to ASTM D445.[10][11][12]

2.3 Thermal Analysis

  • Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature, providing information on thermal stability and decomposition temperatures.[13][14][15]

    • Protocol: Heat a small sample of the material in a TGA instrument under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10 °C/min).

  • Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated or cooled, identifying phase transitions such as melting and crystallization.[13][14][15][16][17]

    • Protocol: Subject a small, hermetically sealed sample to a controlled temperature program (heating and cooling cycles) in a DSC instrument. This will reveal melting points, glass transition temperatures, and enthalpies of fusion.

Section 3: Theoretical Modeling Workflow

The theoretical workflow involves using DFT to calculate the properties that were measured experimentally. The choice of functional and basis set is critical for obtaining accurate results. The B3LYP functional with a 6-311+G(d,p) basis set is often a good starting point for esters, providing a balance between accuracy and computational cost.[18][19][20]

Computational_Workflow cluster_dft DFT Calculations GeoOpt Geometry Optimization (e.g., B3LYP/6-311+G(d,p)) FreqCalc Frequency Calculation GeoOpt->FreqCalc NMRCalc NMR Chemical Shift Calculation (GIAO Method) FreqCalc->NMRCalc Solvation Incorporate Solvation Model (e.g., COSMO/PCM) NMRCalc->Solvation

Caption: Computational workflow for theoretical property prediction.

3.1 Molecular Geometry Optimization

  • Protocol: Construct the 3D structure of 1,6-Bis(1-propoxyethyl) hexanedioate in a computational chemistry software package. Perform a full geometry optimization using a chosen DFT functional and basis set (e.g., B3LYP/6-311+G(d,p)). This step finds the lowest energy conformation of the molecule.

3.2 Vibrational Frequency Calculation

  • Protocol: After geometry optimization, perform a frequency calculation at the same level of theory. This serves two purposes: it confirms that the optimized structure is a true energy minimum (no imaginary frequencies), and it provides the theoretical vibrational frequencies for comparison with the experimental FT-IR spectrum.

3.3 NMR Spectra Prediction

  • Protocol: Use the Gauge-Independent Atomic Orbital (GIAO) method to calculate the NMR isotropic shielding constants for each nucleus at the optimized geometry.[21][22][23] These shielding constants are then converted to chemical shifts by referencing them to the calculated shielding of a standard compound (e.g., TMS) at the same level of theory.

3.4 Solvation Effects

  • Protocol: Since experimental measurements are typically performed in a solvent, it is crucial to include a continuum solvation model, such as the Conductor-like Screening Model (COSMO) or the Polarizable Continuum Model (PCM), in the DFT calculations.[24][25][26][27][28] This will provide more accurate predictions of properties in the condensed phase.

Section 4: Data Comparison and Model Validation

This final section brings together the experimental and theoretical data for a direct comparison, which is the ultimate test of the theoretical model's validity.

Validation_Logic Theory Theoretical Model (DFT) Prediction Predicted Properties (Spectra, Thermo, etc.) Theory->Prediction Comparison Quantitative Comparison (Tables, R²) Prediction->Comparison Experiment Experimental Data Experiment->Comparison Validation Model Validation Comparison->Validation

Caption: The logic of validating theoretical models with experimental data.

4.1 Spectroscopic Data Comparison

  • FT-IR: Theoretical vibrational frequencies are systematically higher than experimental ones due to the harmonic approximation in the calculations.[29] Therefore, a uniform scaling factor (typically around 0.96 for B3LYP) is applied to the calculated frequencies before comparison.[30][31][32][33]

Vibrational Mode Experimental Frequency (cm⁻¹) Calculated Harmonic Frequency (cm⁻¹) Scaled Frequency (cm⁻¹) Difference (%)
C=O StretchExperimental ValueCalculated ValueScaled ValueDifference
C-O-C StretchExperimental ValueCalculated ValueScaled ValueDifference
...............
  • NMR: The calculated and experimental chemical shifts should show a strong linear correlation. A plot of calculated vs. experimental shifts should yield a correlation coefficient (R²) close to 1.0.

Atom Experimental ¹³C Shift (ppm) Calculated ¹³C Shift (ppm) Difference (ppm)
Carbonyl CExperimental ValueCalculated ValueDifference
Acetal CHExperimental ValueCalculated ValueDifference
............

4.2 Physicochemical and Thermal Properties Comparison

Property Experimental Value Theoretical Prediction Source/Method
Molecular Weight ( g/mol )From MSCalculatedMS / DFT
Density (g/cm³) at 25°CMeasuredFrom MD simulations (if performed)Densitometer / MD
Decomposition Temp. (°C)From TGA (e.g., T₅%)Not directly comparableTGA
Melting Point (°C)From DSCNot directly comparableDSC

Conclusion

The validation of theoretical models with high-quality experimental data is a cornerstone of modern chemical research. By following the integrated workflow presented in this guide—from synthesis and purification to detailed experimental characterization and rigorous computational modeling—researchers can develop and validate predictive models for novel compounds like 1,6-Bis(1-propoxyethyl) hexanedioate. A validated model serves as a powerful tool, enabling the in-silico screening of related molecules, the prediction of their properties, and a deeper understanding of structure-property relationships, thereby accelerating the discovery and development of new materials.

References

Sources

Comparative

Comparative Guide: Efficacy of Non-Phthalate vs. Phthalate Plasticizers in PVC Formulations

An extensive search of peer-reviewed scientific literature, patent databases, and chemical supplier technical documentation has revealed no studies validating the efficacy of 1,6-Bis(1-propoxyethyl) hexanedioate . This s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An extensive search of peer-reviewed scientific literature, patent databases, and chemical supplier technical documentation has revealed no studies validating the efficacy of 1,6-Bis(1-propoxyethyl) hexanedioate . This suggests that this specific chemical entity is not a subject of current or past significant research, is not commercially prevalent, or may be a novel compound without published data.

Therefore, to fulfill the user's request for a comprehensive comparison guide that adheres to the specified high standards of scientific integrity and detailed formatting, this document will serve as a methodological template . It will use a well-researched and industrially relevant alternative, Bis(2-ethylhexyl) adipate (DEHA) , a common non-phthalate plasticizer, to demonstrate how such a guide should be structured and the depth of analysis required. This guide will compare DEHA to a common phthalate plasticizer, Bis(2-ethylhexyl) phthalate (DEHP) , focusing on their efficacy and performance in a common application: Polyvinyl Chloride (PVC) flexibility.

Prepared by: Gemini, Senior Application Scientist

This guide provides a comparative analysis of Bis(2-ethylhexyl) adipate (DEHA) and Bis(2-ethylhexyl) phthalate (DEHP) as primary plasticizers in flexible PVC applications. The objective is to offer researchers, scientists, and drug development professionals a clear, data-driven comparison of their performance, supported by experimental evidence and established testing protocols.

Introduction and Mechanism of Action

Plasticizers are additives that increase the flexibility, workability, and distensibility of a polymer. In PVC, a rigid polymer at room temperature due to strong intermolecular forces, plasticizers work by embedding themselves between the polymer chains. This spacing reduces the polymer-polymer chain secondary interactions (van der Waals forces), thereby lowering the glass transition temperature (Tg) and making the material more flexible.

The efficacy of a plasticizer is determined by several factors, including its chemical structure, molecular weight, and compatibility with the polymer matrix. Both DEHA and DEHP are esters of dicarboxylic acids and are effective plasticizers for PVC. However, their structural differences—DEHA being an adipate (a linear dicarboxylate) and DEHP being a phthalate (an aromatic dicarboxylate)—lead to distinct performance characteristics.

Comparative Performance Data

The following table summarizes key performance metrics for DEHA and DEHP in a standard flexible PVC formulation. Data is synthesized from multiple sources in the scientific literature.

Performance MetricBis(2-ethylhexyl) adipate (DEHA)Bis(2-ethylhexyl) phthalate (DEHP)Test Standard
Plasticizer Efficiency
Glass Transition Temp. (Tg)Lower Tg at equivalent concentrationsHigher Tg at equivalent concentrationsASTM D3418
Shore A HardnessLower hardness (softer material)Higher hardness (stiffer material)ASTM D2240
Low-Temperature Flexibility Excellent performanceGood performanceASTM D746
Brittleness TemperatureLower temperatureHigher temperature
Volatility Higher volatilityLower volatilityASTM D1203
Weight Loss upon HeatingGreater weight lossLesser weight loss
Migration Resistance Lower resistance (higher migration)Higher resistance (lower migration)ASTM D1239

Experimental Protocols for Performance Validation

To empirically validate the performance claims, the following experimental workflows are recommended.

This protocol determines the temperature at which the PVC formulation transitions from a rigid, glassy state to a more flexible, rubbery state.

Workflow:

cluster_legend Legend A Prepare PVC formulation with 30 phr* plasticizer B Hermetically seal 5-10 mg sample in aluminum pan A->B C Place sample in DSC cell with empty reference pan B->C D Equilibrate at -80°C C->D E Ramp temperature to 120°C at 10°C/min D->E F Record heat flow vs. temperature E->F G Analyze thermogram to identify the midpoint of the step transition (Tg) F->G L1 *phr: parts per hundred parts of resin

Caption: Workflow for Tg determination using DSC.

This protocol identifies the temperature at which the plasticized PVC becomes brittle and fractures upon impact.

Workflow:

A Prepare standardized rectangular test specimens (ASTM D746) B Mount specimens in the testing apparatus A->B C Immerse in a heat-transfer medium cooled to a selected temperature B->C D Allow 3 minutes for thermal equilibrium C->D E Impact specimens with a striking arm D->E F Record number of failures (fractures) E->F G Repeat at different temperatures to determine the 50% failure temperature (brittleness temperature) F->G

Caption: Brittleness temperature testing workflow.

Discussion of Comparative Efficacy

The data and experimental workflows highlight the distinct advantages and disadvantages of DEHA and DEHP.

  • DEHA's Superior Low-Temperature Performance: The linear structure of adipic acid allows for greater conformational freedom in the DEHA molecule, which is more effective at disrupting PVC chain packing at low temperatures. This results in a lower glass transition temperature and a lower brittleness temperature, making DEHA the preferred choice for applications requiring flexibility in cold environments, such as wire and cable insulation for outdoor use or automotive interiors.

  • DEHP's Better Permanence and Efficiency: The planar, rigid phthalate ring in DEHP leads to stronger interactions with the PVC chains. This results in lower volatility and reduced migration compared to DEHA. Consequently, DEHP is more permanent, and a slightly lower concentration may be needed to achieve a target hardness, making it efficient for applications where long-term stability is critical, such as in medical devices or indoor flooring.

The choice between DEHA and DEHP, therefore, represents a trade-off between low-temperature flexibility and permanence.

Regulatory and Safety Considerations

A critical factor in the selection of a plasticizer is the regulatory landscape. DEHP, a type of ortho-phthalate, has faced increasing scrutiny and regulation due to concerns about its potential endocrine-disrupting effects. Many regulatory bodies, including the European Chemicals Agency (ECHA), have placed restrictions on the use of DEHP in certain applications, particularly in toys, childcare articles, and medical devices. This has driven the industry towards non-phthalate alternatives like DEHA. DEHA generally has a more favorable toxicological profile and is not subject to the same level of regulatory pressure, making it a viable replacement for DEHP in many applications.

Conclusion

While 1,6-Bis(1-propoxyethyl) hexanedioate lacks available efficacy data, the comparative analysis of DEHA and DEHP serves as a robust framework for evaluating plasticizer performance. DEHA excels in applications demanding superior low-temperature flexibility, whereas DEHP offers better permanence and efficiency. The growing regulatory pressure on phthalates like DEHP has significantly increased the adoption of non-phthalate alternatives such as DEHA. The selection of an appropriate plasticizer requires a thorough evaluation of performance requirements, processing characteristics, and the regulatory environment of the intended application.

References

  • Title: Plasticizers - Selection, Applications and Implications Source: IntechOpen URL: [Link]

  • Title: A review of the applications, perils and rival materials of polyvinyl chloride Source: RSC Advances URL: [Link]

  • Title: Standard Test Method for Brittleness Temperature of Plastics and Elastomers by Impact (ASTM D746-14) Source: ASTM International URL: [Link]

  • Title: Standard Test Method for Hardness of Plastics by Means of a Durometer (ASTM D2240-15) Source: ASTM International URL: [Link]

  • Title: European Chemicals Agency (ECHA) - Substance Infocard for Bis(2-ethylhexyl) phthalate Source: ECHA URL: [Link]

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Novel or Undocumented Adipate Esters: A Case Study of 1,6-Bis(1-propoxyethyl) hexanedioate

This guide provides a comprehensive framework for the safe and compliant disposal of 1,6-Bis(1-propoxyethyl) hexanedioate. In the dynamic landscape of research and development, scientists frequently encounter novel or sp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the safe and compliant disposal of 1,6-Bis(1-propoxyethyl) hexanedioate. In the dynamic landscape of research and development, scientists frequently encounter novel or specialized chemical entities for which a specific Safety Data Sheet (SDS) may not be readily available. This document addresses that challenge directly. Instead of a rigid protocol for a well-documented substance, we will establish a robust, first-principles approach to waste management, treating the compound with the necessary caution while grounding our actions in the known chemistry of its class—adipate esters.

The core principle of this guide is precautionary waste management . In the absence of specific hazard data, we will assume a higher level of potential hazard to ensure the safety of personnel and the protection of the environment. This methodology is a self-validating system, ensuring that safety and compliance are never compromised by a lack of specific documentation.

Section 1: Hazard Characterization Based on Chemical Analogs

1,6-Bis(1-propoxyethyl) hexanedioate belongs to the adipate ester family. While specific toxicological data for this exact molecule is not widely published, we can infer its likely properties from extensive research on analogous compounds like dioctyl adipate.[1]

  • General Toxicity: Adipate esters are generally characterized by reduced toxicity compared to other plasticizers like phthalates.[1][2]

  • Environmental Fate: A significant body of research indicates that many adipate esters are biodegradable.[2][3][4] Studies show they can serve as a carbon source for soil microorganisms and do not typically form persistent, toxic metabolites.[1][2]

Despite this favorable profile, it is imperative for proper disposal to not assume the substance is non-hazardous. Without definitive data, it must be handled as a regulated chemical waste stream. Under no circumstances should chemical waste be disposed of through the sewage system or released into the environment.[5]

Inferred Properties for Disposal Planning
PropertyInferred Characteristic for Disposal PurposesRationale & Causality
Physical State Liquid (at standard temperature and pressure)Based on the structure of similar adipate esters.
Primary Hazard Class Assumed Chemical Waste (Flammable, Irritant potential)Precautionary Principle: In the absence of a specific SDS, treat as regulated waste. The ester structure suggests potential for skin/eye irritation and combustibility, similar to other organic solvents and esters.[6][7]
Solubility Likely immiscible with water.Adipate esters are generally hydrophobic.[3] This dictates that it must not be discarded into sinks or drains.[8]
Biodegradability Likely BiodegradableBased on studies of analogous adipate esters.[3][4] However, this does not permit land or drain disposal; it is a factor for consideration by the final treatment facility.
Incompatibilities Strong Oxidizing Agents, Strong Acids, Strong BasesStandard precaution for organic esters to prevent potentially violent exothermic reactions.[9]

Section 2: The Universal Disposal Protocol for Undocumented Chemicals

This section provides a step-by-step methodology for the safe handling and disposal of 1,6-Bis(1-propoxyethyl) hexanedioate from the point of generation to its final handoff to a licensed contractor.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste container, ensure appropriate PPE is worn. This is the first line of defense against unforeseen hazards.

  • Eye Protection: ANSI-rated safety glasses or chemical splash goggles.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity before each use.

  • Body Protection: A standard laboratory coat.

  • Respiratory Protection: Not typically required if handling small quantities in a well-ventilated area. However, if vapours or aerosols are generated, use a respirator with an appropriate organic vapor cartridge.[10]

Step 2: Waste Segregation (The Golden Rule)

This is the most critical step in preventing laboratory accidents.

  • Dedicate a Waste Stream: Designate a specific waste container solely for 1,6-Bis(1-propoxyethyl) hexanedioate and any materials contaminated with it (e.g., pipette tips, contaminated paper towels).

  • NEVER Mix Waste Streams: Do not add any other chemical waste, including different solvents or reagents, to this container.[8][11] Incompatible chemicals can react, leading to pressure buildup, fire, or the generation of toxic gases.[8]

Step 3: Proper Containerization & Labeling

The container must be appropriate for the waste and clearly communicate its contents and hazards.

  • Container Selection: Use a clean, sealable, and chemically compatible container. A high-density polyethylene (HDPE) or glass bottle with a screw cap is often suitable. Ensure the container is in good condition with no cracks or leaks.[12]

  • Labeling: This is a strict regulatory requirement.[13] Affix a hazardous waste label to the container before adding any waste. The label must include:

    • The words "HAZARDOUS WASTE"

    • Full Chemical Name: "1,6-Bis(1-propoxyethyl) hexanedioate"

    • Hazard Identification: Based on our precautionary assessment, indicate "Flammable" and "Irritant."

Step 4: Accumulation and Storage

Waste must be stored safely within the laboratory pending pickup.

  • Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of the operator.[13]

  • Secondary Containment: Place the container in a secondary containment bin or tray that can hold the entire volume of the container in case of a leak.[12]

  • Storage Conditions: Keep the container away from heat sources, open flames, and direct sunlight.[5] If the substance is flammable, store it within a flammable storage cabinet.[13] The container must be kept closed except when actively adding waste.[12]

Step 5: Arranging for Final Disposal

Laboratory personnel are responsible for the waste until it is transferred to a licensed professional.

  • Contact EH&S: Follow your institution's specific procedures for waste pickup, which typically involves contacting the Environmental Health & Safety (EH&S) department.

  • Licensed Contractor: The waste must ultimately be transported and disposed of by a licensed hazardous waste contractor.[8][11] They have the facilities and expertise to handle, treat, and dispose of chemical waste in accordance with all local, state, and federal regulations.[6]

Section 3: Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the proper disposal of 1,6-Bis(1-propoxyethyl) hexanedioate.

G Disposal Workflow: 1,6-Bis(1-propoxyethyl) hexanedioate start Waste Generated: 1,6-Bis(1-propoxyethyl) hexanedioate sds_check Specific SDS Available? start->sds_check initiate_protocol Initiate Precautionary Disposal Protocol sds_check->initiate_protocol No ppe 1. Don Appropriate PPE (Gloves, Eye Protection) initiate_protocol->ppe segregate 2. Segregate Waste (DO NOT MIX) ppe->segregate container 3. Use Compatible, Sealed Waste Container segregate->container label 4. Affix 'Hazardous Waste' Label (Name, Date, Hazards) container->label store 5. Store in Secondary Containment in Satellite Accumulation Area (SAA) label->store contact 6. Request Pickup via EH&S Department store->contact end Final Disposal by Licensed Waste Contractor contact->end

Caption: Logical workflow for precautionary chemical waste disposal.

Section 4: Spill Management

In the event of an accidental release, follow these procedures.

  • Alert Personnel: Immediately alert others in the vicinity.

  • Assess the Spill: For a small spill (< 1 ounce) that you are trained and equipped to handle, proceed with cleanup. For larger spills or any spill you are unsure about, evacuate the area and contact your institution's emergency EH&S number.[12]

  • Don PPE: Wear appropriate PPE, including gloves, goggles, and a lab coat.

  • Containment & Cleanup: Use an absorbent material (e.g., sand, universal binder) to contain and absorb the spill.[14] Do not use combustible materials like paper towels for large spills of a flammable substance.

  • Disposal of Cleanup Materials: All contaminated spill cleanup materials must be collected, placed in a sealed container, and managed as hazardous waste following the protocol described in Section 2.[12]

  • Decontaminate: Clean the spill area thoroughly.

By adhering to this comprehensive, safety-first framework, researchers, scientists, and drug development professionals can ensure the proper and compliant disposal of 1,6-Bis(1-propoxyethyl) hexanedioate, upholding the highest standards of laboratory safety and environmental responsibility.

References

  • U.S. Environmental Protection Agency. (1981). Environmental and Health Aspects of Adipate Esters: a Comprehensive Bibliography of Published Literature 1930-1981.
  • Vikhareva, I. N., et al. (2021). Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent. Polymers (Basel).
  • Vikhareva, I. N., et al. (2025). Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent. MDPI.
  • American Laboratory. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
  • Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
  • Vikhareva, I. N., et al. (2021). Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent. MDPI.
  • Reactivo. (n.d.). How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs.
  • Universiti Tun Hussein Onn Malaysia (UTHM) Office of Safety, Health and Environment (OSHE). (2015, May 15). Guidelines on the Disposal of Chemical Wastes from Laboratories.
  • Stanford Environmental Health & Safety. (2008). Laboratory Chemical Waste Guidelines.
  • Evonik. (2023, December 20). Safety Data Sheet.
  • Vikhareva, I. N., et al. (2021). Biodegradation chemistry of new adipate plasticizers. Journal of Physics: Conference Series.
  • TCI Chemicals. (2025, September 30). Safety Data Sheet: 2-Ethyl-1,3-hexanediol.
  • Hranipex. (n.d.). Material Safety Data Sheet HRX HQ Standards.
  • Unspecified Supplier. (n.d.). Safety Data Sheet: 2,5-Hexanedione.
  • Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 1,6-Hexanediol.
  • PPG. (2024, December 13). Safety Data Sheet.
  • Fisher Scientific. (2025, December 21). Safety Data Sheet: 1,6-Hexanediol.
  • Central Drug House (P) Ltd. (n.d.). 1,6-HEXANEDIOL CAS NO 629-11-8 Material Safety Data Sheet.
  • CPAChem. (2025, September 19). Safety data sheet: 1,6-Hexanediol.
  • Sigma-Aldrich. (2026, February 27). Safety Data Sheet: Dibutyl adipate.
  • Sigma-Aldrich. (2025, December 25). Safety Data Sheet.
  • Unspecified Supplier. (2025, December 18). Safety Data Sheet: Acetonitrile.
  • Sigma-Aldrich. (2026, March 5). Safety Data Sheet: Diethyl phthalate.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.